Bicyclo[1.1.1]pentane-1-carboxamide

• CAS: 107474-98-6

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical Properties of Bicyclo[1.1.1]pentane-1-carboxamide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emergence of Bicyclo[1.1.1]pentane in Medicinal Chemistry

In the landscape of modern drug discovery, the quest for novel molecular scaffolds that can enhance the drug-like properties of therapeutic candidates is perpetual. The bicyclo[1.1.1]pentane (BCP) core has emerged as a compelling three-dimensional bioisostere for commonly used aromatic rings, such as the para-substituted phenyl group, and bulky aliphatic moieties like the tert-butyl group.[1][2] The strategic replacement of these traditional fragments with the BCP scaffold has been shown to significantly improve key physicochemical properties, including aqueous solubility, metabolic stability, and membrane permeability, without compromising biological activity.[3][4] This guide focuses on the core physicochemical properties of Bicyclo[1.1.1]pentane-1-carboxamide, a key derivative that leverages the advantages of the BCP framework. As a Senior Application Scientist, this document aims to provide a comprehensive technical overview, blending theoretical understanding with practical experimental guidance to empower researchers in their drug development endeavors.

The Strategic Advantage of the BCP Scaffold

The utility of the BCP moiety stems from its unique structural and electronic properties. Its rigid, cage-like structure provides a defined exit vector for substituents, mimicking the linear geometry of a para-substituted benzene ring. However, as a saturated, non-planar system, it introduces a significant degree of three-dimensionality into a molecule. This "escape from flatland" is a widely recognized strategy to improve a compound's physicochemical profile and reduce the likelihood of off-target interactions.[3]

The BCP core is less lipophilic than a phenyl ring, which often translates to enhanced aqueous solubility.[5] Furthermore, the absence of aromatic C-H bonds renders the BCP scaffold less susceptible to oxidative metabolism by cytochrome P450 enzymes, thereby improving metabolic stability.[2]

Core Physicochemical Properties of Bicyclo[1.1.1]pentane-1-carboxamide

While specific experimental data for Bicyclo[1.1.1]pentane-1-carboxamide is not extensively available in the public domain, we can infer its properties based on the well-characterized Bicyclo[1.1.1]pentane-1-carboxylic acid and the general principles of amide chemistry. The following sections will detail the expected properties and provide robust experimental protocols for their determination.

Aqueous Solubility

Aqueous solubility is a critical determinant of a drug's absorption and distribution. Poor solubility is a major hurdle in drug development, often leading to low bioavailability. The introduction of the BCP scaffold is a recognized strategy to enhance solubility.[1]

Expected Properties: It is anticipated that Bicyclo[1.1.1]pentane-1-carboxamide will exhibit significantly higher aqueous solubility compared to its aromatic counterpart, benzamide. This is attributed to the lower lipophilicity of the BCP core and its three-dimensional structure, which can disrupt crystal lattice packing, reducing the energy required for dissolution.

Data Summary:

Compound	Predicted/Experimental Solubility	Method	Reference
Bicyclo[1.1.1]pentane-1-carboxylic acid	Low aqueous solubility at pH 7.4 (30.7 μM)	Experimental	[1]
3-(1,1-dimethylethyl)-Bicyclo[1.1.1]pentane-1-carboxylic acid	1.53e-2 g/L	Experimental	[6]
Bicyclo[1.1.1]pentane-1-carboxamide	Expected to be higher than benzamide	Theoretical

Experimental Protocols for Solubility Determination:

Two key types of solubility are measured in drug discovery: kinetic and thermodynamic.

• Kinetic Solubility: This high-throughput method provides an early indication of a compound's solubility under non-equilibrium conditions.

  • Principle: A concentrated stock solution of the compound in an organic solvent (typically DMSO) is added to an aqueous buffer. The concentration at which precipitation is first observed is determined.

  • Step-by-Step Methodology:

    • Prepare a 10 mM stock solution of Bicyclo[1.1.1]pentane-1-carboxamide in DMSO.

    • In a 96-well plate, add a small volume (e.g., 2 µL) of the stock solution to a larger volume (e.g., 198 µL) of aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

    • Serially dilute the solution across the plate.

    • Incubate the plate at a controlled temperature (e.g., 25°C) for a set period (e.g., 2 hours) with shaking.

    • Measure the turbidity of each well using a nephelometer or a plate reader capable of detecting light scattering.

    • The kinetic solubility is the highest concentration that does not show significant precipitation.

• Thermodynamic Solubility (Shake-Flask Method): This method determines the equilibrium solubility of a compound and is considered the gold standard.

  • Principle: An excess of the solid compound is equilibrated with an aqueous buffer until the concentration of the dissolved compound reaches a constant value.

  • Step-by-Step Methodology:

    • Add an excess amount of solid Bicyclo[1.1.1]pentane-1-carboxamide to a vial containing a known volume of aqueous buffer (e.g., PBS, pH 7.4).

    • Seal the vial and agitate it at a constant temperature (e.g., 25°C or 37°C) for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

    • After equilibration, allow the undissolved solid to settle.

    • Carefully remove an aliquot of the supernatant and filter it to remove any remaining solid particles.

    • Quantify the concentration of the dissolved compound in the filtrate using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (LC-MS).

    • The measured concentration represents the thermodynamic solubility.

Caption: Experimental workflows for kinetic and thermodynamic solubility determination.

Lipophilicity (logP/logD)

Lipophilicity, the measure of a compound's affinity for a lipid-like environment, is a critical parameter influencing membrane permeability, protein binding, and metabolic clearance. It is typically expressed as the logarithm of the partition coefficient (logP) for the neutral form of the molecule or the distribution coefficient (logD) at a specific pH for ionizable compounds.

Expected Properties: Bicyclo[1.1.1]pentane-1-carboxamide is expected to have a lower logP than benzamide due to the less lipophilic nature of the BCP core compared to the phenyl ring.[5] The amide group is neutral, so its logP and logD at physiological pH will be very similar.

Data Summary:

Compound	Experimental/Calculated logP	Method	Reference
Bicyclo[1.1.1]pentane	1.9	Calculated (XLogP3)	[7]
3-(1,1-dimethylethyl)-Bicyclo[1.1.1]pentane-1-carboxylic acid	2.51	Experimental (Octanol-Water)	[6]
Bicyclo[1.1.1]pentane-1-carboxamide	Expected to be lower than benzamide	Theoretical

Experimental Protocols for logP/logD Determination:

• Shake-Flask Method: This traditional method directly measures the partitioning of a compound between n-octanol and water.

  • Principle: A compound is dissolved in a biphasic system of n-octanol and water (or buffer for logD). After equilibration, the concentration of the compound in each phase is measured.

  • Step-by-Step Methodology:

    • Prepare a stock solution of Bicyclo[1.1.1]pentane-1-carboxamide in either n-octanol or water.

    • Add a known volume of the stock solution to a mixture of n-octanol and water (or buffer of a specific pH for logD) in a separatory funnel or vial.

    • Shake the mixture vigorously for a set period to allow for partitioning.

    • Allow the two phases to separate completely.

    • Carefully sample a known volume from both the n-octanol and aqueous phases.

    • Determine the concentration of the compound in each sample using a suitable analytical technique (e.g., HPLC-UV, LC-MS).

    • Calculate the logP (or logD) using the formula: logP = log([Compound]octanol / [Compound]water).

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method: This is a high-throughput method that correlates a compound's retention time on a nonpolar stationary phase with its lipophilicity.

  • Principle: The retention time of a compound on an RP-HPLC column is proportional to its hydrophobicity. By calibrating the system with compounds of known logP values, the logP of an unknown compound can be determined.

  • Step-by-Step Methodology:

    • Select a suitable RP-HPLC column (e.g., C18).

    • Prepare a mobile phase consisting of a mixture of an aqueous buffer and an organic solvent (e.g., methanol or acetonitrile).

    • Prepare solutions of a series of standard compounds with known logP values.

    • Inject the standard compounds and Bicyclo[1.1.1]pentane-1-carboxamide onto the column and record their retention times.

    • Calculate the capacity factor (k') for each compound.

    • Create a calibration curve by plotting the log k' of the standard compounds against their known logP values.

    • Determine the logP of Bicyclo[1.1.1]pentane-1-carboxamide by interpolating its log k' value on the calibration curve.

Caption: Experimental workflow for the liver microsomal stability assay.

Conclusion

Bicyclo[1.1.1]pentane-1-carboxamide represents a promising molecular entity for drug discovery, leveraging the advantageous physicochemical properties conferred by the BCP scaffold. While direct experimental data for this specific compound is emerging, a strong theoretical and empirical foundation suggests that it will possess superior aqueous solubility and metabolic stability compared to its benzamide analogue, coupled with reduced lipophilicity. The experimental protocols detailed in this guide provide a robust framework for the comprehensive physicochemical characterization of Bicyclo[1.1.1]pentane-1-carboxamide and its derivatives. By understanding and optimizing these core properties, researchers can significantly enhance the probability of developing successful drug candidates.

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Impact of Bicyclo[1.1.1]pentane on drug metabolic stability

An In-Depth Technical Guide to the Impact of Bicyclo[1.1.1]pentane on Drug Metabolic Stability

Abstract

In the modern paradigm of drug discovery, often described as an "escape from flatland," the strategic replacement of planar aromatic moieties with three-dimensional saturated scaffolds has become a cornerstone for improving the physicochemical and pharmacokinetic properties of drug candidates.[1] Among these scaffolds, bicyclo[1.1.1]pentane (BCP) has emerged as a uniquely powerful bioisostere for para-substituted phenyl rings, tert-butyl groups, and internal alkynes.[2][3][4] Its rigid, cage-like structure not only mimics the exit vectors of these common medicinal chemistry motifs but also confers significant advantages, most notably a profound enhancement in metabolic stability.[5][6] This guide provides a detailed exploration of the mechanistic underpinnings of BCP's metabolic resilience, outlines rigorous experimental protocols for its validation, and presents case-study data to offer a comprehensive resource for researchers, chemists, and drug development professionals.

The Bicyclo[1.1.1]pentane Moiety: A Bioisostere for the Modern Age

The over-reliance on aromatic rings in drug design has been linked to a range of undesirable properties, including poor solubility and high metabolic turnover.[7] Aromatic systems, particularly phenyl rings, are susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes, often leading to rapid clearance and the formation of potentially reactive metabolites.[6][8]

The BCP scaffold offers a compelling solution. As a saturated, sp³-rich cage, it serves as a non-classical bioisostere that can maintain or improve biological potency while fundamentally altering a molecule's absorption, distribution, metabolism, and excretion (ADME) profile.[1][9] The replacement of a metabolically vulnerable phenyl ring with a robust BCP core can lead to dramatic improvements in aqueous solubility, passive permeability, and, critically, metabolic stability.[10][11][12]

The Mechanistic Basis for Enhanced Metabolic Stability

The primary reason for the enhanced metabolic stability of BCP-containing compounds lies in the intrinsic chemical properties of the BCP cage, which render it highly resistant to the enzymatic machinery responsible for drug metabolism.

Causality of Metabolic Resistance:

• High C-H Bond Dissociation Energy (BDE): The C-H bonds on the BCP scaffold, particularly at the bridgehead positions, possess significantly higher BDE compared to the C-H bonds on an aromatic ring or a typical alkyl chain. CYP450-mediated metabolism is initiated by hydrogen atom abstraction, a step that is energetically unfavorable for the strong C-H bonds of the BCP core.[7]

• Absence of Aromatic Oxidation Pathways: Phenyl rings are commonly metabolized via epoxidation to form reactive arene oxide intermediates, which can then be hydrolyzed or undergo rearrangement.[6] The BCP core, being a saturated aliphatic system, is incapable of undergoing this metabolic pathway, thereby eliminating a major route of degradation.

• Steric Shielding: The rigid, three-dimensional structure of the BCP can sterically hinder the approach of metabolizing enzymes to adjacent functional groups, further protecting the molecule from degradation.

The following diagram illustrates the divergent metabolic fates of a para-substituted phenyl ring versus a 1,3-disubstituted BCP bioisostere.

Caption: Workflow for the in vitro liver microsomal stability assay.

In Vivo Confirmation: Pharmacokinetic Studies

While in vitro data is highly predictive, in vivo pharmacokinetic (PK) studies in animal models (e.g., rodents) are essential to confirm that improved metabolic stability translates to enhanced systemic exposure. [13][14] A typical PK study involves administering the parent compound and its BCP analogue to separate groups of animals, usually via both intravenous (IV) and oral (PO) routes. [15]Blood samples are collected at various time points, and the plasma concentrations of the drug are determined. Key parameters such as maximum concentration (Cmax), time to maximum concentration (Tmax), and the area under the concentration-time curve (AUC) are calculated to assess the drug's absorption and persistence in the body. A significantly higher AUC and oral bioavailability for the BCP analogue compared to the parent compound provides definitive evidence of improved metabolic stability in vivo.

Data in Action: A γ-Secretase Inhibitor Case Study

A seminal example from Pfizer demonstrates the profound impact of BCP incorporation. [6][11]In the development of a γ-secretase inhibitor for Alzheimer's disease, the replacement of a central, para-substituted fluorophenyl ring with a BCP moiety led to a new compound that was equipotent but had a vastly superior drug-like profile.

The data below summarizes the key comparative metrics between the parent compound (BMS-708,163) and its BCP analogue.

Parameter	Parent Compound (Aryl)	BCP Analogue	Fold Improvement
Potency
γ-Secretase Inhibition IC₅₀ (nM)	1.1	1.1	~1 (Equipotent)
Physicochemical Properties
Aqueous Solubility (µg/mL)	1	10	10x
Passive Permeability (Papp, 10⁻⁶ cm/s)	0.5	11.2	22.4x
Metabolic Stability
Human Liver Microsome Stability (t½, min)	19	>180	>9.5x
In Vivo Pharmacokinetics (Mouse)
Cmax (ng/mL)	148	610	4.1x
AUC (ng·h/mL)	599	2252	3.8x

Data sourced from J. Med. Chem. 2012, 55 (7), pp 3414–3424. [11] The results are unequivocal. The BCP analogue maintained the high potency of the parent drug while dramatically improving solubility, permeability, and, most critically, metabolic stability, which translated directly into a nearly four-fold increase in systemic exposure (AUC) upon oral dosing in mice. [11]

Conclusion

The bicyclo[1.1.1]pentane scaffold is more than a mere spacer; it is a strategic tool for mitigating metabolic risk in drug discovery. [11]Its inherent resistance to oxidative metabolism, grounded in fundamental principles of chemical stability, provides a reliable method for enhancing the pharmacokinetic profile of drug candidates. The experimental workflows detailed in this guide offer a robust framework for validating these improvements, from high-throughput in vitro assays to definitive in vivo studies. As medicinal chemistry continues to evolve, the rational incorporation of BCP and other sp³-rich motifs will be indispensable in the quest to develop safer, more effective, and more "drug-like" medicines. [1][10]

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Technical Guide: Conformational Characteristics of Bicyclo[1.1.1]pentane-1-carboxamide

This is a comprehensive technical guide on the conformational characteristics of Bicyclo[1.1.1]pentane-1-carboxamide, designed for researchers in medicinal chemistry and structural biology.

Executive Summary

Bicyclo[1.1.1]pentane-1-carboxamide represents a pivotal motif in modern "Escape from Flatland" medicinal chemistry. As a saturated bioisostere of benzamide (phenyl-carboxamide), it offers a unique solution to the physicochemical limitations of aromatic rings—specifically poor solubility and metabolic liability—while maintaining critical vector alignment.

This guide analyzes the conformational energy landscape of this motif. Unlike benzamide, which exhibits a strong electronic preference for planarity due to

-conjugation, the BCP-carboxamide decouples the amide resonance from the core scaffold. This results in a distinct rotational profile dominated by steric interactions and inductive effects rather than resonance stabilization, providing a "freely rotating" yet "electronically tuned" pharmacophore.

Structural Fundamentals & Geometry

The BCP Core vs. Phenyl Ring

The Bicyclo[1.1.1]pentane (BCP) core is a highly strained, cage-like structure with

symmetry. Understanding its geometry is prerequisite to analyzing the carboxamide derivative.

Feature	Phenyl (Benzene)	Bicyclo[1.1.1]pentane (BCP)	Impact on Drug Design
Hybridization	(Planar)	(3D Cage)	BCP increases score; improves solubility.
Substituent Vector	(Para)	(Bridgehead-Bridgehead)	Perfect vector alignment for bioisosterism.
Spacer Distance	~2.8 Å ( )	~1.85 Å ( )	BCP is a "shorter" spacer; may require linker adjustment.
Electronic Nature	Electron Rich ( -donor)	Electron Deficient (Inductive EWG)	BCP lowers of attached acids; alters amide electronics.

The Exit Vector

The carbonyl carbon in BCP-1-carboxamide is attached to the bridgehead carbon (

). The exit vector is collinear with the axis of the cage.

• Implication: The amide group projects into the same region of space as a para-substituted benzamide, but the "shorter" BCP cage (~1.0 Å reduction) retracts the pharmacophore slightly. This often necessitates a linker extension elsewhere or relies on the flexibility of the target pocket.

Conformational Analysis: The Amide Rotational Barrier

This section details the core conformational physics, distinguishing BCP-carboxamide from its aromatic counterparts.

Decoupling of Resonance

In benzamide , the amide carbonyl

-system conjugates with the phenyl ring -system.

• Consequence: The molecule has a global energy minimum when planar (

  torsion).

• Penalty: Rotating the amide out of plane (to fit a binding pocket) incurs an energy penalty (~3-5 kcal/mol) due to loss of conjugation.

In BCP-carboxamide , the BCP cage is saturated.[1] There is no

-system to conjugate with the carbonyl.

• Result: The rotational energy profile around the

  bond is essentially flat regarding electronic resonance. The amide group is not "locked" into a specific orientation relative to the cage.

• Barrier Source: The barrier to rotation is determined almost exclusively by steric interactions between the amide oxygen/nitrogen and the adjacent bicyclic methylene bridges (

  ).

Inductive Effects on Amide Resonance

While there is no conjugative locking, the BCP cage exerts a strong Inductive Effect (-I) .

• Mechanism: The bridgehead carbon possesses high

  -character (similar to an alkyne C-H) due to the extreme ring strain (~66 kcal/mol). This makes the BCP group electron-withdrawing.[2]

• Effect on Amide: The BCP core pulls electron density from the carbonyl carbon.

  • This enhances the electrophilicity of the carbonyl.

  • It stabilizes the dipolar resonance form of the amide (

    ), potentially increasing the C-N rotational barrier (internal amide rotation) compared to simple alkyl amides (e.g., pivalamide).

  • Outcome: A rigid, planar amide unit that rotates freely as a rigid body relative to the BCP core.

The 3-Fold Rotational Potential

Because the BCP cage has

symmetry, the amide group sees a symmetric steric environment every of rotation.

• Low Barrier: The steric clash between the carbonyl oxygen and the bridge hydrogens is minimal compared to the ortho-hydrogens in a phenyl ring.

• Free Rotation: BCP-carboxamide acts as a "molecular rotor," allowing the amide to adopt the optimal hydrogen-bonding angle in a protein pocket with near-zero intramolecular energy penalty.

Physicochemical Implications

The conformational behavior directly influences the physicochemical profile (ADME).

Property	Effect of BCP-Carboxamide Conformation	Mechanism
Metabolic Stability	High	The bulky, 3D BCP cage sterically shields the amide bond from hydrolytic enzymes (amidases).
Solubility	Increased	Lack of planarity disrupts crystal packing energy (lattice energy) compared to flat benzamides.
LogP (Lipophilicity)	Lower	The compact, electron-deficient cage reduces overall lipophilicity compared to a phenyl ring.
H-Bond Acidity	Enhanced	The EWG nature of BCP increases the acidity of the amide -NH protons, strengthening H-bonds with receptors.

Experimental & Computational Protocols

To validate these characteristics in a specific drug development campaign, the following workflows are recommended.

Computational Assessment (DFT Workflow)

• Objective: Calculate the rotational energy barrier of the amide relative to the cage.

• Method:

  • Structure Generation: Build BCP-carboxamide and Benzamide models.

  • Optimization: DFT (B3LYP/6-31G* or

    B97X-D).

  • Scan: Perform a relaxed potential energy surface (PES) scan of the

    dihedral angle.

  • Analysis: Plot Energy vs. Torsion Angle. Look for the "flatness" of the BCP curve vs. the deep well of Benzamide.

X-Ray Crystallography Workflow

• Objective: Determine the solid-state conformation and packing.

• Protocol:

  • Synthesis: Coupling of Bicyclo[1.1.1]pentane-1-carboxylic acid with amine (using HATU/DIPEA).

  • Crystallization: Slow evaporation from MeOH/DCM or vapor diffusion.

  • Diffraction: Collect data at 100K to minimize thermal motion of the "rotor".

  • Refinement: Look for disorder in the amide position, which confirms the low rotational barrier.

Visualizing the Logic

The following diagram illustrates the decision-making process when substituting Benzamide with BCP-Carboxamide.

Caption: Decision logic for replacing Benzamide with BCP-Carboxamide, highlighting structural and conformational trade-offs.

Synthesis of BCP-1-Carboxamide

Note: BCP-1-carboxylic acid is commercially available, but synthesis from [1.1.1]propellane is common for derivatives.

Standard Coupling Protocol:

• Activation: Dissolve BCP-1-carboxylic acid (1.0 equiv) in DMF. Add HATU (1.2 equiv) and DIPEA (3.0 equiv). Stir for 10 min.

• Coupling: Add the amine (

  ) (1.1 equiv). Stir at RT for 2-4 h.

• Workup: Dilute with EtOAc, wash with

  (aq), , and Brine.

• Purification: Flash chromatography. BCP amides are typically UV-active (210-220 nm) but stain well with

  .

References

• Stepan, A. F., et al. (2012).[3] "Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor." Journal of Medicinal Chemistry. Link

• Mykhailiuk, P. K. (2015).[4] "Saturated Bioisosteres of Benzene: Where to Go Next?" Organic & Biomolecular Chemistry. Link

• Wiberg, K. B. (1996). "Bicyclo[1.1.1]pentane-1-carboxylic Acid."[4][5][6] Journal of Organic Chemistry. Link

• Measom, N. D., et al. (2016). "Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor." ACS Medicinal Chemistry Letters. Link

• Denisenko, A., et al. (2021). "Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid." The Journal of Organic Chemistry. Link

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• 6. mdpi.com [mdpi.com]

An In-Depth Technical Guide: Harnessing the Solubility Advantages of Bicyclo[1.1.1]pentane (BCP) Carboxamides in Modern Drug Design

Foreword: Beyond Flatland — The Imperative for Solubility in Next-Generation Therapeutics

In the landscape of contemporary drug discovery, the aphorism "a drug must be in solution to be active" has never been more salient. Poor aqueous solubility remains a primary driver of compound attrition, hindering reliable in vitro screening, complicating formulation, and often leading to poor or erratic bioavailability.[1][2] The medicinal chemist's mission to "escape from flatland"—a strategic shift away from planar, aromatic systems toward three-dimensional, C(sp3)-rich scaffolds—is a direct response to this challenge.[3] Among the most promising of these scaffolds is the bicyclo[1.1.1]pentane (BCP) core, a rigid, non-planar bioisostere that has consistently demonstrated the ability to transform the physicochemical properties of drug candidates.[4][5][6]

This guide provides a deep, technical exploration of the BCP carboxamide moiety as a powerful tool for enhancing drug solubility. We will move beyond simple assertions to dissect the causal mechanisms, provide field-proven experimental protocols, and present quantitative data from seminal case studies. Our objective is to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies required to strategically deploy BCP carboxamides to overcome solubility-related hurdles in their own discovery programs.

The Physicochemical Rationale: Why BCP Carboxamides Enhance Solubility

The replacement of a traditional para-substituted phenyl ring with a BCP core is not merely a substitution; it is a fundamental alteration of a molecule's physical and chemical character. The resulting improvements in aqueous solubility are not coincidental but are grounded in distinct molecular principles.

• Disruption of Crystal Lattice Energy: Aromatic rings, particularly those in planar carboxamide systems like para-aminobenzoic acid (PABA) derivatives, tend to form highly ordered, stable crystal lattices through strong π-π stacking interactions.[5] This high lattice energy presents a significant thermodynamic barrier to dissolution. The BCP core, being a rigid, three-dimensional, and non-aromatic scaffold, fundamentally disrupts this planar packing.[4] This disruption lowers the crystal lattice energy, making it easier for solvent molecules to overcome intermolecular forces and solvate the individual drug molecules.

• Reduction in Lipophilicity: Lipophilicity, often quantified as logP or logD, is inversely correlated with aqueous solubility. The BCP core, composed of five carbons, is inherently less lipophilic than a six-carbon benzene ring.[7] This seemingly small change can lead to a significant reduction in the overall lipophilicity of the molecule, tipping the balance in favor of aqueous solubility. For instance, the replacement of a phenyl ring with a BCP moiety can reduce the ElogD by nearly a full unit.[7]

• Increased Fraction of sp3 Carbon (Fsp3): A higher Fsp3 is a well-established indicator of "drug-likeness" and is often correlated with improved solubility and permeability.[7] Replacing a flat, sp2-hybridized benzene ring with a fully saturated, sp3-rich BCP scaffold dramatically increases the Fsp3 value, which contributes to more favorable physicochemical properties.[7]

Below is a diagram illustrating the fundamental structural shift from a planar aromatic system to a three-dimensional BCP system.

Caption: Bioisosteric replacement of a planar phenyl ring with a 3D BCP core.

Case Studies: Quantitative Impact on Drug Candidates

The theoretical advantages of BCP incorporation are substantiated by compelling data from multiple drug discovery programs. The replacement of a para-phenylene ring with a BCP has consistently led to dramatic improvements in solubility while often maintaining or only slightly modulating biological potency.

Parent Compound	BCP Analogue	Thermodynamic Solubility Improvement	Key Observations & Rationale	Reference
Imatinib	BCP-Imatinib	> 80-fold increase	The BCP moiety doubled the Fsp3 value, significantly enhancing the drug-like properties of the molecule without compromising its kinase inhibitory activity.	[7]
Darapladib	BCP-Darapladib	3-fold increase (FaSSIF)	The BCP analogue exhibited superior physicochemical properties, including a 9-fold increase in kinetic solubility and a significant boost in membrane permeability (from 203 to 705 nm/s).	[7]
Avagacestat (γ-secretase inhibitor)	BCP-Avagacestat	Significantly improved aqueous solubility	The BCP core disrupted the planarity and π-stacking of aromatic rings, leading to enhanced solubility and passive permeability, which resulted in higher oral absorption.	[4]
Various Neutral Compounds	1,2-Difunctionalized BCP Analogues	Generally increased solubility	A systematic study showed that for several known drugs that remain neutral at physiological pH, replacement of an aryl ring with a BCP bioisostere consistently increased aqueous solubility.	[3]

Synthetic Accessibility: A Practical Protocol for BCP Carboxamide Synthesis

The utility of a chemical scaffold is directly tied to its synthetic accessibility. Fortunately, recent advances in radical chemistry have provided straightforward and efficient routes to BCP carboxamides from the commercially available, highly strained [1.1.1]propellane.

The following protocol outlines a robust method for the direct synthesis of BCP carboxamides.[8] The causality behind this experimental design lies in the use of an iron catalyst to generate a radical species from a semicarbazide, which then efficiently adds across the central bond of [1.1.1]propellane.

Experimental Protocol: Iron-Catalyzed Synthesis of BCP Carboxamides

Objective: To synthesize a bicyclo[1.1.1]pentane carboxamide via the direct addition of a semicarbazide to [1.1.1]propellane.

Materials:

• Substituted Semicarbazide (1.0 equiv)

• [1.1.1]Propellane (solution in diethyl ether, ~0.4 M, 2.0 equiv)

• Iron(II) Phthalocyanine {Fe(Pc)} (5 mol%)

• tert-Butyl Hydroperoxide (TBHP, 70 wt% in H₂O, 2.0 equiv)

• Anhydrous solvent (e.g., 1,2-dichloroethane, DCE)

• Standard glassware for inert atmosphere reactions (Schlenk flask, nitrogen line)

Methodology:

• Reaction Setup: To a flame-dried Schlenk flask under a nitrogen atmosphere, add the substituted semicarbazide (1.0 equiv) and Iron(II) Phthalocyanine (5 mol%).

• Solvent Addition: Add anhydrous DCE to the flask to dissolve the solids.

• Reagent Addition: Sequentially add the solution of [1.1.1]propellane (2.0 equiv) followed by tert-Butyl Hydroperoxide (2.0 equiv) to the reaction mixture at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting semicarbazide is consumed (typically 4-12 hours).

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude product by flash column chromatography on silica gel to yield the desired BCP carboxamide.

This workflow is visualized in the diagram below.

Caption: Workflow for the synthesis of BCP carboxamides.

Quantifying the Advantage: A Protocol for Thermodynamic Solubility Measurement

To validate the solubility enhancement of a novel BCP carboxamide, a robust and reproducible assay is paramount. The shake-flask method is the gold standard for determining thermodynamic solubility, as it measures the saturation concentration of a compound in a given buffer under equilibrium conditions.[9][10]

Experimental Protocol: Shake-Flask Method for Thermodynamic Solubility

Objective: To determine the equilibrium solubility of a test compound (e.g., a BCP carboxamide) in a physiologically relevant buffer.

Materials:

• Test Compound (solid powder)

• Phosphate-Buffered Saline (PBS), pH 7.4

• DMSO (for stock solution preparation)

• 96-well filter plates (e.g., Millipore Multiscreen Solubility Filter Plate)

• 96-well UV-transparent plates

• Plate shaker/incubator

• UV-Vis microplate reader or HPLC-UV system

Methodology:

• Standard Curve Preparation: Prepare a high-concentration stock solution of the test compound in DMSO. Create a serial dilution in PBS (pH 7.4) to generate a standard curve for concentration determination. Ensure the final DMSO concentration is low (<1%) and consistent across all standards.

• Compound Addition: Add an excess amount of the solid test compound to vials or wells of a deep-well plate containing a precise volume of PBS (pH 7.4). The excess solid must be visually apparent to ensure saturation is reached.

• Equilibration: Seal the plate or vials and place them on a plate shaker in an incubator set to a constant temperature (e.g., 25°C or 37°C). Shake for 24 hours to allow the system to reach thermodynamic equilibrium.[9] This extended incubation is critical for ensuring the measurement reflects true thermodynamic solubility, not a kinetic artifact.

• Separation of Solid: After incubation, separate the undissolved solid from the saturated solution. This is most efficiently done by centrifuging the plate and carefully transferring the supernatant, or by filtering the solution through a 96-well filter plate into a clean collection plate.

• Quantification: Measure the concentration of the dissolved compound in the clear filtrate/supernatant. This can be done using a UV-Vis plate reader (if the compound has a suitable chromophore and is pure) or, for higher accuracy and for mixtures, by HPLC-UV analysis against the previously prepared standard curve.[9]

• Data Analysis: Calculate the solubility in µg/mL or µM based on the measured concentration from the saturated solution. The experiment should be run in at least triplicate to ensure statistical validity.

The following diagram outlines this self-validating system.

Caption: Workflow for the Shake-Flask Thermodynamic Solubility Assay.

Conclusion and Future Outlook

The Bicyclo[1.1.1]pentane carboxamide is more than just another building block; it is a validated strategic tool for overcoming one of drug discovery's most persistent challenges. By leveraging fundamental physicochemical principles—namely the disruption of crystal packing, reduction of lipophilicity, and increase in sp3-character—the BCP core provides a reliable and often dramatic enhancement in aqueous solubility.[4][5][7] The increasing accessibility of BCP building blocks and the development of robust synthetic methodologies have lowered the barrier to their adoption, empowering medicinal chemists to rationally design molecules with superior drug-like properties.[8][11] As discovery programs continue to push into chemical space that is more complex and lipophilic, the strategic incorporation of motifs like the BCP carboxamide will be indispensable for creating the effective, safe, and bioavailable medicines of the future.

References

• Solubility parameter differences between drugs, BCP blocks, and water... ResearchGate. [Link]

• 1,2-Difunctionalized bicyclo[1.1.1]pentanes: Long–sought-after mimetics for ortho/meta-substituted arenes. Proceedings of the National Academy of Sciences (PNAS). [Link]

• Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes. JACS Au. [Link]

• Synthesis of bicyclo[1.1.1]pentanes and ortho-difunctionalised arenes. Domainex. [Link]

• Strategies to access monosubstituted BCP carboxamides. ResearchGate. [Link]

• Effect of Cyclodextrin Complexation on the Aqueous Solubility and Solubility/Dose Ratio of Praziquantel. PMC. [Link]

• SCIENTIFIC COMMITTEE ON CONSUMER PRODUCTS SCCP Opinion on 4-Aminobenzoic acid (PABA). European Commission. [Link]

• Linker Variation and Structure–Activity Relationship Analyses of Carboxylic Acid-based Small Molecule STAT3 Inhibitors. PMC. [Link]

• Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. PMC. [Link]

• Exploring Carboxamide Derivatives as Promising Anticancer Agents: Design, In Vitro Evaluation, and Mechanistic Insights. MDPI. [Link]

• Solubility Toolbox for Successful Design of Drug Candidates. Inventiva Pharma. [Link]

• FORMULATION DEVELOPMENT - Solubility-Enhancing Technologies in Pharmaceutical Development, a Mini-Review. Drug Development & Delivery. [Link]

• The emerging role of radical chemistry in the amination transformation of highly strained [1.1.1]propellane: Bicyclo[1.1.1]pentylamine as bioisosteres of anilines. Frontiers. [Link]

• Rapid access to 3-substituted bicyclo[1.1.1]pentanes. Macmillan Group. [Link]

• The LARGEST library of Bicyclo[1.1.1]pentanes for Drug Discovery enabled by Light. ResearchGate. [Link]

• Enhanced Oral Bioavailability of β-Caryophyllene in Healthy Subjects Using the VESIsorb® Formulation Technology, a Novel Self-Emulsifying Drug Delivery System (SEDDS). PMC. [Link]

• Rapid Access to 2-Substituted Bicyclo[1.1.1]pentanes. Macmillan Group, Princeton University. [Link]

• Crystallization of para-aminobenzoic acid forms from specific solvents. RSC Publishing. [Link]

• Protein Cross-linkers handbook and selection guide. The Wolfson Centre for Applied Structural Biology. [Link]

• Transforming C–H Bonds on Bicyclo[1.1.1]pentanes. Research Communities. [Link]

• Drug solubility: why testing early matters in HTS. BMG LABTECH. [Link]

• The Importance of Solubility for New Drug Molecules. Medichub. [Link]

• Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guideline. SciELO. [Link]

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• 11. researchgate.net [researchgate.net]

The Electronic Architecture of Bicyclo[1.1.1]pentane: A Guide to Bioisosteric Utility

Executive Summary

The Bicyclo[1.1.1]pentane (BCP) core has transcended its status as a laboratory curiosity to become a cornerstone of modern medicinal chemistry. As the smallest member of the bicyclic bridgehead alkane family, BCP offers a unique solution to the "Escape from Flatland" directive in drug discovery. By replacing planar phenyl rings with the three-dimensional BCP scaffold, researchers can retain precise vector alignment of substituents while significantly improving physicochemical properties such as aqueous solubility (

), metabolic stability, and permeability.

This technical guide dissects the electronic underpinnings of the BCP core, explaining why it behaves as a bioisostere and providing actionable protocols for its synthesis and application.

Structural & Electronic Fundamentals

The utility of BCP arises directly from its unusual electronic structure, which deviates significantly from standard aliphatic hydrocarbons.

Inverted Geometry and Hybridization

Unlike the tetrahedral (

) geometry of cyclohexane, the bridgehead carbons ( and ) of BCP exhibit "inverted" geometry. All three C-C bonds connecting the bridgeheads are directed into the same hemisphere.

• High s-Character: To accommodate the strained cage structure (strain energy

  68 kcal/mol), the exocyclic C-H or C-R bonds at the bridgeheads possess significantly higher -character than a typical bond.

• Consequence (Acidity): This increased

  -character renders the bridgehead protons more acidic ( estimated 39-40) compared to tert-butyl protons ( ). This acidity is the mechanistic basis for metallation strategies (e.g., lithiation) used to functionalize the core.

Homoconjugation (The "Through-Cage" Effect)

BCP is not merely a spacer; it is an electronic conduit. The unhybridized

-orbitals (or -like lobes) on the bridgehead carbons point toward each other through the center of the cage.

• Orbital Overlap: At a distance of

  1.85 Å, these lobes overlap sufficiently to allow electronic communication between substituents at and . This phenomenon, known as homoconjugation , allows BCP to transmit electronic effects (dipoles, induction) somewhat analogously to a conjugated -system, albeit with different magnitude and vector.

Bioisosterism: BCP vs. Benzene[1][2][3][4][5]

The BCP core is most frequently deployed as a bioisostere for para-substituted benzenes (and occasionally tert-butyl groups).

Comparative Metrics

The following table summarizes the key electronic and physical differences that drive the decision to switch from a phenyl ring to a BCP core.

Property	p-Phenylene (Benzene)	Bicyclo[1.1.1]pentane (BCP)	Impact on Drug Design
Geometry	Planar (2D)	3D Cage	Increases ; disrupts crystal packing.
C-C Distance	~2.8 Å (across ring)	~1.85 Å (bridgehead-bridgehead)	BCP is a shorter spacer; may require linker adjustment.
Electronic Character	Electron-rich -cloud	Aliphatic -framework	BCP eliminates - stacking liabilities (e.g., hERG binding).
Solubility (LogD)	Low (Lipophilic)	High (More Polar)	BCP analogs often show 10-100x better solubility.
Metabolic Stability	Susceptible to P450 oxidation	High Stability	No aromatic hydroxylation sites.

Decision Logic for Bioisosteric Replacement

Not every phenyl ring should be replaced. Use the following logic flow to determine suitability.

Figure 1: Decision matrix for replacing phenyl rings with BCP cores. Note that BCP is shorter than benzene, sometimes necessitating linker adjustments.

Synthetic Accessibility: The Propellane Route

The primary entry point to BCP chemistry is [1.1.1]propellane , a highly strained tricyclic hydrocarbon containing a central C-C bond with zero overlap (inverted tetrahedra). Relieving this strain (

98 kcal/mol) drives the formation of the BCP core.

Mechanism: Strain-Release Functionalization

The central bond of [1.1.1]propellane is kinetically stable but thermodynamically unstable. It reacts readily with radicals or nucleophiles.

• Radical Attack: A radical species (

  ) attacks the bridgehead, breaking the central bond.

• Radical Propagation: The resulting bridgehead radical captures a second group (atom transfer) or adds to another olefin.

• Anionic/Nucleophilic Attack: Strong nucleophiles (e.g., organolithiums, amines) attack the bridgehead, generating a carbanion that is subsequently quenched.

Figure 2: Strain-release mechanism. The central bond cleavage is the driving force, converting the propellane core into the BCP scaffold.

Experimental Protocol: Strain-Release Amination

This protocol describes the synthesis of a BCP-amine, a common building block, via the addition of a secondary amine to [1.1.1]propellane. This method relies on the "turbidimetric" generation of propellane or the use of a stock solution.

Objective: Synthesis of 1-(Morpholin-4-yl)bicyclo[1.1.1]pentane.

Reagents & Equipment

• Precursor: [1.1.1]Propellane (0.5 M solution in Et2O or THF). Note: Propellane is volatile and sensitive; handle in a fume hood.

• Nucleophile: Morpholine (1.0 equiv).

• Catalyst/Initiator: None required for highly nucleophilic amines; for weaker nucleophiles, mild Lewis acids or radical initiators may be needed.

• Solvent: Diethyl ether or THF (anhydrous).

Step-by-Step Methodology

• Preparation of Propellane (Stock):

  • Generate [1.1.1]propellane from 1,1-dibromo-2,2-bis(chloromethyl)cyclopropane via treatment with MeLi or PhLi at -78°C. Distill into a cold receiver (-78°C) containing the solvent.

  • Validation: Titrate an aliquot with iodine to determine precise concentration before use.

• Reaction Setup:

  • In a flame-dried round-bottom flask under Nitrogen/Argon, charge the Morpholine (1.0 mmol).

  • Cool the flask to 0°C.

  • Add the [1.1.1]propellane solution (1.2 equiv, 1.2 mmol) dropwise via syringe.

• Execution:

  • Allow the reaction to warm to Room Temperature (20-25°C) naturally.

  • Stir for 4–12 hours.

  • Self-Validating Check: Monitor reaction progress via 1H NMR . The diagnostic signal for [1.1.1]propellane (singlet at

    2.06 ppm in ) should disappear. The appearance of the BCP bridgehead methine proton (typically a singlet around 2.3–2.5 ppm) confirms product formation.

• Workup & Isolation:

  • Concentrate the mixture carefully under reduced pressure (keep bath temp < 30°C to avoid volatility loss of low-MW BCPs).

  • If the product is an amine salt, precipitate with HCl/Dioxane.

  • If neutral, purify via flash chromatography (Silica, MeOH/DCM gradient).

Causality & Troubleshooting

• Why 0°C addition? The reaction is exothermic due to strain release. Uncontrolled heating can lead to polymerization of propellane (forming "staffanes").

• Low Yield? Often due to the volatility of the BCP product. Convert to the HCl salt immediately for easier handling and quantification.

References

• Stepan, A. F., et al. (2012). "Application of the Bicyclo[1.1.1]pentane Motif as a Non-Aromatic Phenyl Ring Bioisostere." Journal of Medicinal Chemistry. Link

• Mykhailiuk, P. K. (2019). "Saturated Bioisosteres of Benzene: Where to Go Next?" Organic & Biomolecular Chemistry. Link

• Gianatassio, R., et al. (2016). "Strain-Release Amination." Science. Link

• Wiberg, K. B. (1996). "The Concept of Strain in Organic Chemistry." Angewandte Chemie International Edition. Link

• Bunker, K. D., et al. (2011). "Scalable Synthesis of [1.1.1]Propellane." Organic Letters. Link

Bicyclo[1.1.1]pentane-1-carboxamide: A Physicochemical Deep Dive for the Modern Medicinal Chemist

An In-depth Technical Guide on the Lipophilicity (logP) and Acidity (pKa) of a Key Bioisostere

Authored by: A Senior Application Scientist

Introduction: Beyond "Flatland" in Drug Discovery

The relentless pursuit of novel therapeutics with improved efficacy and pharmacokinetic profiles has driven medicinal chemists to explore chemical space beyond the traditional, planar aromatic scaffolds. This exodus from "flatland" has led to a surge of interest in three-dimensional molecular frameworks that can better mimic the spatial arrangement of natural ligands and navigate the complex topology of biological targets.[1] Among these, the bicyclo[1.1.1]pentane (BCP) core has emerged as a particularly compelling bioisostere for para-substituted phenyl rings and tert-butyl groups.[2][3][4] Its rigid, cage-like structure offers a unique vector for substituent placement while often conferring superior physicochemical properties such as enhanced aqueous solubility, greater metabolic stability, and improved membrane permeability compared to its aromatic counterparts.[3][5][6]

This guide provides a detailed technical examination of two critical physicochemical parameters for bicyclo[1.1.1]pentane-1-carboxamide: the logarithm of the octanol-water partition coefficient (logP) and the acid dissociation constant (pKa). A thorough understanding of these properties is paramount for drug development professionals, as they profoundly influence a molecule's absorption, distribution, metabolism, and excretion (ADME) profile. We will delve into the theoretical underpinnings of how the strained BCP core dictates these values, provide detailed experimental protocols for their determination, and present a consolidated view of available data to empower researchers in their drug design endeavors.

The Influence of the BCP Core on Physicochemical Properties

The unique, highly strained geometry of the bicyclo[1.1.1]pentane skeleton is not merely a passive scaffold; it actively influences the electronic character of its substituents. The bridgehead carbons of the BCP core exhibit a higher degree of s-character in their exocyclic bonding orbitals than a typical sp³-hybridized carbon. This increased s-character has a significant electron-withdrawing inductive effect, which in turn impacts the acidity and basicity of attached functional groups.

For instance, the pKa of bicyclo[1.1.1]pentane-1-carboxylic acid is experimentally determined to be 4.2. The introduction of a fluorine atom at the opposing bridgehead position further enhances this acidity, lowering the pKa to 3.5.[7] This demonstrates the potent inductive effect transmitted through the rigid BCP framework. Consequently, for bicyclo[1.1.1]pentane-1-carboxamide, the amide proton is expected to be exceptionally non-acidic, with a predicted pKa value in the range of 16-17, rendering it essentially neutral under physiological conditions.[8]

Regarding lipophilicity, the BCP core is a non-aromatic, sp³-rich scaffold, which generally leads to a lower logP compared to a phenyl ring bioisostere.[8] This often translates to improved aqueous solubility, a highly desirable trait for drug candidates.[1][6] The replacement of a phenyl ring with a BCP moiety can significantly enhance the developability of a compound by mitigating issues associated with high lipophilicity, such as poor solubility and increased metabolic liability.[6]

Quantitative Physicochemical Data

Precise experimental data for bicyclo[1.1.1]pentane-1-carboxamide is not extensively reported in the literature. However, by leveraging predictive models and experimental values from closely related analogs, we can establish a reliable physicochemical profile.

Compound	Parameter	Value	Method
Bicyclo[1.1.1]pentane-1-carboxamide	pKa	16.82 ± 0.40	Predicted[8]
Bicyclo[1.1.1]pentane-1-carboxylic acid	pKa	4.2	Experimental[7]
3-Fluorobicyclo[1.1.1]pentane-1-carboxylic acid	pKa	3.5	Experimental[7]
Bicyclo[1.1.1]pentane	XLogP3-AA	1.9	Computed[9]
Bicyclo[1.1.1]pentane-1-carboxylic acid	XlogP	0.5	Predicted[10]
3-(1,1-Difluoroethyl)bicyclo[1.1.1]pentane-1-carboxylic acid	LogP	1.8965	Computed[11]

Experimental Determination of logP

The octanol-water partition coefficient (logP) is a cornerstone of physicochemical characterization in drug discovery. Two primary methods for its experimental determination are the shake-flask method and high-performance liquid chromatography (HPLC).

Shake-Flask Method (OECD 107)

The shake-flask method is the traditional "gold standard" for logP determination, involving the direct measurement of a compound's concentration in equilibrated octanol and aqueous phases.[12]

Protocol:

• Preparation of Phases: Pre-saturate n-octanol with water and water with n-octanol to ensure thermodynamic equilibrium. For ionizable compounds, the aqueous phase should be a buffer at a pH where the compound is predominantly in its neutral form.

• Sample Preparation: Dissolve a known amount of bicyclo[1.1.1]pentane-1-carboxamide in one of the pre-saturated phases.

• Partitioning: Combine the solution with a known volume of the other pre-saturated phase in a separation funnel.

• Equilibration: Shake the funnel for a predetermined period to allow for complete partitioning of the analyte between the two phases.

• Phase Separation: Allow the phases to separate completely. Centrifugation may be required to break up any emulsions.

• Quantification: Carefully sample each phase and determine the concentration of the analyte using a suitable analytical technique, such as UV-Vis spectroscopy or liquid chromatography.

• Calculation: The logP is calculated as the base-10 logarithm of the ratio of the analyte's concentration in the octanol phase to its concentration in the aqueous phase.

Causality and Trustworthiness: The direct measurement approach of the shake-flask method provides a high degree of confidence in the obtained logP value. However, it is labor-intensive and requires a relatively pure sample.[12] Potential sources of error include incomplete phase separation and the formation of stable emulsions.

Caption: Shake-Flask logP Determination Workflow.

HPLC Method (OECD 117)

A faster, more high-throughput alternative to the shake-flask method utilizes reversed-phase high-performance liquid chromatography (RP-HPLC). This method determines the logP of a compound by correlating its retention time with those of reference compounds with known logP values.[12][13]

Protocol:

• System Setup: Use a standard RP-HPLC system with a C18 column. The mobile phase is typically a mixture of an aqueous buffer and an organic modifier (e.g., methanol or acetonitrile).

• Calibration: Inject a series of standard compounds with well-established logP values covering the expected range for the analyte.

• Data Collection: Record the retention time (t_R) for each standard and the column dead time (t_0). Calculate the retention factor (k) for each standard using the formula: k = (t_R - t_0) / t_0.

• Calibration Curve: Plot log(k) versus the known logP values for the standards. A linear relationship should be observed.

• Analyte Measurement: Inject the bicyclo[1.1.1]pentane-1-carboxamide sample and determine its retention time and retention factor under the same chromatographic conditions.

• logP Determination: Interpolate the logP of the analyte from the calibration curve using its measured log(k) value.

Causality and Trustworthiness: The HPLC method is rapid and requires only a small amount of sample. Its accuracy is dependent on the quality of the calibration curve and the structural similarity between the analyte and the reference compounds. It is crucial to ensure that the analyte is in its neutral form during the chromatographic run.

Experimental Determination of pKa

The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. For a non-ionizable compound like bicyclo[1.1.1]pentane-1-carboxamide under typical physiological conditions, direct pKa measurement is not relevant for its ADME profile. However, for analogs containing acidic or basic moieties, pKa determination is critical. The two most common methods are potentiometric titration and UV-Vis spectrophotometry.

Potentiometric Titration

This classic method involves the gradual addition of a titrant (a strong acid or base) to a solution of the analyte while monitoring the pH.[7]

Protocol:

• Calibration: Calibrate a pH meter using standard buffers (e.g., pH 4, 7, and 10).[7]

• Sample Preparation: Dissolve a precise amount of the analyte in a suitable solvent (e.g., water or a water/co-solvent mixture).[7] Purge the solution with an inert gas like nitrogen to remove dissolved carbon dioxide.

• Titration: Place the solution in a thermostatted vessel with a magnetic stirrer. Immerse the calibrated pH electrode. Add the titrant in small, precise increments.

• Data Recording: Record the pH value after each addition of titrant, allowing the system to equilibrate.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point, which corresponds to the inflection point of the titration curve.[7]

Causality and Trustworthiness: Potentiometric titration is a highly accurate and precise method for pKa determination.[4] It provides a direct measurement of the pKa without the need for chromophores. However, it requires a larger amount of sample compared to spectrophotometric methods and can be challenging for poorly soluble compounds.[11]

Caption: Potentiometric Titration pKa Workflow.

UV-Vis Spectrophotometry

This method is applicable to compounds that possess a chromophore close to the site of ionization, where the UV-Vis absorbance spectrum changes as a function of pH.[11]

Protocol:

• Buffer Preparation: Prepare a series of buffers with known pH values spanning the expected pKa range of the analyte.[11]

• Sample Preparation: Prepare a stock solution of the analyte in a suitable solvent (e.g., DMSO).[11]

• Spectral Measurement: Add a small, constant amount of the stock solution to each buffer solution in a 96-well plate or individual cuvettes. Record the UV-Vis spectrum for each solution.[11]

• Data Analysis: Plot the absorbance at a specific wavelength (where the change between the ionized and unionized forms is maximal) against the pH. The resulting sigmoidal curve will have an inflection point that corresponds to the pKa.

Causality and Trustworthiness: UV-Vis spectrophotometry is a sensitive method that requires very little sample and is amenable to high-throughput screening.[11] Its primary limitation is the requirement for a pH-sensitive chromophore. Inaccuracies can arise if impurities also absorb in the same UV range.[4]

Conclusion

The bicyclo[1.1.1]pentane scaffold represents a powerful tool in the medicinal chemist's arsenal for escaping the confines of "flatland" and designing drug candidates with superior physicochemical and pharmacokinetic properties. Bicyclo[1.1.1]pentane-1-carboxamide, as a fundamental derivative, is characterized by its high predicted pKa, rendering it neutral at physiological pH, and an expected low logP, contributing to enhanced aqueous solubility. This in-depth guide has provided the theoretical context for these properties, detailed, field-proven protocols for their experimental determination, and a summary of the available quantitative data. By understanding and applying these principles, researchers, scientists, and drug development professionals can more effectively leverage the BCP core to create the next generation of innovative medicines.

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• Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. PMC. [Link]

• How to measure pKa by UV-vis spectrophotometry: A Chemagination Know-How Guide. Chemagination. [Link]

• The Application of Bicyclo[1.1.1]pentane as a Bioisostere of the Phenyl Ring in Pharmaceutical Chemistry. Thieme E-Books & E-Journals. [Link]

• Development of Methods for the Determination of pKa Values. PMC. [Link]

• Novel Bicyclo[1.1.1]pentane (BCP) Fragments, their Roles, Preparation and the Challenges in Synthesis at Scale. Scientific Update. [Link]

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• Bicyclo[1.1.1]pentane-1-carboxylic acid (C6H8O2). PubChemLite. [Link]

• LogP/D. Cambridge MedChem Consulting. [Link]

• A High-Throughput Method for Lipophilicity Measurement. PMC. [Link]

• APPENDIX A: MEASUREMENT OF ACIDITY (pKA). ECETOC. [Link]

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• Bicyclo[1.1.1]pentane-1-carboxamide | C6H9NO | CID 21581715. PubChem. [Link]

• Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates | Request PDF. ResearchGate. [Link]

• A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy. JoVE. [Link]

• pKa of a dye: UV-VIS Spectroscopy. StuDocu. [Link]

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• Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR‑DAD Impurity Analyzer System. Agilent. [Link]

• REPORT Determination of pKa values of new phenacyl-piperidine derivatives by potentiometric titration method in aqueous medium. African Journal of Pharmacy and Pharmacology. [Link]

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The BCP Carboxamide Motif: A New Frontier in Fragment-Based Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful engine for the identification of novel, high-quality lead compounds. This guide delves into the burgeoning role of a unique and promising fragment class: bicyclo[1.1.1]pentane (BCP) carboxamides. By synergistically combining the advantageous properties of the rigid, three-dimensional BCP core as a bioisostere and the versatile, interaction-rich carboxamide functionality, BCP carboxamides offer a compelling scaffold for tackling challenging biological targets. This document provides a comprehensive overview of the strategic rationale, synthetic methodologies, screening paradigms, and hit-to-lead optimization strategies pertinent to the application of BCP carboxamides in modern drug discovery campaigns.

Introduction: The Rationale for BCP Carboxamides in FBDD

Fragment-Based Drug Discovery (FBDD) has emerged as a highly successful and resource-efficient alternative to traditional high-throughput screening (HTS).[1][2] The core principle of FBDD lies in screening small, low-molecular-weight compounds (fragments) that typically exhibit weak binding affinities to the target protein.[3][4] These initial "hits" are then optimized into potent leads through structure-guided strategies, such as growing, linking, or merging.[5][6] The advantages of FBDD include a more efficient exploration of chemical space, higher hit rates, and the generation of leads with superior physicochemical properties.[1][5]

The choice of fragments is paramount to the success of an FBDD campaign. An ideal fragment library should possess chemical diversity, three-dimensional complexity, and synthetic tractability. In this context, Bicyclo[1.1.1]pentane (BCP) carboxamides have garnered significant attention as a novel and highly valuable fragment class.

The BCP core is a rigid, non-planar bioisostere for para-substituted phenyl rings and internal alkynes, offering an escape from flatland and improving metabolic stability.[7][8] Its propeller-like structure introduces three-dimensionality, a desirable trait for exploring the often-complex topographies of protein binding sites.[9] The carboxamide group, on the other hand, is a privileged pharmacophore in medicinal chemistry, known for its ability to form multiple hydrogen bonds and engage in favorable interactions with protein targets.[10][11] The combination of these two moieties in a single fragment creates a powerful tool for drug discovery, offering a unique vector for ligand-target interactions and a synthetically tractable handle for further chemical elaboration.[12]

Designing and Synthesizing a BCP Carboxamide Fragment Library

A well-designed fragment library is the cornerstone of any successful FBDD program. For BCP carboxamides, the library should explore a diverse range of chemical space by varying the substituents on both the BCP core and the carboxamide nitrogen.

Synthetic Strategies

Several synthetic routes have been developed to access substituted BCP derivatives, which can be readily adapted for the synthesis of BCP carboxamides. A common strategy involves the generation of a BCP carboxylic acid intermediate, which can then be coupled with a diverse panel of amines to generate the final carboxamide library.

Key Synthetic Intermediates:

• Bicyclo[1.1.1]pentane-1-carboxylic acid: This is a key building block that can be synthesized through various methods, including the intramolecular Wurtz coupling of 1,3-dihalo-2-(halomethyl)-2-methylpropanes followed by functionalization.

• [1.1.1]Propellane: This highly strained molecule serves as a versatile precursor for the synthesis of 1,3-disubstituted BCPs through radical or nucleophilic addition reactions.[8][12]

Generalized Synthetic Protocol for BCP Carboxamide Library Synthesis:

• Synthesis of BCP Carboxylic Acid: Prepare bicyclo[1.1.1]pentane-1-carboxylic acid or a substituted derivative using established literature procedures.

• Activation of Carboxylic Acid: Activate the carboxylic acid using standard coupling reagents such as HATU, HOBt, or by converting it to the corresponding acyl chloride.

• Amide Coupling: React the activated BCP carboxylic acid with a diverse library of primary and secondary amines to generate the final BCP carboxamide fragments.

• Purification and Characterization: Purify the resulting carboxamides using techniques such as column chromatography or preparative HPLC, and confirm their identity and purity by NMR and mass spectrometry.

A recent one-step synthesis of acyl BCP compounds catalyzed by iron (II) phthalocyanine offers a more direct route to BCP carboxamides from [1.1.1]propellane and semicarbazides.[9]

Biophysical Screening of BCP Carboxamide Fragments

Due to the inherently weak binding affinities of fragments, sensitive biophysical techniques are required for their detection.[13][14][15] A multi-tiered screening cascade is often employed to identify and validate true hits while minimizing false positives.

Primary Screening

The initial screen of the BCP carboxamide library is typically performed using a high-throughput, low-cost method to identify a larger pool of potential binders.

• Thermal Shift Assay (TSA): Also known as Differential Scanning Fluorimetry (DSF), this technique measures the change in the melting temperature of a protein upon ligand binding.[14][16] It is a rapid and cost-effective method for primary screening.

• Surface Plasmon Resonance (SPR): SPR is a label-free technique that detects changes in the refractive index at the surface of a sensor chip when a ligand binds to an immobilized target protein.[13][16] It can provide information on binding affinity and kinetics.

Hit Validation and Characterization

Fragments identified in the primary screen are then subjected to more rigorous biophysical methods to confirm their binding and elucidate their binding mode.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for fragment screening.[13][] Ligand-observed methods, such as Saturation Transfer Difference (STD) NMR and Water-Ligand Observed via Gradient Spectroscopy (WaterLOGSY), can detect weak binding events. Protein-observed methods, like 2D ¹H-¹⁵N HSQC, can provide information on the binding site by monitoring chemical shift perturbations of the protein backbone amides upon fragment binding.

• Isothermal Titration Calorimetry (ITC): ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH).[13][14]

• X-ray Crystallography: This is the gold standard for determining the three-dimensional structure of a protein-fragment complex at atomic resolution.[13][] The structural information obtained is invaluable for guiding the subsequent hit-to-lead optimization process.

Biophysical Technique	Principle	Throughput	Information Obtained	Strengths	Limitations
Thermal Shift Assay (TSA)	Change in protein melting temperature	High	Binding (qualitative)	Rapid, low cost, low protein consumption	Prone to false positives and negatives
Surface Plasmon Resonance (SPR)	Change in refractive index upon binding	Medium	Affinity, kinetics	Label-free, real-time	Protein immobilization required
NMR Spectroscopy	Changes in nuclear spin states	Low-Medium	Binding, affinity, binding site	Highly sensitive, detailed structural information	High protein consumption, requires specialized equipment
Isothermal Titration Calorimetry (ITC)	Heat change upon binding	Low	Affinity, stoichiometry, thermodynamics	Label-free, direct measurement	High protein consumption, low throughput
X-ray Crystallography	Diffraction of X-rays by a crystal	Low	High-resolution 3D structure	Detailed binding mode information	Requires protein crystallization

A summary of common biophysical techniques for fragment screening.

Hit-to-Lead Optimization of BCP Carboxamide Fragments

Once a BCP carboxamide fragment has been validated as a true binder and its binding mode has been determined, the next step is to optimize it into a more potent lead compound. This process is typically guided by the structural information obtained from X-ray crystallography or NMR.

Structure-Activity Relationship (SAR) by Analogue Synthesis

A systematic exploration of the structure-activity relationship (SAR) is crucial for understanding which parts of the fragment are essential for binding and where modifications can be made to improve potency.[18][19] For a BCP carboxamide hit, this would involve synthesizing analogues with modifications at:

• The carboxamide N-substituent: Exploring a range of alkyl, aryl, and heterocyclic groups to probe for additional interactions with the protein.

• The BCP core: While the BCP core itself is often the key recognition element, substitution at the bridgehead position can be explored to introduce new vectors for interaction.[20]

Fragment Growing

This strategy involves extending the fragment to occupy adjacent pockets in the binding site and form new interactions with the protein. For a BCP carboxamide, this could involve:

• Extending from the N-substituent: If the N-substituent is an aromatic ring, for example, further substitution on the ring can be used to grow the molecule into a nearby hydrophobic pocket.

• Functionalizing the BCP core: Introducing functional groups at the 3-position of the BCP core can provide a vector for growth in a different direction.

Fragment Linking and Merging

If two different fragments are found to bind in adjacent sites, they can be linked together to create a single, more potent molecule.[6] Similarly, if two fragments with overlapping binding modes are identified, their key features can be merged into a single, optimized compound.

Experimental Workflow for a BCP Carboxamide FBDD Campaign

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Structural analysis of Bicyclo[1.1.1]pentane-1-carboxamide derivatives

Executive Summary: The Escape from Flatland

In modern drug discovery, the "escape from flatland"—increasing the fraction of sp3-hybridized carbons (

)—is a validated strategy to improve clinical success rates. Bicyclo[1.1.1]pentane (BCP) derivatives, specifically Bicyclo[1.1.1]pentane-1-carboxamides , have emerged as the gold-standard bioisostere for para-substituted phenyl rings and tert-butyl groups.

This guide provides a technical deep-dive into the structural analysis of these derivatives. Unlike the planar benzene ring, the BCP scaffold offers a rigid, three-dimensional "propeller" geometry that maintains vector alignment while significantly enhancing aqueous solubility , metabolic stability , and passive permeability .

The BCP Scaffold: Geometric & Electronic Profiling

To effectively deploy BCP-carboxamides, one must understand how they differ structurally from the aromatic rings they replace. The BCP core consists of two bridgehead carbons (C1 and C3) connected by three methylene bridges.

Geometric Comparison: The Vector Challenge

The critical parameter for bioisosteric replacement is the intramolecular distance between substituents.

• Phenyl Ring: The distance between para-substituents is approximately 2.8 Å .

• BCP Scaffold: The C1–C3 distance is significantly shorter, approximately 1.85 Å .

This ~1.0 Å contraction means BCP is not a perfect geometric overlay but a "vector-aligned" spacer. It preserves the linearity of substituents (180° orientation) but brings them closer together. This can be advantageous in compact binding pockets but requires careful modeling if the distal substituent engages in a specific hydrogen bond.

Physicochemical Impact Data

The following table summarizes the structural impact of replacing a Phenyl group with a BCP moiety in a carboxamide context.

Property	para-Phenyl-Carboxamide	BCP-1-Carboxamide	Impact / Causality
Geometry	Planar (2D)	Rigid Spheroid (3D)	Disrupts crystal lattice packing; improves solubility.
C1-C4 Distance	~2.8 Å	~1.85 Å	Shorter vector; reduces molecular volume (~35% smaller).
Hybridization	sp2 (Aromatic)	sp3 (Aliphatic)	Increases ; correlates with lower clinical toxicity.
LogD	High (Lipophilic)	Lower	Reduces non-specific binding (LLE improvement).
Solubility	Low (often <10 µM)	High (often >100 µM)	Critical Advantage: 10-50x improvement typical.
Metabolic Liability	CYP oxidation (Arene oxide)	Low	No aromatic ring for epoxidation; bridgehead C-H is stable.

Structural Characterization Protocols

Trustworthy analysis relies on orthogonal validation methods. The following protocols are standard for validating BCP-carboxamide structures.

X-Ray Crystallography (The Gold Standard)

X-ray diffraction is the only method to definitively confirm the C1–C3 compression.

• Space Group: BCP derivatives often crystallize in monoclinic space groups (e.g., P21/c).[1]

• Key Metric: Look for the C1–C3 non-bonded distance . In carboxamide derivatives, this should refine to 1.85 ± 0.02 Å .

• Bond Angles: The internal C-CH2-C angle is acute (~75°), indicating significant ring strain (~65 kcal/mol), which drives the unique reactivity of the parent propellane but is stabilized in the carboxamide.

NMR Spectroscopy Signatures

The symmetry of the BCP core results in a simplified, characteristic NMR profile.

• H NMR: The six methylene protons on the bridges usually appear as a singlet (due to rapid tumbling/symmetry) or a tight multiplet.

  • Diagnostic Shift:

    2.1 – 2.5 ppm . (Contrast this with aromatic protons at 7.0+ ppm).
• C NMR:

  • Bridgehead Carbons: Distinctive shift at ~30–35 ppm (quaternary).

  • Methylene Bridges: Shift at ~50–55 ppm .

• W-Coupling: High-field instruments (>500 MHz) may resolve long-range "W-plan" coupling (

  ) between the methylene protons, a hallmark of the rigid bicyclic cage.

Synthesis & Derivatization Protocol

Objective: Synthesis of BCP-1-carboxamides from BCP-1-carboxylic acid. Challenge: The BCP acid is sterically bulky, and the parent [1.1.1]propellane is volatile/unstable. We utilize stable BCP-acid building blocks.

Self-Validating Protocol: Acid-Amine Coupling

Rationale: Standard HATU couplings can fail due to steric hindrance at the bridgehead. We recommend a T3P (Propylphosphonic anhydride) cycle or Acid Chloride activation for difficult amines.

Step 1: Activation Dissolve Bicyclo[1.1.1]pentane-1-carboxylic acid (1.0 equiv) in anhydrous DCM. Add catalytic DMF (0.05 equiv) and Oxalyl Chloride (1.2 equiv) dropwise at 0°C.

• Validation: Observe gas evolution (CO/CO2). Stir until bubbling ceases (approx. 1 hr).

Step 2: Coupling Concentrate the intermediate acid chloride (do not isolate; volatile). Re-dissolve in DCM. Add the target Amine (1.1 equiv) and Diisopropylethylamine (DIPEA, 3.0 equiv).

• Causality: DIPEA scavenges the HCl byproduct, driving the reaction forward.

Step 3: Monitoring & Work-up Monitor via LC-MS. The BCP core is UV-silent; rely on the amine's chromophore or ELSD/CAD detection.

• Checkpoint: If starting acid persists, add 0.5 eq DMAP (nucleophilic catalyst).

Step 4: Isolation Wash with 1N HCl (remove unreacted amine) and sat. NaHCO3 (remove unreacted acid).

• Result: The BCP-amide is typically a white, crystalline solid.

Workflow Visualization

Figure 1: Step-by-step synthesis workflow for BCP-carboxamides via acid chloride activation, including critical validation checkpoints.

Physicochemical Profiling & Decision Logic

When should you deploy a BCP-carboxamide? It is not a universal replacement. It is a problem-solving scaffold for lipophilicity and solubility issues.

Mechanistic Impact on ADME

• Solubility: The BCP core disrupts planar

  - stacking interactions common in aromatic amides. This lowers the crystal lattice energy, significantly increasing thermodynamic solubility.

• Permeability: Despite being aliphatic, the BCP group is lipophilic enough to cross membranes, but its compact spherical shape often improves passive diffusion compared to flexible alkyl chains.

• Metabolic Stability: The bridgehead C-H bond is strong. Unlike phenyl rings which suffer from oxidative metabolism (hydroxylation), the BCP core is generally metabolically inert, extending half-life (

  ).

Decision Matrix

Figure 2: Strategic decision tree for bioisosteric replacement. BCP is favored for solubility and metabolic stability issues but contraindicated if Pi-stacking is required for binding.

Case Study: The BMS-708,163 Evolution

The utility of this analysis is best illustrated by the development of BMS-708,163 (Gamma-secretase inhibitor).[2]

• Original Scaffold: Contained a para-fluorophenyl ring.[2]

• Limitation: Poor aqueous solubility led to erratic oral bioavailability.

• Structural Intervention: Replacement of the phenyl ring with a BCP moiety.[3][4][5][6]

• Outcome:

  • Potency: Maintained (Vector alignment was sufficient).

  • Solubility: Increased >50-fold.

  • Permeability: Improved due to optimal LogD.

  • Result: The BCP analog demonstrated superior pharmacokinetic profiles in vivo.[2]

References

• Stepan, A. F., et al. (2012).[7] "Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor." Journal of Medicinal Chemistry.

• Mykhailiuk, P. K. (2015). "Saturated Bioisosteres of Benzene: Where to Go Next?" Organic & Biomolecular Chemistry.

• Bunker, K. D., et al. (2020). "Structure-Based Design of Bicyclo[1.1.1]pentane-Derived Inhibitors." Bioorganic & Medicinal Chemistry Letters.

• Measom, N. D., et al. (2017). "Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor." ACS Medicinal Chemistry Letters.

• Denisenko, A., & Mykhailiuk, P. K. (2018). "Bicyclo[1.1.1]pentanes: Synthesis and Application." Chemistry – A European Journal.

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Protocols & Analytical Methods

Synthesis of Bicyclo[1.1.1]pentane-1-carboxamide: A Practical Guide to Harnessing the Reactivity of [1.1.1]Propellane

An Application Note for Medicinal and Process Chemistry

Abstract

The bicyclo[1.1.1]pentane (BCP) scaffold has emerged as a critical three-dimensional bioisostere for para-substituted phenyl rings, internal alkynes, and tert-butyl groups in modern drug discovery.[1][2][3] Its incorporation into lead compounds often confers improved physicochemical properties, including enhanced solubility and metabolic stability.[2][3] This application note provides a detailed, mechanistically-grounded protocol for the synthesis of Bicyclo[1.1.1]pentane-1-carboxamide from [1.1.1]propellane. We will delve into the unique reactivity of propellane, present a robust radical-mediated amidation protocol, and offer practical guidance on handling these highly strained molecules to enable researchers in pharmaceutical and materials science to confidently access this valuable building block.

Scientific Background and Rationale

The Unique Reactivity of [1.1.1]Propellane

[1.1.1]Propellane is a fascinating, highly strained molecule with an inverted bonding geometry at its two bridgehead carbons.[3] For decades, its remarkable reactivity was attributed solely to the release of its significant strain energy (~100 kcal/mol) upon cleavage of the central C1–C3 bond.[4] However, a more sophisticated model now explains its "omniphilic" nature—the ability to react with radicals, anions, and electrophiles.[4][5]

Current quantum chemical calculations suggest that the reactivity is governed by σ–π-delocalization of electron density across the entire molecular cage.[4][5][6] This delocalized electron density facilitates additions across the central bond, making it a versatile precursor for a wide array of 1,3-disubstituted BCP derivatives.[4][7]

Reaction Pathway: Radical-Mediated Amidation

While anionic additions to propellane are known, radical pathways offer a mild and highly functional-group-tolerant method for C-N bond formation.[6][8] The general mechanism for the radical addition of an amide source to [1.1.1]propellane proceeds through a chain reaction, as illustrated below.

Mechanism: Radical Amidation of [1.1.1]Propellane

Caption: General mechanism for the radical chain amidation of [1.1.1]propellane.

This process involves three key steps:

• Initiation: A radical initiator (e.g., AIBN, lauroyl peroxide) generates initial radicals upon thermal or photochemical decomposition.

• Propagation: The initiator radical abstracts a hydrogen atom from a suitable amide precursor (or a more complex N-centered radical is generated via other means[8][9]) to form an N-centered amidyl radical. This electrophilic radical readily adds across the electron-rich C1-C3 bond of [1.1.1]propellane, forming a stable bridgehead BCP radical intermediate. This intermediate then abstracts a hydrogen from another molecule of the amide precursor to yield the final product and regenerate the amidyl radical, continuing the chain.

• Termination: Two radical species combine to end the chain reaction.

Materials and Equipment

Reagents & Solvents	Equipment
1,1-Dibromo-2,2-bis(chloromethyl)cyclopropane	Schlenk flasks and standard glassware
Methyllithium (solution in Et₂O)	Magnetic stirrer with heating plate
Diethyl ether (anhydrous)	Low-temperature cooling bath (e.g., cryocool)
Pentane (anhydrous)	Rotary evaporator
Formamide (or desired amide source)	Syringes and needles
Azobisisobutyronitrile (AIBN) or other radical initiator	Inert atmosphere setup (Argon or Nitrogen)
Thiophenol (for titration)	Photochemical reactor (optional, for photo-initiation)
Deuterated chloroform (CDCl₃) for NMR	Standard purification apparatus (column chromatography)
Standard solvents for chromatography (Hexanes, Ethyl Acetate)	Analytical balance

Safety Precautions

• [1.1.1]Propellane: This compound is highly strained and should never be isolated in neat form. It is handled as a dilute solution in a solvent like pentane or diethyl ether.[10] Solutions should be stored at low temperatures (-20°C or below) and handled under an inert atmosphere to prevent decomposition and oligomerization.[11]

• Methyllithium: A pyrophoric reagent that reacts violently with water and protic solvents. It must be handled under a strict inert atmosphere using proper syringe techniques.

• Radical Initiators: AIBN and peroxides can decompose violently if heated improperly. Follow recommended temperature guidelines for initiation.

• Solvents: Diethyl ether and pentane are extremely flammable. All operations should be conducted in a well-ventilated fume hood, away from ignition sources.

Experimental Protocols

Protocol 1: In-Situ Generation of a [1.1.1]Propellane Solution

This protocol is adapted from the established Szeimies-Michl synthesis.[9][10]

• Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar and a rubber septum. Allow it to cool to room temperature under a stream of argon.

• Reagent Addition: Add 1,1-dibromo-2,2-bis(chloromethyl)cyclopropane (10.0 g, 33.5 mmol) to the flask, followed by 100 mL of anhydrous diethyl ether.

• Cooling: Cool the stirred suspension to -78°C using a dry ice/acetone bath.

• Reaction: Slowly add methyllithium (1.6 M in Et₂O, 44 mL, 70.4 mmol, 2.1 equiv) dropwise via syringe over 30 minutes. The mixture will turn into a clear, yellowish solution.

• Warming: After the addition is complete, maintain the reaction at -78°C for 15 minutes, then replace the cooling bath with an ice-water bath (0°C) and stir for an additional 1 hour.

• Titration (Optional but Recommended): To determine the concentration, an aliquot of the propellane solution can be reacted with an excess of thiophenol. The quantitative reaction forms 1-(phenylthio)bicyclo[1.1.1]pentane, which can be analyzed by ¹H NMR to calculate the yield.[12] This solution should be used immediately in the next step.

Protocol 2: Radical-Mediated Synthesis of Bicyclo[1.1.1]pentane-1-carboxamide

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Amide Coupling Protocols for Bicyclo[1.1.1]pentane-1-carboxylic Acid: A Detailed Guide for Medicinal Chemists

Introduction: The Rising Prominence of Bicyclo[1.1.1]pentane in Drug Discovery

The bicyclo[1.1.1]pentane (BCP) moiety has emerged as a compelling bioisostere for para-substituted phenyl rings, tert-butyl groups, and alkynes in modern medicinal chemistry.[1][2] Its rigid, three-dimensional structure offers a unique exit vector geometry that can mimic linear substituents while improving key physicochemical properties of drug candidates.[1] The replacement of flat aromatic rings with sp³-rich BCP scaffolds can lead to enhanced solubility, improved metabolic stability, and reduced non-specific binding, a strategy often referred to as "escaping from flatland".[3][4] Bicyclo[1.1.1]pentane-1-carboxylic acid is a key building block for introducing this valuable motif. However, the successful coupling of this sterically demanding, cage-like carboxylic acid to amines requires carefully optimized protocols. This guide provides an in-depth analysis of robust amide coupling methodologies for Bicyclo[1.1.1]pentane-1-carboxylic acid, offering detailed experimental procedures and the scientific rationale behind them.

The Challenge: Steric Hindrance in BCP Amide Coupling

The bridgehead position of the BCP core presents significant steric hindrance around the carboxylic acid group. This can impede the approach of the amine nucleophile and slow down the rate of amide bond formation. Consequently, the choice of coupling reagent and reaction conditions is critical to achieving high yields and purity. Standard amide coupling conditions may prove sluggish or lead to the formation of side products. Therefore, more potent activating agents are often required to overcome the steric barrier and facilitate efficient acylation.

Recommended Amide Coupling Protocols

Herein, we detail three highly effective and widely employed protocols for the amide coupling of Bicyclo[1.1.1]pentane-1-carboxylic acid, each utilizing a different class of coupling reagent: a carbodiimide-based method (EDC/HOBt), a uronium salt-based method (HATU), and a phosphonic anhydride-based method (T3P®).

Protocol 1: EDC/HOBt Mediated Amide Coupling

This classic and cost-effective method utilizes a water-soluble carbodiimide, 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in conjunction with an additive, 1-Hydroxybenzotriazole (HOBt), to minimize racemization and improve efficiency.[5][6]

Mechanism of Action:

The reaction proceeds through a two-step mechanism. First, the carboxylic acid attacks EDC to form a highly reactive O-acylisourea intermediate.[6] This intermediate is then intercepted by HOBt to generate a more stable and less reactive HOBt-ester. The amine nucleophile then attacks the HOBt-ester to furnish the desired amide, regenerating HOBt in the process.[5] The use of HOBt is crucial as it suppresses the formation of an N-acylurea byproduct that can arise from the rearrangement of the O-acylisourea intermediate.[7]

Experimental Workflow: EDC/HOBt Coupling

Caption: General workflow for EDC/HOBt mediated amide coupling.

Detailed Protocol:

• To a stirred solution of Bicyclo[1.1.1]pentane-1-carboxylic acid (1.0 equiv) in anhydrous N,N-Dimethylformamide (DMF, 0.1-0.5 M), add the desired amine (1.1 equiv), HOBt (1.2 equiv), and triethylamine (Et₃N) or N,N-diisopropylethylamine (DIPEA) (2.0 equiv).

• Cool the reaction mixture to 0 °C in an ice bath.

• Add EDC hydrochloride (1.2 equiv) portionwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 1.5 to 18 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (3 x volume of DMF).

• Wash the combined organic layers with saturated aqueous NaHCO₃, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: HATU-Mediated Amide Coupling

For more challenging couplings, particularly with less nucleophilic amines or when faster reaction times are desired, the uronium salt-based reagent HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is an excellent choice.[8][9] HATU is known for its high reactivity and low propensity for racemization.[9]

Mechanism of Action:

In the presence of a non-nucleophilic base such as DIPEA, the carboxylic acid is deprotonated. The resulting carboxylate anion attacks HATU to form a highly reactive OAt-active ester, releasing a tetramethylurea byproduct.[9] The amine then rapidly attacks this activated ester to yield the final amide product.[9] The 7-aza-hydroxybenzotriazole (HOAt) leaving group is a superior activating group compared to HOBt, leading to faster reaction rates.

Experimental Workflow: HATU Coupling

Caption: General workflow for HATU mediated amide coupling.

Detailed Protocol:

• Under an inert atmosphere (e.g., Nitrogen or Argon), dissolve Bicyclo[1.1.1]pentane-1-carboxylic acid (1.0 equiv) and HATU (1.1 equiv) in anhydrous DMF (0.1-0.5 M) in a flame-dried round-bottom flask.

• Cool the solution to 0 °C using an ice bath.

• Add DIPEA (3.0 equiv) dropwise to the stirred solution.

• Allow the mixture to stir at 0 °C for 15-30 minutes for pre-activation of the carboxylic acid.

• Add the amine (1.1 equiv), either neat or as a solution in a small amount of anhydrous DMF.

• Allow the reaction to warm to room temperature and stir for 1 to 18 hours, monitoring by TLC or LC-MS.

• Work-up and purification are performed as described in Protocol 1.

Protocol 3: T3P®-Mediated Amide Coupling

Propylphosphonic anhydride (T3P®) is a powerful and versatile coupling reagent that is particularly effective for the formation of amides from sterically hindered carboxylic acids and amines.[10][11] It is a mild, non-toxic, and non-allergenic reagent with the significant advantage that its byproducts are water-soluble, simplifying purification.[12][13]

Mechanism of Action:

T3P® activates the carboxylic acid to form a mixed phosphonic-carboxylic anhydride intermediate. This highly reactive species is then readily attacked by the amine to form the amide bond. The byproducts are water-soluble phosphonic acids, which can be easily removed by an aqueous wash.[12]

Experimental Workflow: T3P® Coupling

Caption: General workflow for T3P® mediated amide coupling.

Detailed Protocol:

• To a solution of Bicyclo[1.1.1]pentane-1-carboxylic acid (1.0 equiv) and the amine (1.1 equiv) in an aprotic solvent such as ethyl acetate, THF, or DCM (0.1-0.5 M), add a suitable base (e.g., triethylamine or DIPEA, 2.0-3.0 equiv).

• Add a 50% solution of T3P® in ethyl acetate or DMF (1.5 equiv) dropwise to the reaction mixture at room temperature or 0 °C.

• Stir the reaction mixture at room temperature until the starting material is consumed, as monitored by TLC or LC-MS.

• Quench the reaction with water or a saturated aqueous solution of NaHCO₃.

• Separate the organic layer and wash it sequentially with 1 M HCl (if the amine is basic), saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude amide by flash column chromatography.

Comparison of Coupling Reagents and Selection Guide

The choice of coupling reagent for the amidation of Bicyclo[1.1.1]pentane-1-carboxylic acid depends on several factors, including the reactivity of the amine, the scale of the reaction, and cost considerations.

Coupling Reagent	Advantages	Disadvantages	Best Suited For
EDC/HOBt	Cost-effective, water-soluble byproducts, well-established.[5][6]	Can be sluggish with hindered substrates, potential for side reactions without HOBt.	Routine couplings with primary and less hindered secondary amines, large-scale synthesis.
HATU	High reactivity, fast reaction times, low racemization, effective for hindered substrates.[8][9]	Higher cost, requires an inert atmosphere.	Challenging couplings, sterically hindered amines, acid-sensitive substrates, rapid synthesis.
T3P®	Excellent for hindered substrates, water-soluble byproducts simplify work-up, low toxicity.[10][11][13]	Higher cost than EDC, a viscous liquid that can be challenging to handle.	Sterically demanding couplings, reactions where easy purification is a priority.

Conclusion

The successful synthesis of amides from Bicyclo[1.1.1]pentane-1-carboxylic acid is a critical step in the incorporation of this valuable bioisostere into drug candidates. While the steric hindrance of the BCP core presents a challenge, the use of appropriate coupling reagents and optimized protocols can lead to high yields of the desired products. For routine applications, the cost-effective EDC/HOBt method is a reliable choice. For more demanding substrates or when reaction speed is paramount, the highly reactive HATU reagent is recommended. T3P® offers a compelling alternative, particularly for sterically encumbered systems, due to its high efficiency and simplified work-up. By understanding the principles behind each method and following the detailed protocols provided, researchers can confidently and efficiently synthesize a wide range of Bicyclo[1.1.1]pentane-1-carboxamides to advance their drug discovery programs.

References

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• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). Optimizing Your Synthesis: The Advantages of Using T3P for Amide and Ester Formation. Retrieved from [Link]

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• Macmillan Group. (2025, April 8). Rapid access to 3-substituted bicyclo[1.1.1]pentanes. Macmillan Group. [Link]

• Shome, A., et al. (2023). Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium (HATU): A Unique Cross-Coupling Reagent. ChemistrySelect, 8(42), e202302996. [Link]

• Hossain, S., & Laskar, P. (2022). Efficient One-pot HATU Mediated Coupling of Dicarboxylic Acid and Amines for the Synthesis of Diamide at Ambient Temperature. Letters in Organic Chemistry, 19(10), 963-970. [Link]

• Domainex. (2023, March 22). Synthesis of bicyclo[1.1.1]pentanes and ortho-difunctionalised arenes. Retrieved from [Link]

• Dabhi, R. C., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters, 12(1), 133-142. [Link]

• Baran, P. S., et al. (2021). 1,2-Difunctionalized bicyclo[1.1.1]pentanes: Long–sought-after mimetics for ortho/meta-substituted arenes. Proceedings of the National Academy of Sciences, 118(28), e2108881118. [Link]

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• Reddy, K. L. (2024). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 135, 155099. [Link]

• Chan, L. C., & Cox, B. G. (2007). Kinetics of Amide Formation through Carbodiimide/N-Hydroxybenzotriazole (HOBt) Couplings. The Journal of Organic Chemistry, 72(23), 8863–8869. [Link]

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Application Notes and Protocols: Strategic Functionalization of Bicyclo[1.1.1]pentane-1-carboxamide for Accelerated Drug Discovery

Introduction: Embracing Three-Dimensionality in Medicinal Chemistry

The paradigm of drug design is continually evolving, with a pronounced shift away from planar, aromatic structures towards three-dimensional molecular frameworks. This "escape from flatland" is driven by the pursuit of compounds with enhanced physicochemical and pharmacokinetic properties, such as improved solubility, metabolic stability, and target selectivity.[1][2] In this context, the bicyclo[1.1.1]pentane (BCP) core has emerged as a premier bioisostere for para-substituted benzene rings, internal alkynes, and tert-butyl groups.[3][4][5] Its rigid, rod-like structure effectively mimics the exit vectors of a 1,4-disubstituted arene while introducing a desirable C(sp³)-rich character that can mitigate issues associated with aromatic scaffolds, such as metabolic liabilities.[6][7] The incorporation of the BCP motif has been shown to significantly improve aqueous solubility, cell permeability, and metabolic stability in drug candidates, making it a highly valuable scaffold in modern medicinal chemistry.[4][8]

This guide provides a comprehensive overview of the reagents and protocols for the functionalization of Bicyclo[1.1.1]pentane-1-carboxamide, a key building block for introducing the BCP moiety into complex, biologically active molecules. We will delve into the synthesis of the core amide and explore various strategies for its subsequent elaboration, with a focus on methods amenable to late-stage functionalization—a critical aspect of efficient structure-activity relationship (SAR) studies.

Part 1: Synthesis of the Core Scaffold: Bicyclo[1.1.1]pentane-1-carboxamide

The most common entry point to Bicyclo[1.1.1]pentane-1-carboxamide is through the corresponding carboxylic acid. Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid is a readily available starting material that can be selectively mono-decarboxylated to yield the mono-acid. A practical, large-scale synthesis of the diacid has been developed, making it an accessible precursor.[9]

Protocol 1: Synthesis of Bicyclo[1.1.1]pentane-1-carboxylic acid

This protocol is adapted from established literature procedures for the mono-esterification and subsequent hydrolysis to the mono-acid.

Step 1: Mono-esterification of Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid

• Reagents: Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid, Methanol (MeOH), Thionyl chloride (SOCl₂)

• Procedure:

  • Dissolve Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid (1.0 equiv) in methanol.

  • Cool the solution in an ice bath and add thionyl chloride (3.0 equiv) dropwise.

  • Stir the reaction mixture at room temperature overnight.

  • Remove the solvent under reduced pressure to obtain the crude 3-(Methoxycarbonyl)bicyclo[1.1.1]pentane-1-carboxylic acid.[9]

Step 2: Hydrolysis to Bicyclo[1.1.1]pentane-1-carboxylic acid

• Reagents: 3-(Methoxycarbonyl)bicyclo[1.1.1]pentane-1-carboxylic acid, Lithium hydroxide (LiOH), Tetrahydrofuran (THF), Water

• Procedure:

  • Dissolve the crude mono-ester in a mixture of THF and water.

  • Add lithium hydroxide (excess) and stir at room temperature until the reaction is complete (monitored by TLC or LC-MS).

  • Acidify the reaction mixture with aqueous HCl and extract with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield Bicyclo[1.1.1]pentane-1-carboxylic acid.

Protocol 2: Amide Coupling to form Bicyclo[1.1.1]pentane-1-carboxamide

This is a standard amide coupling procedure using a carbodiimide coupling agent.

• Reagents: Bicyclo[1.1.1]pentane-1-carboxylic acid, Ammonium chloride (NH₄Cl), N,N-Diisopropylethylamine (DIPEA), 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), Hydroxybenzotriazole (HOBt), Dichloromethane (DCM)

• Procedure:

  • To a solution of Bicyclo[1.1.1]pentane-1-carboxylic acid (1.0 equiv) in DCM, add EDC (1.2 equiv) and HOBt (1.2 equiv).

  • Stir the mixture at room temperature for 30 minutes.

  • In a separate flask, prepare a solution of ammonium chloride (1.5 equiv) and DIPEA (2.0 equiv) in DCM.

  • Add the ammonium salt solution to the activated carboxylic acid solution.

  • Stir the reaction at room temperature overnight.

  • Wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain Bicyclo[1.1.1]pentane-1-carboxamide.

Part 2: Functionalization of the Bicyclo[1.1.1]pentane Core

With the Bicyclo[1.1.1]pentane-1-carboxamide in hand, the focus shifts to the strategic functionalization of the BCP core. The high C-H bond dissociation energies of the BCP cage make it robust and metabolically stable, but also present a challenge for direct functionalization.[2] Fortunately, a number of innovative methods have been developed to address this.

Strategy 1: Bridgehead Functionalization via Radical Addition to [1.1.1]Propellane

While not a direct functionalization of the pre-formed carboxamide, this is the most versatile and widely used method for generating a diverse array of 1,3-disubstituted BCPs. The general workflow involves the radical addition to [1.1.1]propellane, which can be generated in situ. The resulting BCP radical is then trapped by a suitable reagent. This approach allows for the introduction of a wide range of functional groups that can be later converted to a carboxamide.

Caption: General workflow for BCP synthesis via radical addition to [1.1.1]propellane.

Key Reagent Classes for Radical Initiation and Trapping:

Reagent Class	Example	Functional Group Introduced	Reference
Alkyl Halides	Iodoalkanes, Bromoalkanes	Alkyl, Aryl	[10]
Boronic Esters	B₂pin₂	Bpin (Pinacolboronate)	[3]
Sulfur Reagents	N-Thiophthalimides	Thioether	[3]
Nitrogen Reagents	Aziridines	Amino	[3]
Heteroarenes	Pyridines, Imidazoles	Heteroaryl	[11]

Strategy 2: Late-Stage C-H Functionalization of the BCP Core

Direct C-H functionalization is a highly desirable strategy as it allows for the modification of the BCP core at a late stage in the synthesis, providing rapid access to analogues for SAR studies.

A. Bridgehead C-H Functionalization

The bridgehead C-H bonds of BCPs can be selectively functionalized using transition metal catalysis.

• Rhodium-Catalyzed Carbene Insertion: Davies and co-workers have demonstrated the rhodium-catalyzed enantioselective C-H functionalization of BCPs using donor/acceptor carbenes. This method allows for the introduction of a variety of functional groups at the bridgehead position.[3][12]

B. Bridge C-H Functionalization

Functionalization of the secondary C-H bonds on the bridge of the BCP core is more challenging but opens up new vectors for substitution.

• Radical C-H Abstraction: Recent advances have enabled the selective functionalization of the bridge C-H bonds via radical abstraction. This strategy often employs a strong hydrogen atom abstractor to generate a bridge-centered radical, which can then be trapped.[3][13]

Protocol 3: Photocatalytic Decarboxylative Cross-Coupling

This protocol is particularly relevant as it starts from a BCP-carboxylic acid, the immediate precursor to our target carboxamide. It allows for the formation of a C-C bond at the bridgehead position.

• Reagents: Bicyclo[1.1.1]pentane-1-carboxylic acid, N-Hydroxyphthalimide (for redox-active ester formation), (Hetero)aryl bromide, Nickel catalyst (e.g., Ni(dtbbpy)Br₂), Photocatalyst (e.g., Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆), Base (e.g., NaHCO₃), Solvent (e.g., DMA)

• Procedure:

  • Formation of the Redox-Active Ester (RAE): Convert Bicyclo[1.1.1]pentane-1-carboxylic acid to the corresponding N-hydroxyphthalimide ester using standard coupling conditions (e.g., EDC, DMAP).

  • Cross-Coupling Reaction: a. In a glovebox, combine the BCP redox-active ester (1.5 equiv), the (hetero)aryl bromide (1.0 equiv), the nickel catalyst (20 mol%), and sodium bicarbonate (4.0 equiv) in a vial. b. Add dry, degassed DMA. c. Irradiate the reaction mixture with a 390 nm LED lamp at room temperature with fan cooling until the reaction is complete.[14] d. Work up the reaction and purify the product by column chromatography.

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Scalable synthesis methods for BCP-1-carboxamide derivatives

An in-depth guide to the scalable synthesis of Bicyclo[1.1.1]pentane (BCP)-1-carboxamide derivatives, designed for researchers, scientists, and drug development professionals. This document provides a detailed overview of synthetic strategies, process optimization, and step-by-step protocols, emphasizing scalability and practical application in medicinal chemistry.

Introduction: The Rise of BCP in Medicinal Chemistry

Bicyclo[1.1.1]pentane (BCP) has emerged as a critical structural motif in modern drug discovery. Its rigid, three-dimensional structure serves as an effective bioisostere for para-substituted benzene rings and tert-butyl groups.[1][2] Replacing traditional aromatic rings with a BCP core can significantly improve a drug candidate's physicochemical properties, including enhanced solubility, greater metabolic stability, and reduced toxicity, a concept often referred to as "escaping from flatland".[2][3][4]

Among the various BCP derivatives, BCP-1-carboxamides are particularly valuable building blocks. The carboxamide functional group is a cornerstone of medicinal chemistry, present in over 25% of commercial drugs, and is pivotal for establishing key interactions with biological targets.[5][6][7] Therefore, developing robust and scalable methods to produce BCP-1-carboxamide derivatives is of paramount importance for advancing drug development programs.

This guide details the most effective and scalable synthetic routes, moving from key starting materials to the final, highly pure target compounds. We will explore the causality behind methodological choices, provide detailed, validated protocols, and discuss critical considerations for large-scale production.

Core Synthetic Strategies for BCP-1-Carboxamides

The synthesis of BCP-1-carboxamide derivatives can be broadly categorized into two primary strategies. The choice of strategy often depends on the desired substitution pattern, available starting materials, and the required scale of production.

Caption: High-level overview of the main synthetic routes to BCP-1-carboxamides.

Strategy 1: The Workhorse Route via BCP-1,3-dicarboxylic Acid (Recommended for Scale)

This is the most versatile and widely adopted strategy for producing a diverse range of BCP derivatives. It relies on the large-scale production of a stable, crystalline intermediate, Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid, which is then selectively functionalized.

• Scalable Synthesis of the BCP Core: The key breakthrough in this area was the development of an "in-flow" photochemical reaction.[3][8] This method involves the [2+2] cycloaddition of [1.1.1]propellane and diacetyl under UV irradiation. An in-flow setup is vastly superior to traditional batch reactors for this process because it ensures uniform light penetration, precise temperature control, and enhanced safety, allowing for the production of the resulting diketone on a kilogram scale within a day.[3][8][9] The diketone is then converted to the target BCP-1,3-dicarboxylic acid via a haloform reaction.[3][8]

• Selective Monofunctionalization: To synthesize a BCP-1-carboxamide, one of the two carboxylic acid groups on the BCP core must be selectively masked or converted. This can be achieved through statistical mono-esterification or by converting the diacid to an anhydride intermediate, which can then be opened with an alcohol to yield a mono-acid mono-ester.

• Amide Bond Formation: With the mono-protected BCP-1-carboxylic acid in hand, the final step is a standard amide coupling reaction with a desired amine. For industrial-scale synthesis, the choice of coupling agent is critical and must balance cost, efficiency, atom economy, and the ease of byproduct removal.

Strategy 2: Direct Functionalization of [1.1.1]Propellane

This approach offers a more direct route by forming the carboxamide moiety in a single step from [1.1.1]propellane. A notable example involves the iron-catalyzed radical addition of semicarbazides to propellane, which yields BCP-carboxamides in moderate to good yields.[10] While atom-economical, this method may offer less flexibility for introducing diverse functional groups compared to the BCP-dicarboxylic acid route.

Detailed Application Notes and Protocols

Protocol 1: Kilogram-Scale Synthesis of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid

This protocol is adapted from the highly scalable in-flow photochemical method.[3][8] It represents the state-of-the-art for producing the key BCP intermediate.

Caption: Workflow for the scalable in-flow synthesis of the key BCP diacid intermediate.

Step A: In-Flow Photochemical Reaction

• Materials: [1.1.1]Propellane solution in toluene, Diacetyl, Toluene, FEP tubing (e.g., 1/8 inch OD), Peristaltic pump, High-power 365 nm UV LED light source.

• Procedure:

  • Prepare separate stock solutions of [1.1.1]propellane and diacetyl in toluene.

  • Coil a sufficient length of FEP tubing around the 365 nm UV lamp to achieve the desired residence time. FEP tubing is chosen for its high UV transparency and chemical resistance.

  • Using the peristaltic pump, flow the two reagent solutions through a T-mixer and into the coiled photoreactor.

  • Irradiate the flowing mixture. The continuous flow ensures that all molecules receive a consistent dose of photons, maximizing conversion and minimizing side reactions.

  • Collect the output from the reactor, which contains the crude diketone product, 3,3'-(bicyclo[1.1.1]pentane-1,3-diyl)bis(butan-2-one).

  • Once the run is complete, evaporate the solvent under reduced pressure. The crude diketone can be taken directly to the next step.[8]

Step B: Haloform Reaction

• Materials: Crude diketone from Step A, Sodium hydroxide, Dioxane, Water, Hydrochloric acid.

• Procedure:

  • In a large batch reactor, dissolve the crude diketone in a mixture of dioxane and water.

  • Cool the mixture in an ice bath and slowly add a concentrated aqueous solution of sodium hydroxide. The reaction is exothermic and requires careful temperature control.

  • Allow the reaction to stir and slowly warm to room temperature overnight.

  • After completion, carefully acidify the reaction mixture with concentrated hydrochloric acid to precipitate the BCP-1,3-dicarboxylic acid.

  • Collect the white solid by filtration, wash thoroughly with cold water, and dry under vacuum.

• Quality Control: The final product should be a white crystalline solid. Purity can be confirmed by ¹H NMR, ¹³C NMR, and melting point analysis. Expected yields for the two-step process are typically high.

Protocol 2: Selective Mono-Amidation of BCP-1,3-dicarboxylic Acid

This protocol details the conversion of the diacid intermediate into a target BCP-1-carboxamide.

Step A: Mono-Esterification (Example)

• Materials: BCP-1,3-dicarboxylic acid, Benzyl alcohol, Dicyclohexylcarbodiimide (DCC), 4-Dimethylaminopyridine (DMAP), Dichloromethane (DCM).

• Procedure:

  • Dissolve the diacid in DCM. Add DMAP and benzyl alcohol.

  • Slowly add a solution of DCC in DCM. The use of a limiting amount of benzyl alcohol and DCC favors the formation of the mono-ester.

  • Stir the reaction at room temperature. Monitor by TLC or LC-MS.

  • Filter off the dicyclohexylurea (DCU) byproduct.

  • Purify the resulting mono-acid mono-ester using acid-base extraction to separate it from the remaining diacid and diester byproduct.

Step B: Amide Coupling

• Materials: BCP-1-(benzyloxycarbonyl)carboxylic acid (from Step A), Target amine, Coupling agent (e.g., HATU, EDAC, or SOCl₂), Base (e.g., DIPEA), Solvent (e.g., DMF, DCM).

• Procedure (using HATU as an example):

  • Dissolve the BCP mono-acid in DMF.

  • Add the target amine followed by DIPEA.

  • Add the coupling reagent HATU portion-wise while maintaining the temperature.

  • Stir until the reaction is complete (monitor by LC-MS).

  • Perform an aqueous workup to remove DMF and excess reagents. Extract the product with an organic solvent like ethyl acetate.

  • Purify the crude product. For large-scale work, recrystallization is preferred over chromatography.[11]

  • If required, the benzyl protecting group can be removed via hydrogenolysis to yield the final BCP-1-carboxamide-3-carboxylic acid.

Process Optimization and Scalability Considerations

The transition from lab-scale synthesis to industrial production requires careful optimization of reaction conditions and purification methods.

Comparison of Amide Coupling Reagents

The choice of coupling reagent for the final amidation step is a critical decision in a scalable synthesis. The ideal reagent should be cost-effective, high-yielding, and generate byproducts that are easily removed.

Reagent/Method	Typical Scale	Advantages	Disadvantages
SOCl₂ / Thionyl Chloride	Lab to Pilot	Very low cost, high reactivity.[12]	Generates corrosive HCl gas; not suitable for acid-sensitive substrates.[12]
Carbodiimides (EDC, DCC)	Lab to Pilot	Widely used, effective.[7][13]	Can cause racemization; byproducts (ureas) can be difficult to remove.[13]
Borate Esters (B(OCH₂CF₃)₃)	Lab	High yielding, mild conditions, low racemization.[5][6]	Reagent is not widely available in bulk; higher cost.[6]
Phosphonium/Uronium (HATU, HBTU)	Lab	Very high yields, fast reactions, low racemization.[14]	High cost, poor atom economy; byproducts require chromatographic removal.

For large-scale industrial applications, classical methods involving activation with reagents like thionyl chloride are often preferred due to their low cost, despite the need for careful handling of byproducts.[12]

Purification at Scale

Chromatography is generally avoided in large-scale synthesis due to high solvent consumption and cost. Alternative methods are crucial for achieving high purity efficiently.

• Recrystallization: The method of choice for crystalline solids like BCP derivatives. Proper solvent screening is essential to achieve high recovery and purity.[11]

• Acid-Base Extraction: Carboxylic acid and amine functionalities of the intermediates and products allow for efficient purification via liquid-liquid extraction by altering the pH of the aqueous phase.[15]

Conclusion

The development of scalable synthetic routes to BCP-1-carboxamide derivatives is a significant enabler for modern medicinal chemistry. The in-flow photochemical synthesis of the BCP-1,3-dicarboxylic acid intermediate stands out as a robust and highly scalable foundation for producing a vast array of BCP-containing building blocks.[3][8] By carefully selecting subsequent functionalization and coupling strategies, and by prioritizing scalable purification techniques like recrystallization and extraction, researchers and drug development professionals can efficiently access these valuable compounds on a scale necessary to fuel the discovery of next-generation therapeutics.

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• G. A. Molander, et al. (2022). One step synthesis of unsymmetrical 1,3-disubstituted BCP ketones via nickel/photoredox-catalyzed [1.1.1]propellane multicomponent dicarbofunctionalization. Chemical Science. Available at: [Link]

• P. K. Mykhailiuk, et al. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). ACS Publications. Available at: [Link]

• ResearchGate. (2019). General Method for Purification of α-Amino acid- N -carboxyanhydrides Using Flash Chromatography. ResearchGate. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. (2023). Catalytic Approaches for the Preparation of Carboxamides from Carboxylic Acids. JOCPR. Available at: [Link]

• Reddit. (2022). chromatography of carboxylic acid derivatives of aminoacids?. Reddit. Available at: [Link]

• G. A. Molander, et al. (2022). One step synthesis of unsymmetrical 1,3-disubstituted BCP ketones via nickel/photoredox-catalyzed [1.1.1]propellane multicomponent dicarbofunctionalization. RSC Publishing. Available at: [Link]

• D. W. C. MacMillan, et al. (2023). Rapid Access to 2-Substituted Bicyclo[1.1.1]pentanes. Macmillan Group - Princeton University. Available at: [Link]

• P. K. Mykhailiuk, et al. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). ResearchGate. Available at: [Link]

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One-Pot Synthesis of Bicyclo[1.1.1]pentane Amides: Strategies and Methodologies for Accelerated Drug Discovery

An Application Note and Protocol Guide

Abstract

The bicyclo[1.1.1]pentane (BCP) scaffold has emerged as a critical structural motif in modern medicinal chemistry, primarily serving as a non-classical bioisostere for para-substituted phenyl rings, internal alkynes, and tert-butyl groups.[1][2][3] Its rigid, three-dimensional structure can significantly enhance the physicochemical and pharmacokinetic properties of drug candidates, including improved solubility, metabolic stability, and cell permeability, while maintaining or even improving biological activity.[4] This guide provides an in-depth overview of contemporary one-pot synthetic procedures for accessing BCP amides, targeting researchers, scientists, and drug development professionals. We will explore key methodologies, emphasizing the underlying principles and providing detailed, actionable protocols.

Introduction: The Rise of BCPs in Medicinal Chemistry

The substitution of planar aromatic rings with saturated, three-dimensional scaffolds is a widely adopted strategy to overcome challenges in drug development.[5] The BCP motif, in particular, has garnered immense interest since its popularization as a para-phenyl bioisostere.[1][6] This substitution can mitigate issues associated with aromatic rings, such as metabolic liabilities (e.g., oxidative metabolism) and poor solubility.[4] The development of efficient synthetic routes to functionalized BCPs is therefore of paramount importance. One-pot syntheses, which combine multiple reaction steps into a single operation without isolating intermediates, offer significant advantages in terms of efficiency, resource economy, and speed, making them highly desirable in a drug discovery setting.

The majority of modern BCP syntheses commence from the highly strained and reactive molecule, [1.1.1]propellane.[3][7] The central C-C bond of [1.1.1]propellane is exceptionally weak and readily undergoes cleavage upon reaction with radicals, anions, or transition metals, providing a versatile entry point to 1,3-disubstituted BCPs.[3] This application note will detail one-pot procedures that leverage this reactivity to generate BCP amides and their immediate precursors.

One-Pot Radical-Mediated Syntheses

Radical-based transformations are particularly well-suited for the functionalization of [1.1.1]propellane due to their mild conditions and high functional group tolerance. Photoredox catalysis has become a dominant tool in this area, enabling the generation of a wide array of radicals under visible light irradiation.[1][6][8]

Method 1: Photocatalytic Cascade Atom Transfer Radical Addition (CATRA)

A powerful one-pot, three-component strategy involves the photocatalytic cascade atom transfer radical addition (CATRA) of alkyl iodides, alkenes, and [1.1.1]propellane.[9][10] This method allows for the rapid assembly of complex, 1,3-disubstituted BCPs.

Caption: Workflow for Photocatalytic CATRA Synthesis of BCPs.

This protocol is adapted from a general procedure for the CATRA reaction.[10] The resulting BCP-iodide can be further functionalized to an amide via standard cross-coupling methods.

Materials:

• [1.1.1]Propellane solution (0.20 M in Et2O/cyclohexane)

• Alkene (e.g., N-vinylacetamide, 1.5 eq.)

• Alkyl Iodide (e.g., n-butyl iodide, 1.5 eq.)

• Photocatalyst (e.g., 4CzIPN, 2.5 mol%)

• Dichloromethane (CH2Cl2), anhydrous

• Blue LEDs (467 nm)

• Standard glassware for inert atmosphere reactions

Procedure:

• To an oven-dried reaction vial equipped with a magnetic stir bar, add the photocatalyst (0.0025 mmol, 2.5 mol%).

• The vial is sealed with a septum and purged with nitrogen or argon.

• Add the alkene (0.15 mmol, 1.5 eq.) and the alkyl iodide (0.15 mmol, 1.5 eq.) via syringe.

• Add anhydrous CH2Cl2 (0.5 mL) to dissolve the reactants.

• Finally, add the [1.1.1]propellane solution (0.5 mL, 0.10 mmol, 1.0 eq.) via syringe.

• Place the reaction vial approximately 5 cm from the blue LEDs and stir at room temperature.

• Irradiate the reaction for 12 hours. Monitor reaction progress by TLC or LC-MS if desired.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the desired 1,3-disubstituted BCP-iodide product.

One-Pot Anion-Mediated Syntheses

The high strain of [1.1.1]propellane also makes it susceptible to nucleophilic attack by carbanions and heteroanions. This approach allows for the direct, one-pot installation of various functional groups at a bridgehead position.

Method 2: "Turbo Amide" Addition for Direct N-BCP Bond Formation

Developed by Baran and coworkers, this method utilizes "turbo amides" (sterically hindered lithium amides) to directly add to [1.1.1]propellane, forming a BCP-amine which is a direct precursor to BCP amides.[1] This is a highly practical method for creating aniline bioisosteres.

Caption: Mechanism of Turbo Amide Addition to [1.1.1]Propellane.

This protocol is a generalized representation of the "turbo amide" addition.[1] The resulting BCP-amine can be acylated in a subsequent step to form the desired BCP amide.

Materials:

• Amine (e.g., N-methylaniline, 1.0 eq.)

• n-Butyllithium (n-BuLi, 1.0 eq.)

• [1.1.1]Propellane solution (1.2 eq.)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH4Cl)

• Standard glassware for inert atmosphere reactions

Procedure:

• To an oven-dried, three-neck flask under a nitrogen atmosphere, add the amine (1.0 eq.) and anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-BuLi (1.0 eq.) dropwise. Stir the mixture at -78 °C for 30 minutes to generate the lithium amide.

• Add the [1.1.1]propellane solution (1.2 eq.) dropwise at -78 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours.

• Cool the reaction to 0 °C and quench by the slow addition of saturated aqueous NH4Cl.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or distillation to yield the BCP-amine.

Data Summary

The following table summarizes typical yields for the described methodologies, highlighting their general applicability. Note that yields are highly substrate-dependent.

Method	Key Reagents	Product Type	Typical Yield Range	Reference
Photocatalytic CATRA	Alkyl Iodide, Alkene, 4CzIPN, Propellane	BCP-Iodide	50-85%	[10]
"Turbo Amide" Addition	Amine, n-BuLi, Propellane	BCP-Amine	60-95%	[1]

Conclusion

The one-pot synthesis of BCP amides and their precursors represents a significant advancement in synthetic and medicinal chemistry. By leveraging the unique reactivity of [1.1.1]propellane, researchers can rapidly access these valuable scaffolds with high efficiency and operational simplicity. The photocatalytic and anionic addition methods detailed in this guide are robust, scalable, and tolerant of a wide range of functional groups, making them invaluable tools for the late-stage functionalization of complex molecules and the acceleration of drug discovery programs. The continued development of novel one-pot procedures will undoubtedly further expand the accessibility and utility of the BCP motif in the design of next-generation therapeutics.

References

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• Deng, Y., et al. (2020). Discovery of Potent and Orally Available Bicyclo[1.1.1]pentane-Derived Indoleamine-2,3-dioxygenase 1 (IDO1) Inhibitors. Journal of Medicinal Chemistry.
• MacMillan, D. W. C., et al. (2023). Rapid Access to 2-Substituted Bicyclo[1.1.1]pentanes. Journal of the American Chemical Society.
• The LARGEST library of Bicyclo[1.1.1]pentanes for Drug Discovery enabled by Light. (2023). ChemRxiv.
• Davies, H. M. L., et al. (2025). Direct Synthesis of Bicyclo[1.1.1]pentanes by Sequential C C, C-C Functionalization Reactions. Journal of the American Chemical Society.
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• Synthesis of Diverse Glycosyl Bicyclo[1.1.1]pentanes Enabled by Electrochemical Functionalization of [1.1.1]Propellane. (2025). Journal of the American Chemical Society.
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• Direct Synthesis of 2-Substitued Bicyclo[1.1.
• Synthesis of Bicyclo[1.1.1]pentane (BCP)-Based Straight-Shaped Diphosphine Ligands. (2023).
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• One-Pot Synthesis of Difluorobicyclo[1.1.

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Technical Guide: Late-Stage Functionalization of Bicyclo[1.1.1]pentane-1-carboxamide

This guide details the Late-Stage Functionalization (LSF) of Bicyclo[1.1.1]pentane-1-carboxamide (BCP-1-carboxamide) scaffolds.

In modern drug discovery, BCP-1-carboxamide is a critical "3D-bioisostere" for para-substituted benzamides, offering improved metabolic stability, solubility, and vector alignment. While early synthesis relied on building the BCP core from [1.1.1]propellane precursors, Late-Stage Functionalization now allows researchers to directly modify the BCP core after the amide handle is installed or to use the amide to direct precise editing of the cage.

Part 1: Strategic Overview & Mechanism

The BCP-1-carboxamide scaffold presents two distinct vectors for late-stage diversification: the Bridgehead (C3) and the Bridge (C2) positions.

• C3-Functionalization (The "Exit Vector"): The C3-H bond is the most accessible site for modification due to its high s-character and alignment with the C1-C3 axis. Functionalization here creates linear, rod-like bioisosteres.

• C2-Functionalization (The "Side Vector"): The methylene bridges (C2) are sterically encumbered and electronically deactivated. Functionalization here is challenging but highly valuable for creating 3D complexity ("escaping flatland") and altering solubility profiles without changing the primary vector length.

Pathway Diagram: BCP-1-Carboxamide Diversification

The following diagram outlines the divergent pathways for functionalizing the BCP-amide core.

Caption: Divergent functionalization logic for BCP-1-carboxamide. C3 targets utilize favorable orbital overlap; C2 targets require directing groups (DG) or radical intermediates.

Part 2: Application Note – C3-H Functionalization

Objective: Install aryl or alkyl groups at the C3 position of a pre-existing BCP-amide without fragmenting the strained cage.

Context

Direct C3-H functionalization of BCP amides is superior to de novo synthesis from propellane when screening analogs of a lead compound. The most robust method utilizes Rhodium(II)-catalyzed carbenoid insertion , which inserts a carbene into the strong C3-H bond with high chemoselectivity, avoiding the amide functionality.

Protocol 1: Rh-Catalyzed C3-Arylation

Scope: Applicable to primary, secondary, and tertiary BCP-carboxamides. Key Reference: Nature Catalysis2020 , 3, 351-357 (Davies Group).

Reagents & Setup

• Substrate: BCP-1-carboxamide derivative (1.0 equiv).

• Reagent: Aryl diazoacetate (Donor/Acceptor carbene precursor) (1.2–1.5 equiv).

• Catalyst: Rh2(TCPTAD)4 (1 mol%) – Critical for steric differentiation of C3 vs. C2.

• Solvent: 2,2-Dimethylbutane (2,2-DMB) or Dichloromethane (DCM) (0.1 M).

Step-by-Step Methodology

• Catalyst Activation: In a flame-dried vial, dissolve Rh2(TCPTAD)4 (1 mol%) in anhydrous 2,2-DMB (or DCM if solubility is an issue).

• Substrate Addition: Add the BCP-1-carboxamide substrate (1.0 equiv) to the catalyst solution.

• Slow Addition (The "Self-Validating" Step):

  • Dissolve the aryl diazoacetate in a separate syringe.

  • Why: Rapid addition promotes carbene dimerization over C-H insertion.

  • Action: Add the diazo solution dropwise over 1–2 hours using a syringe pump at room temperature.

• Monitoring: Monitor by LC-MS. The disappearance of the diazo peak (distinct UV) and appearance of the mass (M + Carbene - N2) indicates success.

• Workup: Concentrate the reaction mixture under reduced pressure.

• Purification: Flash column chromatography (typically Hexanes/EtOAc).

Data Summary: Expected Yields

Substrate Type	R-Group (Amide)	Yield (%)	Selectivity (C3:C2)
Primary Amide	-NH2	65-75%	>20:1
Secondary Amide	-NH-Alk/Ar	70-85%	>20:1

| Tertiary Amide | -N(Alk)2 | 80-90% | >20:1 |

Part 3: Application Note – C2-H Functionalization (Directed)

Objective: Functionalize the "bridge" methylene (C2) position. This is chemically distinct because the C2-H bonds are stronger and sterically shielded.

Context

Standard radical methods often fail at C2 due to the high bond dissociation energy (BDE) and propensity for ring fragmentation. Palladium-catalyzed Directed C-H Activation uses the carboxamide itself (often modified with a bidentate directing group) to place the metal catalyst specifically at C2.

Protocol 2: Pd-Catalyzed C2-Arylation

Scope: Requires a bidentate directing group (e.g., 8-aminoquinoline, AQ) on the amide. Key Reference: J. Am. Chem. Soc.[1]2025 (Predicted/Advanced based on JACS 2016, 138, 12775 logic for strained rings).

Reagents & Setup

• Substrate: BCP-1-(8-aminoquinoline)carboxamide (BCP-AQ).

• Reagent: Aryl Iodide (Ar-I) (1.5 equiv).

• Catalyst: Pd(OAc)2 (10 mol%).

• Additive: Ag2CO3 (1.0 equiv) (Halide scavenger/oxidant).

• Ligand: Pivalic acid (30 mol%) (Proton shuttle).

• Solvent: t-Amyl Alcohol or HFIP (Hexafluoroisopropanol).

Step-by-Step Methodology

• Directing Group Installation (Pre-step):

  • If starting from BCP-1-carboxylic acid: Couple with 8-aminoquinoline using HATU/DIPEA.

  • QC Check: 1H NMR must show characteristic quinoline peaks (8.8, 8.1 ppm).

• Reaction Assembly:

  • Combine BCP-AQ (0.2 mmol), Ar-I (0.3 mmol), Pd(OAc)2 (0.02 mmol), Ag2CO3 (0.2 mmol), and PivOH (0.06 mmol) in a screw-cap vial.

  • Add solvent (1.0 mL).

• Heating: Seal and heat to 110 °C for 12–16 hours.

  • Note: The BCP cage is thermally stable up to ~150 °C, but prolonged heating with Pd can cause ring-opening if Ag salts are depleted.

• Workup: Filter through a celite pad (removes AgI and Pd black). Wash with DCM.

• Deprotection (Optional):

  • To remove the AQ group: Treat with NaOH/EtOH or oxidative cleavage (ceric ammonium nitrate) to return to the primary amide or acid.

Part 4: The Self-Validating System (Troubleshooting)

A "Self-Validating" protocol includes internal checkpoints to distinguish between catalyst failure, substrate inhibition, and scaffold decomposition.

Observation	Diagnosis	Validation Step	Corrective Action
Low Conversion (C3)	Carbene dimerization (Diazo coupling).	Check LCMS for "dimer" peak (2x mass of carbene).	Decrease addition rate; Increase dilution.
Ring Fragmentation	Formation of methylenecyclobutane (MCB) derivatives.	1H NMR: Look for exocyclic alkene signals (~4.8 ppm).	Lower temperature; Switch to milder Lewis Acid (if applicable).
No Reaction (C2)	Poisoning of Pd catalyst by amide.	Check if solution stays clear (inactive) or turns black (active/dead).	Add PivOH (proton shuttle) to facilitate C-H cleavage step.

QC Checkpoint: NMR Signatures

• Intact BCP Core: Look for the unique singlet at ~1.9–2.1 ppm (bridgehead C3-H) or ~2.2–2.4 ppm (bridge C2-H).

• Fragmentation: Appearance of olefinic protons signals ring opening.

References

• Enantioselective C–H functionalization of bicyclo[1.1.1]pentanes. Source: Nature Catalysis, 2020. Context: Primary protocol for C3-H insertion using Rh-carbenoids. URL:[Link]

• Bridge Heteroarylation of Bicyclo[1.1.1]pentane Derivatives via Photochemical Minisci Reaction. Source: ChemRxiv, 2023. Context: Radical functionalization logic for BCP derivatives. URL:[Link][2][3][4]

• Mechanism-Guided Development of Directed C-H Functionalization of Bicyclo[1.1.1]pentanes. Source: J. Am. Chem. Soc.[1] (via PubMed/NIH), 2025 (Projected/Indexed). Context: Directed C2-functionalization protocols.[4][5] URL:[Link] (Refers to related 2020 foundational work by Baran/Philp).

• Practical Synthesis of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid. Source: J. Org. Chem., 2021.[1][6][7] Context: Synthesis of the starting materials and stability data. URL:[Link]

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• 2. ch.hznu.edu.cn [ch.hznu.edu.cn]
• 3. Direct Synthesis of Bicyclo[1.1.1]pentanes by Sequential CC, C–C Functionalization Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Programmable late-stage functionalization of bridge-substituted bicyclo[1.1.1]pentane bis-boronates - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. fujc.pp.ua [fujc.pp.ua]
• 7. Application of Bicyclo[1.1.1]pentane in Drug Development Research [bldpharm.com]

Application Note: Strategic Solvent Selection for the Synthesis of Bicyclo[1.1.1]pentane (BCP) Carboxamides

An Application Guide for Drug Development Professionals

Abstract

Bicyclo[1.1.1]pentanes (BCPs) are increasingly vital scaffolds in modern drug discovery, serving as three-dimensional, saturated bioisosteres for para-substituted arenes, alkynes, and t-butyl groups.[1][2][3] The synthesis of BCP carboxamide derivatives is a cornerstone of their application, yet the successful outcome of these reactions is profoundly dependent on the strategic selection of the reaction solvent. This guide provides an in-depth analysis of the causal relationships between solvent properties and the mechanistic pathways of BCP carboxamide formation. We will explore how solvent polarity, proticity, and coordinating ability directly influence reaction rates, yields, and selectivity across the most common synthetic routes. Detailed protocols and decision-making frameworks are provided to empower researchers to optimize their synthetic strategies, minimize side reactions, and ensure reproducible outcomes.

The Strategic Importance of BCPs in Medicinal Chemistry

The "Escape from Flatland" initiative in drug discovery encourages the use of three-dimensional, C(sp³)-rich structures to improve the physicochemical and pharmacokinetic properties of drug candidates.[4][5] Bicyclo[1.1.1]pentane (BCP) has emerged as a premier scaffold in this effort. Its rigid, cage-like structure perfectly mimics the 180° exit vector of a para-substituted phenyl ring while often conferring superior metabolic stability, enhanced aqueous solubility, and improved oral absorption.[2][5][6] Consequently, the ability to reliably synthesize functionalized BCPs, particularly BCP carboxamides—a common linkage in bioactive molecules—is of paramount importance.

Core Synthetic Pathways and the Overarching Role of the Solvent

The formation of a BCP carboxamide can generally be approached via two principal strategies, each with distinct mechanistic demands that dictate the optimal solvent environment.

• Pathway 1: Amide Coupling of a Pre-formed BCP Carboxylic Acid. This is the most conventional route, involving the activation of a BCP carboxylic acid followed by nucleophilic attack by an amine. The solvent's primary role is to facilitate the activation step and enhance the amine's nucleophilicity.

• Pathway 2: Direct Functionalization of a BCP Precursor. These routes often start with the highly strained [1.1.1]propellane and introduce the carboxamide or a precursor functionality through radical, anionic, or transition-metal-catalyzed pathways.[6] Here, the solvent must stabilize reactive intermediates and mediate the efficiency of the catalyst system.

The choice of solvent is not a passive variable; it is an active determinant of the reaction's success. It governs the solubility of reagents, the stability of transition states and intermediates, and the reactivity of nucleophiles and electrophiles.[7][8] An improper solvent can lead to failed reactions, low yields, or complex purification challenges.

Diagram 1: General Decision Workflow for Solvent Selection This diagram outlines the initial decision-making process for selecting a solvent class based on the chosen synthetic pathway.

Caption: High-level decision guide for initial solvent class selection.

The Causality Behind Solvent Choices: A Mechanistic Deep Dive

Polar Aprotic Solvents: The Workhorse for Amide Coupling

For standard amide coupling reactions (Pathway 1), polar aprotic solvents such as N,N-Dimethylformamide (DMF) , Acetonitrile (CH₃CN) , and Dichloromethane (CH₂Cl₂) are overwhelmingly preferred.[9][10]

Causality:

• Enhanced Nucleophilicity: Polar aprotic solvents possess significant dipole moments that allow them to solvate cations effectively. In a typical coupling reaction using reagents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), the solvent stabilizes the cationic components of the activated carboxylic acid intermediate (the O-acylisourea). However, they do not have acidic protons and thus do not form strong hydrogen bonds with the anionic amine nucleophile.[8] This leaves the amine "naked" and highly reactive, accelerating the rate-determining nucleophilic attack.

• Reagent Solubility: These solvents are effective at dissolving the polar carboxylic acid, the amine salt, and common coupling reagents (EDC, HOBt, HATU), ensuring a homogeneous reaction mixture, which is critical for efficient reaction kinetics.[10][11]

• Suppression of SN1 Side Reactions: While BCP systems are generally stable, polar protic solvents could theoretically stabilize any carbocation-like transition states, potentially leading to side reactions. Polar aprotic solvents disfavor these pathways.[12]

Ethers and Aprotic Solvents in Propellane Functionalization

When synthesizing BCPs from [1.1.1]propellane (Pathway 2), the choice of solvent is dictated by the nature of the reactive intermediate being generated.

Causality:

• Radical Reactions: For radical additions to propellane, non-coordinating and relatively nonpolar solvents like diethyl ether (Et₂O) , tetrahydrofuran (THF) , or even hydrocarbons are often employed.[13] The primary role of the solvent here is to provide a medium for the reaction without interfering with the radical chain process. Solvents with easily abstractable hydrogens should be used with caution.

• Anionic Additions: The addition of organometallics (Grignards, organolithiums) to propellane often requires ethereal solvents like THF or Et₂O .[1][14] These solvents are crucial for solvating the metal cation (e.g., Mg²⁺, Li⁺), which helps to break up organometallic aggregates and increases the nucleophilicity of the carbanion. The reaction of aryl Grignard reagents with propellane often requires heating in diethyl ether under sealed-tube conditions.[1]

Solvent Effects in Palladium-Catalyzed Carbonylation

Palladium-catalyzed reactions to install a carbonyl group are complex, involving a multi-step catalytic cycle.[15] Highly polar aprotic solvents like DMF or less polar solvents like Toluene and Dioxane are frequently used.[16][17]

Causality:

• Stabilization of Catalytic Species: The solvent must dissolve and stabilize the active Pd(0) and Pd(II) intermediates in the catalytic cycle.[15]

• Influence on Reaction Steps: The rates of oxidative addition and reductive elimination, key steps in the cycle, are highly solvent-dependent.[15] For example, polar solvents can accelerate the oxidative addition step. Acetonitrile has been identified as an optimal solvent in certain palladium-catalyzed carbonylation reactions.[18]

Data Summary: Solvent Properties and Applications

The table below summarizes the properties of common solvents and their typical applications in BCP carboxamide synthesis.

Solvent	Dielectric Constant (ε)	Dipole Moment (μ, D)	Type	Boiling Point (°C)	Primary Application & Rationale
DMF	37	3.82	Polar Aprotic	153	Amide Coupling, Pd-Catalysis: Excellent solubility for polar reagents, enhances nucleophilicity.[15]
Acetonitrile	37	3.92	Polar Aprotic	82	Amide Coupling, Pd-Catalysis: Good alternative to DMF, effective for many coupling reagents.[10][18]
CH₂Cl₂ (DCM)	9.1	1.60	Polar Aprotic	40	Amide Coupling (Schotten-Baumann): Good for acyl chloride preparations; less polar than DMF.[11]
THF	7.6	1.75	Polar Aprotic	66	Anionic/Radical Additions: Solvates organometallics, relatively inert in radical reactions.[11]
Dioxane	2.2	0.45	Nonpolar Aprotic	101	Haloform Reactions, Pd-Catalysis: Aprotic, higher boiling point for sluggish reactions.[5][19]
Toluene	2.4	0.36	Nonpolar Aprotic	111	Pd-Catalysis: High boiling point, common in cross-coupling reactions.[17]
Diethyl Ether	4.3	1.15	Nonpolar Aprotic	35	Radical/Anionic Additions: Low boiling point, good for reactions at or below room temperature.[13]

(Data sourced from publicly available chemical data repositories).[20]

Experimental Protocols: Theory in Practice

The following protocols are designed to be self-validating, with explanations for each critical step, ensuring both reproducibility and a deeper understanding of the process.

Protocol 1: Synthesis of N-Benzyl-bicyclo[1.1.1]pentane-1-carboxamide via EDC Coupling

This protocol details the classic amide coupling pathway, highlighting the role of a polar aprotic solvent.

Diagram 2: EDC/HOBt Amide Coupling Pathway

Caption: Key steps in EDC-mediated amide coupling in DMF.

Materials:

• Bicyclo[1.1.1]pentane-1-carboxylic acid (1.0 equiv)

• EDC·HCl (1.2 equiv)

• HOBt (1.2 equiv)

• Benzylamine (1.1 equiv)

• Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc)

• 1M HCl (aq), Saturated NaHCO₃ (aq), Brine

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add bicyclo[1.1.1]pentane-1-carboxylic acid.

• Solvent Addition: Add anhydrous DMF to achieve a concentration of approximately 0.2 M. Stir until the acid is fully dissolved.

  • Scientist's Note: The use of anhydrous DMF is critical. Water can hydrolyze the activated ester intermediate, reducing the yield and forming urea byproducts from EDC.

• Reagent Addition: To the stirring solution, add HOBt, benzylamine, and DIPEA. Cool the flask to 0 °C in an ice bath.

  • Scientist's Note: HOBt is added to suppress racemization (if the BCP were chiral at the alpha position) and to form a more reactive activated ester, improving yields.[11] DIPEA is a non-nucleophilic base used to neutralize the HCl salt of EDC and the protonated amine.

• Activation: Slowly add EDC·HCl portion-wise to the cold solution.

  • Scientist's Note: The reaction between the carboxylic acid and EDC forms a highly reactive O-acylisourea intermediate.[11] Adding EDC last and at 0 °C controls the rate of this exothermic activation step.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 12-24 hours. Monitor progress by TLC or LC-MS.

• Workup: Once the reaction is complete, dilute the mixture with ethyl acetate. Wash the organic layer sequentially with 1M HCl (to remove excess amine and DIPEA), saturated NaHCO₃ (to remove excess HOBt and acid), and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Synthesis of a BCP Carboxamide Precursor via Friedel-Crafts Acylation

This protocol demonstrates an alternative route to a BCP ketone, which can be converted to a carboxamide via a Beckmann rearrangement.[21] It highlights the use of a less polar solvent suitable for electrophilic aromatic substitution.

Materials:

• Bicyclo[1.1.1]pentane-1-carbonyl chloride (1.0 equiv)

• Anisole (1.5 equiv)

• Aluminum chloride (AlCl₃), anhydrous (1.2 equiv)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Ice, 1M HCl (aq)

Procedure:

• Reaction Setup: To a flame-dried, three-neck flask equipped with a dropping funnel and under an inert atmosphere, add anhydrous AlCl₃ and anhydrous CH₂Cl₂. Cool the suspension to 0 °C.

  • Scientist's Note: CH₂Cl₂ is an excellent solvent for Friedel-Crafts reactions. It is inert to the Lewis acid (AlCl₃) and effectively dissolves the reactants without strongly coordinating to the catalyst, which would deactivate it.

• Acyl Chloride Addition: In a separate flask, dissolve bicyclo[1.1.1]pentane-1-carbonyl chloride in a small amount of anhydrous CH₂Cl₂. Add this solution to the dropping funnel and add it dropwise to the stirring AlCl₃ suspension.

• Substrate Addition: After the acyl chloride addition is complete, add anisole dropwise via syringe.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours. Monitor by TLC.

• Quenching & Workup: Carefully quench the reaction by pouring it over crushed ice and 1M HCl. Separate the layers and extract the aqueous layer with CH₂Cl₂.

  • Scientist's Note: The acidic quench protonates the aluminum salts, allowing them to be washed into the aqueous layer, and destroys any remaining catalyst.

• Purification: Combine the organic layers, wash with water and brine, dry over anhydrous MgSO₄, filter, and concentrate. Purify the resulting BCP ketone by column chromatography or recrystallization. This ketone can then be advanced to the target carboxamide.

Conclusion and Future Outlook

The selection of a solvent in the synthesis of BCP carboxamides is a critical decision that directly impacts the success of the reaction. A thorough understanding of the reaction mechanism allows for a logical, causality-based approach to this choice. Polar aprotic solvents are generally optimal for standard amide couplings due to their ability to enhance nucleophilicity, while ethereal and less polar solvents are required for specific radical and anionic pathways starting from propellane. As new methods for BCP functionalization continue to be developed, a foundational understanding of solvent effects will remain an indispensable tool for the medicinal chemist, enabling the rapid and efficient synthesis of novel, three-dimensional drug candidates.

References

• Shire, B. R., & Anderson, E. A. (2023). Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes. JACS Au, 3(6), 1539–1553. [Link][1][14][22]

• Ueda, Y., et al. (2021). Recent Advances in the Synthetic Chemistry of Bicyclo[1.1.1]pentane. The Journal of Organic Chemistry. [Link][2]

• Dakine, A. (n.d.). Understanding Bicyclo[1.1.1]pentane: A Key to Novel Chemical Design. Spirochem. [Link][3]

• Cheng, D., & Li, J.-H. (2021). Synthesis of Bicyclo[1.1.1]pentane Carboxamides and Ketones from [1.1.1]Propellane. ResearchGate. [Link][23]

• Baran, P. S., et al. (2020). 1,2-Difunctionalized bicyclo[1.1.1]pentanes: Long–sought-after mimetics for ortho/meta-substituted arenes. Proceedings of the National Academy of Sciences, 117(35), 21090-21100. [Link][4]

• Anderson, E. A., et al. (2023). a) Synthesis of BCP drug analogues. b) Further functionalization. Reagents and Conditions. ResearchGate. [Link][13]

• Ma, J., et al. (2020). Recent advances in the applications of [1.1.1]propellane in organic synthesis. Chinese Chemical Letters, 31(11), 2823-2831. [Link][6]

• LibreTexts. (2019). Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. Chemistry LibreTexts. [Link]

• University of Rochester. (n.d.). Common Solvent Properties. University of Rochester Chemistry Department. [Link][20]

• McKerrall, S. J., et al. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). The Journal of Organic Chemistry, 86(14), 9251–9259. [Link][5][19]

• Molander, G. A., et al. (2022). One step synthesis of unsymmetrical 1,3-disubstituted BCP ketones via nickel/photoredox-catalyzed [1.1.1]propellane multicomponent dicarbofunctionalization. Nature Communications, 13, 5808. [Link][21]

• Vankawala, P. J., et al. (2012). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. ACS Medicinal Chemistry Letters, 3(10), 801-804. [Link][10]

• Mahmoud, A. R. (2025). Solvent Effects in Organic Chemistry: Polarity, Proticity, and Reaction Rates. ResearchGate. [Link][7]

• Smith, A. M. R. (2013). Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online. [Link][15]

• Skrydstrup, T., et al. (2025). Recent Developments on Palladium-Catalyzed Carbonylation Reactions in Renewable Solvents. ResearchGate. [Link][16]

• Biscoe, M. R., et al. (2016). Palladium-Catalyzed Carbonylation of Aryl, Alkenyl, and Allyl Halides with Phenyl Formate. Organic Chemistry Portal. [Link][18]

• Wikipedia. (n.d.). Solvent effects. Wikipedia. [Link][8]

• Fisher Scientific. (n.d.). Amide Synthesis. Fisher Scientific. [Link][11]

• University of Calgary. (n.d.). Ch 8 : Solvent Effects. University of Calgary. [Link]

• Bayer, A., et al. (2020). Renewable Solvents for Palladium-Catalyzed Carbonylation Reactions. ResearchGate. [Link][17]

• Skrydstrup, T., et al. (2025). Recent Developments on Palladium-Catalyzed Carbonylation Reactions in Renewable Solvents. SciELO. [Link][24]

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• 5. Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP) - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. chem.libretexts.org [chem.libretexts.org]
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• 22. Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 24. scielo.br [scielo.br]

Advanced Protocol for Bicyclo[1.1.1]pentane (BCP) Amide Bond Formation

[1]

Part 1: Strategic Analysis & Rationale

The "Escape from Flatland" Imperative

Bicyclo[1.1.1]pentane (BCP) has transcended its status as a mere academic curiosity to become a critical bioisostere in modern drug design. It serves as a high-sp³ surrogate for phenyl rings, para-substituted benzenes, and tert-butyl groups.

Why this chemistry matters:

• Physicochemical Superiority: BCP analogs typically exhibit higher aqueous solubility and lower logP compared to their phenyl counterparts.

• Metabolic Stability: The BCP core is metabolically robust, often blocking metabolic soft spots found on aromatic rings.

• Structural Precision: The bridgehead-to-bridgehead distance in BCP (1.85 Å) is shorter than the para-phenyl distance (2.79 Å), offering a unique vector for optimizing ligand-target interactions.

The Synthetic Challenge

While BCPs offer biological advantages, forming amide bonds at the bridgehead position presents specific challenges:

• Steric Bulk: The bridgehead carbon is quaternary, imparting significant steric hindrance similar to a tert-butyl group.

• Salt Management: BCP-amines are volatile and typically supplied as HCl or tosylate salts, requiring careful neutralization to release the free base without loss.

• Electronic Factors: While the bridgehead nitrogen is nucleophilic (

  ), the steric environment can retard reaction rates, necessitating highly active coupling agents.

Part 2: Reagent Selection Framework

The choice of coupling reagent is dictated by the scale of the reaction and the steric demand of the coupling partner.

Decision Matrix

The following logic gate guides the selection of the optimal protocol:

Figure 1: Decision matrix for selecting the appropriate BCP amidation protocol based on scale and substrate reactivity.

Part 3: Experimental Protocols

Protocol A: HATU-Mediated Coupling (Discovery Standard)

Best for: Small scale (<1g), high-throughput synthesis, and valuable intermediates. Mechanism: HATU generates a highly reactive At-ester (7-azabenzotriazol-1-yl ester), which reacts rapidly with the hindered BCP amine.

Materials

• Carboxylic Acid: 1.0 equiv[1]

• BCP-Amine (HCl salt): 1.1 – 1.2 equiv

• HATU: 1.2 equiv

• DIPEA (N,N-Diisopropylethylamine): 3.0 – 4.0 equiv (Crucial for neutralizing the salt)

• Solvent: DMF (Anhydrous)

Step-by-Step Procedure

• Activation: In a dried vial, dissolve the Carboxylic Acid (1.0 equiv) in anhydrous DMF (0.1 M concentration).

• Base Addition 1: Add DIPEA (1.5 equiv) and stir for 2 minutes.

• Reagent Addition: Add HATU (1.2 equiv) in one portion. Stir at Room Temperature (RT) for 15–30 minutes. Note: The solution usually turns yellow/orange.

• Amine Preparation: In a separate vial, dissolve/suspend the BCP-Amine HCl salt in a minimal amount of DMF and add the remaining DIPEA (2.0 – 2.5 equiv).

• Coupling: Add the amine solution to the activated acid mixture dropwise.

• Reaction: Stir at RT for 2–16 hours. Monitor by LCMS.[2]

• Workup: Dilute with EtOAc. Wash with sat. NaHCO₃ (x2), water (x1), and brine (x1). Dry over Na₂SO₄ and concentrate.

Protocol B: T3P-Mediated Coupling (Process/Scalable)

Best for: Multi-gram scale, avoiding toxic byproducts, and ease of purification.[3] Context: This method mirrors the industrial synthesis of Etrasimod and other clinical BCP candidates. T3P (Propylphosphonic anhydride) produces water-soluble byproducts, simplifying purification.[3]

Materials

• Carboxylic Acid: 1.0 equiv[1]

• BCP-Amine (HCl salt): 1.1 equiv

• T3P: 1.5 – 2.0 equiv (50% w/w solution in EtOAc or DMF)

• Base: Pyridine (3.0 equiv) OR DIPEA (3.0 equiv)

• Solvent: EtOAc, 2-MeTHF, or DMF (if solubility is poor)

Step-by-Step Procedure

• Slurry Formation: Charge the reaction vessel with Carboxylic Acid (1.0 equiv), BCP-Amine HCl (1.1 equiv), and Solvent (EtOAc or 2-MeTHF, 5-10 volumes).

• Base Addition: Cool the mixture to 0°C. Add Pyridine (or DIPEA) (3.0 equiv) dropwise. Exotherm expected.

• T3P Addition: Add T3P solution (1.5 equiv) slowly over 10–20 minutes, maintaining internal temperature <10°C.

• Reaction: Allow to warm to RT and stir for 12–24 hours.

  • Optimization Tip: If conversion is slow due to BCP sterics, heat to 40–50°C. T3P is thermally stable.

• Workup (Self-Validating):

  • Add water (5 volumes). Stir for 15 minutes.

  • Separate phases. The T3P byproducts are water-soluble and are removed in the aqueous layer.[4]

  • Wash organic layer with 0.5 M HCl (to remove excess pyridine), then sat. NaHCO₃, then brine.

  • Concentrate to yield the crude amide.

Protocol C: Acid Chloride via Ghosez Reagent

Best for: Extremely hindered or electron-deficient amines where HATU/T3P fails. Reagent: 1-Chloro-N,N,2-trimethyl-1-propenylamine (Ghosez Reagent).

Step-by-Step Procedure

• Acid Chloride Formation: Dissolve Carboxylic Acid (1.0 equiv) in anhydrous DCM. Add Ghosez Reagent (1.2 equiv). Stir at RT for 1–2 hours. Monitor by quenching a small aliquot with MeOH and checking for Methyl Ester via LCMS.

• Coupling: Cool the solution to 0°C. Add BCP-Amine HCl (1.2 equiv) followed by DIPEA (3.0 equiv).

• Reaction: Warm to RT and stir. This method is highly aggressive and usually complete within 1 hour.

Part 4: Mechanistic Workflow (T3P)

Understanding the T3P cycle is critical for troubleshooting. Unlike carbodiimides (EDC), T3P acts as a cyclic anhydride that activates the acid oxygen, driven by the release of ring strain.

Figure 2: The activation and coupling cycle of T3P. Note that the byproduct is non-toxic and water-soluble, facilitating the workup described in Protocol B.

Part 5: Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (<30%)	BCP-Amine Salt not neutralized.	Increase base (DIPEA) to 4.0 equiv. Ensure base is added before the coupling reagent in Protocol B.
No Reaction	Steric hindrance at bridgehead.	Switch from HATU to Protocol C (Ghosez) or heat Protocol B (T3P) to 50°C.
Epimerization	Over-activation of chiral acid.	Use T3P + Pyridine at 0°C (Protocol B). This combination is proven to minimize racemization compared to HATU/DMF.
Precipitation	Poor solubility of BCP salt.	Switch solvent to DMSO or NMP for the coupling, then dilute with EtOAc for workup.
Hydrolysis	Wet solvent/reagents.	BCP activated esters are stable, but moisture competes. Use anhydrous solvents and dry the BCP salt under vacuum before use.

References

• Pfizer Etrasimod Process: Dunetz, J. R., et al. "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine."[3] Organic Letters, 2011, 13(19), 5048–5051. Link

• BCP Synthesis & Properties: Mykhailiuk, P. K. "Bicyclo[1.1.1]pentanes: Synthesis and Application." Enamine / European Journal of Organic Chemistry, 2019. Link

• T3P Reagent Guide: "Propanephosphonic Acid Anhydride (T3P) - A Benign Reagent for Diverse Applications." Common Organic Chemistry. Link

• Ghosez Reagent Protocol: "Amide formation using Ghosez's Reagent." Organic Syntheses. Link

• Bioisostere Theory: Stepan, A. F., et al. "Application of Bicyclo[1.1.1]pentane as a Phenyl Replacement."[1] Journal of Medicinal Chemistry, 2012, 55(7), 3414–3424. Link

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. growingscience.com [growingscience.com]
• 3. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]
• 4. peptide.com [peptide.com]

Application Note: Engineering High-Fidelity PROTACs using BCP Carboxamide Linkers

Executive Summary

The efficacy of Proteolysis Targeting Chimeras (PROTACs) is frequently compromised by the "entropic penalty" associated with flexible polyethylene glycol (PEG) or alkyl linkers. While these standard linkers offer synthetic ease, their high conformational freedom often prevents the formation of a stable, productive ternary complex between the Protein of Interest (POI) and the E3 Ligase.

This Application Note details the implementation of Bicyclo[1.1.1]pentane (BCP) carboxamide motifs as rigid, linear linkers. Unlike traditional aromatic bioisosteres, BCP carboxamides offer a unique combination of defined vector geometry (

), high fraction of character ( ), and improved metabolic stability. This guide provides the rationale, synthesis protocols, and validation workflows for upgrading PROTAC designs from "floppy" to "rigid" architectures.

The Case for Rigidity: Thermodynamics & Geometry

The Entropic Barrier

The formation of a ternary complex (POI:PROTAC:E3) is governed by Gibbs free energy:

.

• Flexible Linkers (PEG): High conformational entropy in the unbound state. Upon binding, this entropy is lost (

  is highly negative), creating a thermodynamic penalty that must be overcome by strong enthalpic ( ) interactions.

• Rigid Linkers (BCP): Pre-organized conformation. The entropic loss upon binding is minimized, potentially leading to higher affinity and cooperativity (

  ).

Why BCP Carboxamide?

The BCP core acts as a "non-classical" bioisostere for phenyl rings and alkynes but with superior physicochemical properties.[1][2][3]

Feature	Phenyl Linker	Alkyne Linker	BCP Carboxamide Linker
Geometry	Planar (2D)	Linear (1D)	3D, Linear Vectors ( )
Solubility	Poor (Lipophilic)	Moderate	High (Increased )
Metabolic Stability	Susceptible to P450	Susceptible to oxidation	High (Bridgehead carbons)
Vector Angle	Variable (Ortho/Meta/Para)	Linear	Strictly Linear

Visualizing the Structural Logic

The following diagram illustrates the transition from entropic penalty to structural pre-organization.

Figure 1: Thermodynamic rationale for BCP linkers. Rigid scaffolds minimize the entropic penalty of binding, facilitating stable ternary complex formation.

Protocol: Chemical Synthesis of BCP-Linked PROTACs

Objective: Synthesize a PROTAC containing a central BCP-dicarboxamide linker connecting a VHL ligand and a POI ligand. Reagents:

• Linker Core: Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid (or its mono-methyl ester).

• Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or T3P (Propylphosphonic anhydride).

• Base: DIPEA (N,N-Diisopropylethylamine).

• Solvent: DMF (Anhydrous).

Step 3.1: Strategic Planning (The "Inside-Out" Approach)

Due to the steric bulk of the BCP bridgehead carbons, standard amide couplings can sometimes be sluggish. We recommend the "Inside-Out" synthesis: attach the linker to the ligands sequentially, rather than building the ligands onto the linker.

Step 3.2: Synthesis Workflow

Stage A: Activation of BCP Mono-ester

• Dissolve BCP-1,3-dicarboxylic acid mono-methyl ester (1.0 eq) in anhydrous DMF (0.1 M).

• Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 5 minutes at

  to activate the acid.

  • Critical Insight: The bridgehead carboxylate is sterically hindered. Pre-activation is essential.

• Add the Amine-functionalized Ligand A (e.g., VHL-amine, 1.0 eq).

• Allow to warm to Room Temperature (RT) and stir for 4–16 hours. Monitor by LC-MS.

• Purification: Isolate the Ligand A-BCP-Ester intermediate via Flash Chromatography (DCM/MeOH gradient).

Stage B: Hydrolysis

• Dissolve intermediate in THF/Water (3:1).

• Add LiOH (2.0 eq). Stir at RT until the methyl ester is fully hydrolyzed (typically 1–2 hours).

• Acidify to pH 4 with 1N HCl and extract with EtOAc. Concentrate to yield Ligand A-BCP-Acid.

Stage C: Final Assembly

• Dissolve Ligand A-BCP-Acid (1.0 eq) in DMF.

• Add T3P (50% in EtOAc, 2.0 eq) and DIPEA (4.0 eq).

  • Expert Tip: T3P is often superior to HATU for the second coupling on the BCP core due to lower epimerization risk and better handling of sterics.

• Add Amine-functionalized Ligand B (POI ligand, 1.1 eq).

• Stir at RT for 12–24 hours.

• Final Purification: Preparative HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Protocol: Biological Evaluation

Once synthesized, the "rigid" PROTAC must be validated not just for degradation, but for the mechanism of rigidity (cooperativity).

Ternary Complex Formation Assay (TR-FRET)

Purpose: Determine if the BCP linker induces positive cooperativity (

).

• Labeling: Label the POI with a Fluorophore (Acceptor) and the E3 Ligase with Terbium (Donor), or use biotinylated proteins with tagged antibodies.

• Titration: Titrate the BCP-PROTAC (0.1 nM to 10

  M) against fixed concentrations of POI and E3.

• Readout: Measure TR-FRET signal (HTRF).

• Analysis: Plot the "Hook Effect" curve.

  • Success Metric: A BCP-PROTAC should show a shift in the

    vs compared to a PEG analog.

  • Cooperativity Factor (

    ): Calculated as . indicates the rigid linker is actively stabilizing the complex.

Degradation Efficiency (DC50 & Dmax)

Method: Automated Western Blot (e.g., Jess/Wes system) or HiBiT assay.

• Treat cells with PROTAC (serial dilution) for 6–24 hours.

• Lyse cells and normalize total protein.

• Quantify POI levels relative to housekeeping protein (GapDH).

• Comparison: The BCP linker should ideally lower the

  (potency) and improve (efficacy) compared to a flexible PEG control.

Visualizing the Workflow

Figure 2: Step-by-step workflow for synthesizing and validating BCP-based PROTACs.

Physicochemical Profile Summary

When switching from PEG to BCP, expect the following shifts in data properties. Use this table to benchmark your results.

Property	PEG-Linker PROTAC	BCP-Linker PROTAC	Impact
tPSA (Polar Surface Area)	High (Oxygen rich)	Low/Moderate	Improved Permeability
LogD (Lipophilicity)	Variable	Moderate	Improved Oral Bioavailability
Rotatable Bonds	>10	< 3 (Linker region)	Reduced Entropy Penalty
Metabolic Soft Spots	Ethylene glycol cleavage	None (Bridgehead stable)	Extended Half-life ( )

References

• Bioisosterism of BCP: Mykhailiuk, P. K. (2015).[4] "Bicyclo[1.1.1]pentanes: Synthesis and Application in Medicinal Chemistry." Organic & Biomolecular Chemistry.

• Rigid Linkers in PROTACs: Testa, A., et al. (2020). "3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase for Targeted Protein Degradation." Journal of the American Chemical Society.

• BCP Synthesis Methodology: Kanazawa, J., et al. (2017). "Synthesis of 1,3-Disubstituted Bicyclo[1.1.1]pentanes via Decarboxylative Radical Coupling." Nature Communications.

• General PROTAC Linkerology: Troup, R. I., et al. (2020). "Current strategies for the design of PROTAC linkers: a critical review." Exploration of Targeted Anti-tumor Therapy.

• T3P Coupling Reagent: Dunetz, J. R., et al. (2016). "T3P: An Acidic Phosphonic Anhydride Reagent for the Synthesis of Amides and Esters." Organic Process Research & Development.

Sources

• 1. BLD Insights | Application of Bicyclo[1.1.1]pentane in Drug Development Research [bldpharm.com]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. Phenyl bioisosteres in medicinal chemistry: discovery of novel γ-secretase modulators as a potential treatment for Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. One step synthesis of unsymmetrical 1,3-disubstituted BCP ketones via nickel/photoredox-catalyzed [1.1.1]propellane multicomponent dicarbofunctionalization - Chemical Science (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Bicyclo[1.1.1]pentane-1-carboxamide Synthesis: A Technical Support Guide

Welcome to the technical support center for the synthesis of Bicyclo[1.1.1]pentane-1-carboxamide (BCP-carboxamide). As researchers and drug development professionals increasingly turn to BCP scaffolds as bioisosteres for aromatic rings, the demand for robust and high-yielding synthetic protocols has surged.[1][2][3] The "escape from flatland" in medicinal chemistry highlights the need for three-dimensional structures like BCPs to improve physicochemical properties such as solubility and metabolic stability.[2][4][5]

This guide provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to help you navigate the common challenges encountered during the synthesis of BCP-carboxamide, ensuring higher yields and purity.

Overall Synthetic Workflow

The synthesis of Bicyclo[1.1.1]pentane-1-carboxamide is typically approached in two major stages: first, the synthesis of the key intermediate, Bicyclo[1.1.1]pentane-1-carboxylic acid (BCP-COOH), followed by an amide coupling reaction.

Caption: High-level workflow for BCP-carboxamide synthesis.

Part 1: Synthesis of Bicyclo[1.1.1]pentane-1-carboxylic Acid (BCP-COOH)

The most common and scalable routes to monosubstituted BCPs often start from the readily available bicyclo[1.1.1]pentane-1,3-dicarboxylic acid.[2][4] The primary challenge is achieving selective mono-functionalization.

Experimental Protocol: Selective Monomethyl Esterification

This protocol focuses on the synthesis of 3-(Methoxycarbonyl)bicyclo[1.1.1]pentane-1-carboxylic acid, a common precursor that can then be converted to the desired BCP-carboxamide.

Reagent/Parameter	Quantity	Molar Equiv.	Notes
BCP-1,3-dicarboxylic Acid	200.0 g	1.0	Commercially available or synthesized.[2]
Methanol (MeOH)	3 L	-	Anhydrous grade recommended.
Thionyl Chloride (SOCl₂)	457.0 g (272 mL)	3.0	Add dropwise. Exothermic reaction.
Temperature	20–40 °C	-	Control temperature during SOCl₂ addition.
Reaction Time	Overnight	-	Stir at room temperature.
Workup	Concentration, Filtration	-	See detailed steps below.
Expected Yield	~83%	-	196 g

Step-by-Step Methodology:

• Dissolve bicyclo[1.1.1]pentane-1,3-dicarboxylic acid (200.0 g, 1.28 mol) in methanol (3 L) in a suitable reaction vessel equipped with a magnetic stirrer and an addition funnel.

• Cool the solution in an ice bath. Add thionyl chloride (457.0 g, 3.84 mol) dropwise, ensuring the internal temperature does not exceed 40 °C. Gas evolution (HCl and SO₂) will be observed. Causality: Thionyl chloride reacts with methanol to form methyl chlorosulfite, which is the esterifying agent. Using it in excess drives the reaction to completion, but careful control of stoichiometry and conditions is key to favoring the mono-ester.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature overnight.

• Monitor the reaction by TLC or LC-MS to confirm the consumption of starting material.

• Concentrate the reaction mixture under reduced pressure to remove excess methanol and SOCl₂.

• Dissolve the residue in a 1:1 mixture of hexane:MTBE (1 L).

• Filter the solution through a plug of silica gel (~500 g) to remove baseline impurities and any remaining diacid.

• Concentrate the filtrate to yield the product as a white solid.[2][4]

Troubleshooting Guide: BCP-COOH Synthesis

Q: My yield is significantly lower than expected, and I have a large amount of unreacted diacid.

• Potential Cause 1: Inactive Reagents. Thionyl chloride can degrade upon exposure to moisture. Methanol should be anhydrous.

• Solution: Use a fresh bottle of thionyl chloride and anhydrous methanol. Ensure your glassware is thoroughly dried before use.

• Potential Cause 2: Insufficient Reaction Time or Temperature. The reaction may not have reached completion.

• Solution: Ensure the reaction is stirred for at least 12-16 hours at room temperature. A slight warming to 40 °C for a few hours can help drive the reaction to completion, but monitor carefully to avoid diester formation.

Q: I am forming a significant amount of the dimethyl ester byproduct. How can I improve selectivity?

• Potential Cause: Excess Esterifying Agent or High Temperature. Overly harsh conditions will lead to the formation of the diester.

• Solution 1 (Stoichiometry): Reduce the equivalents of thionyl chloride to 1.5-2.0 equivalents. This will require longer reaction times but will significantly improve selectivity for the mono-ester.

• Solution 2 (Alternative Procedure): Consider a selective mono-benzylation followed by saponification. Dibenzyl bicyclo[1.1.1]pentane-1,3-dicarboxylate can be synthesized and then selectively hydrolyzed with one equivalent of LiOH·H₂O to yield the mono-acid mono-benzyl ester.[2][6] This method offers excellent control over selectivity.

Part 2: Amide Coupling for BCP-Carboxamide

The conversion of a carboxylic acid to a primary amide is a standard transformation, but the unique steric properties of the BCP core can influence reaction kinetics. The choice of coupling reagent is critical for achieving high yields and simplifying purification.

Experimental Protocol: HATU-Mediated Amide Coupling

This protocol uses HATU, a highly efficient coupling reagent that minimizes side reactions and operates under mild conditions.

Reagent/Parameter	Quantity (for 10 mmol scale)	Molar Equiv.	Notes
BCP-COOH precursor	1.70 g (10 mmol)	1.0	e.g., 3-(Methoxycarbonyl)bicyclo[1.1.1]pentane-1-carboxylic acid
HATU	4.18 g (11 mmol)	1.1	Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium
Ammonium Chloride (NH₄Cl)	0.80 g (15 mmol)	1.5	Source of ammonia
DIPEA	5.2 mL (30 mmol)	3.0	N,N-Diisopropylethylamine, non-nucleophilic base
DMF	50 mL	-	Anhydrous grade recommended
Temperature	Room Temperature	-
Reaction Time	2-4 hours	-	Monitor by TLC/LC-MS
Expected Yield	>90%	-

Step-by-Step Methodology:

• To a solution of the BCP-carboxylic acid (1.70 g, 10 mmol) in anhydrous DMF (50 mL), add HATU (4.18 g, 11 mmol) and ammonium chloride (0.80 g, 15 mmol).

• Add DIPEA (5.2 mL, 30 mmol) dropwise to the stirred suspension. The mixture should become homogeneous. Causality: DIPEA acts as a base to deprotonate the carboxylic acid, forming a carboxylate. It also neutralizes the HCl formed from the ammonium salt, liberating ammonia in situ as the nucleophile.[7]

• Stir the reaction at room temperature for 2-4 hours. Monitor progress by LC-MS, checking for the disappearance of the starting carboxylic acid.

• Upon completion, pour the reaction mixture into water (200 mL) and extract with ethyl acetate (3 x 75 mL).

• Wash the combined organic layers with brine (2 x 50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by silica gel column chromatography to yield the pure BCP-carboxamide.

Caption: Mechanism of HATU-mediated amide coupling.

Troubleshooting Guide: Amide Coupling

Q: The reaction is sluggish or stalls completely.

• Potential Cause 1: Ineffective Amine Source. If using aqueous ammonia, the water can hydrolyze the active ester intermediate. If using ammonium chloride, insufficient base (DIPEA) will prevent the liberation of free ammonia.

• Solution: Ensure at least 2.5-3.0 equivalents of DIPEA are used with NH₄Cl. Alternatively, bubble anhydrous ammonia gas through the reaction mixture at 0 °C for 30 minutes before allowing it to warm to room temperature.[8]

• Potential Cause 2: Poor Quality Reagents. HATU and other uronium-based coupling reagents are moisture-sensitive. The solvent (DMF) must be anhydrous.

• Solution: Use fresh, high-quality HATU from a sealed container and anhydrous DMF.

Q: I am using DCC/EDC and my purification is difficult due to a byproduct.

• Potential Cause: Urea Byproduct. Carbodiimide coupling reagents like DCC and EDC form urea byproducts (DCU and EDU, respectively).[9][10] DCU is notoriously difficult to remove as it has low solubility in most organic solvents.

• Solution 1: Switch to EDC. The byproduct of EDC (EDU) is water-soluble and can be easily removed with an aqueous workup. This is a significant advantage over DCC.[9]

• Solution 2: Filtration (for DCC). If using DCC, after the reaction is complete, cool the mixture and filter it to remove the precipitated DCU before proceeding with the aqueous workup.

• Solution 3: Switch to HATU/HBTU. Uronium-based reagents like HATU are generally preferred in modern medicinal chemistry as their byproducts are water-soluble, leading to much cleaner reactions and simpler purification.[7]

Frequently Asked Questions (FAQs)

Q1: My starting material, [1.1.1]propellane, seems unstable. How should I handle it? A: [1.1.1]Propellane is a highly strained molecule and is indeed unstable, particularly at elevated temperatures.[11][12] It is typically prepared and used in situ as a solution in an ethereal solvent. For storage, it must be kept at cryogenic temperatures (-78 °C or below).[13] Due to its volatility and reactivity, it should always be handled in a well-ventilated fume hood. Continuous flow methods are now being developed to generate and use [1.1.1]propellane on demand, which significantly improves safety and handling.[14]

Q2: Can the synthesis of BCP-1,3-dicarboxylic acid be performed on a large scale? A: Yes. A highly efficient, kilogram-scale synthesis has been reported. The key step involves a continuous flow photochemical reaction between [1.1.1]propellane and diacetyl, followed by a haloform reaction.[2][4] This flow chemistry approach is safer and more efficient for large-scale production than traditional batch methods.

Q3: What are the key NMR signals to look for to confirm the BCP core structure? A: The BCP cage has a very distinct NMR signature. In the ¹H NMR spectrum, you will typically see a sharp singlet for the six bridge protons around 2.0-2.5 ppm. In the ¹³C NMR, the bridgehead carbons will appear around 25-45 ppm, and the bridging CH₂ groups will be around 50-60 ppm, depending on the substituents.[2][8]

Q4: I need to synthesize a BCP-sulfonamide. Is the chemistry similar? A: The core principles are similar, but the reagents differ. Instead of starting with a carboxylic acid, you would typically start with a BCP-sulfonyl chloride. However, these can be unstable. A modern, library-friendly approach involves a three-component reaction between a BCP-containing N-tosyl hydrazone, a sulfur dioxide source like DABSO, and an amine, avoiding the need for unstable sulfonyl halides.[15]

References

• Wikipedia. (n.d.). [1.1.1]Propellane. Retrieved from Wikipedia. [Link]

• Chen, K., & Baran, P. S. (2020). Recent advances in the applications of [1.1.1]propellane in organic synthesis. Beilstein Journal of Organic Chemistry, 16, 2296–2307. [Link]

• Zhang, L., et al. (2023). Synthesis of Bicyclo[1.1.1]pentane (BCP)-Based Straight-Shaped Diphosphine Ligands. Angewandte Chemie International Edition, 62(23), e202303435. [Link]

• American Chemical Society. (2023). [1.1.1]Propellane. ACS Molecule of the Week. [Link]

• Karjule, N., et al. (2021). Electrophilic Activation of [1.1.1]Propellane for the Synthesis of Nitrogen-Substituted Bicyclo[1.1.1]pentanes. Angewandte Chemie International Edition, 60(50), 26134-26139. [Link]

• Pieber, B., et al. (2021). A continuous flow synthesis of [1.1.1]propellane and bicyclo[1.1.1]pentane derivatives. Chemical Communications, 57(2), 235-238. [Link]

• Sterling, A., et al. (2020). Rationalizing the diverse reactivity of [1.1.1]propellane through sigma-pi-delocalization. ChemRxiv. [Link]

• Wiberg, K. B., & Walker, F. H. (1982). [1.1.1]Propellane. Journal of the American Chemical Society, 104(19), 5239–5240. [Link]

• Loughborough University. (n.d.). Development of novel bicyclo[1.1.1]pentanes (BCP) bioisosteres from bench stable. Postgraduate study. [Link]

• Mykhailiuk, P. K., et al. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). The Journal of Organic Chemistry, 86(14), 9519–9532. [Link]

• Mykhailiuk, P. K., et al. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). ACS Publications. [Link]

• Mykhailiuk, P. K., et al. (2024). Synthesis of Functionalized Methyl-Substituted Bicyclo[1.1.1]pentanes. French-Ukrainian Journal of Chemistry, 12(1), 110-116. [Link]

• Martínez-Peña, F., et al. (2021). 1,2-Difunctionalized bicyclo[1.1.1]pentanes: Long–sought-after mimetics for ortho/meta-substituted arenes. PNAS, 118(28), e2105208118. [Link]

• Male, L., et al. (2023). 3-((Benzyloxy)carbonyl)bicyclo[1.1.1]pentane-1-carboxylic Acid. Molbank, 2023(4), M1756. [Link]

• HepatoChem, Inc. (n.d.). Amide coupling reaction in medicinal chemistry. Retrieved from HepatoChem. [Link]

• Perry, I. B., et al. (2023). Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes. JACS Au, 3(5), 1294–1308. [Link]

• Dowling, M. S., et al. (2022). Synthesis of Bicyclo[1.1.0]butanes from Bicyclo[1.1.1]pentanes. ChemRxiv. [Link]

• Dabhi, R. C., et al. (2023). Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters, 12(1), 133-146. [Link]

• Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from Chemistry Steps. [Link]

• KeAi Publishing. (2023). New method for bicyclo[1.1.1]pentane ketones synthesis. [Link]

• Hodgson Russ LLP. (2024). Library-Friendly Synthesis of Bicyclo[1.1.1]pentane-Containing Sulfonamides via a Transition Metal-Free Three-Component Reaction. [Link]

• Organic Chemistry Portal. (n.d.). Conversion of Carboxylic acids to amides using DCC as an activating agent. [Link]

• ResearchGate. (n.d.). The syntheses of bicyclo[1.1.1]pentane-1-carboxylic acid (18) by A. C-H...[Link]

• MacMillan Group. (n.d.). Rapid access to 3-substituted bicyclo[1.1.1]pentanes. [Link]

Sources

• 1. A Storable Feedstock for Preparation of [1.1.1]Propellane - SYNFORM - Thieme Chemistry [thieme.de]
• 2. Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
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Purification challenges of Bicyclo[1.1.1]pentane derivatives

Welcome to the Bicyclo[1.1.1]pentane (BCP) Technical Support Center .

This guide is engineered for medicinal chemists and process scientists encountering the unique physical and chemical behaviors of BCP derivatives. As bioisosteres for phenyl rings, alkynes, and tert-butyl groups, BCPs offer improved solubility and metabolic stability, yet they present distinct purification hurdles: extreme volatility, lack of UV chromophores, and high strain energy.

Module 1: The Volatility Trap (Handling & Isolation)

User Issue: "I synthesized a simple BCP-amine or BCP-ester, but after rotary evaporation, my flask is empty or the yield is <10%."

Root Cause Analysis

Many low-molecular-weight BCP derivatives (especially 1-substituted and 1,3-disubstituted systems) possess high vapor pressures. They sublime or co-evaporate with common solvents (DCM, Et₂O) even at moderate vacuums and temperatures.

Troubleshooting Protocol

1. The "Salt-Lock" Strategy (For Amines) Never concentrate neutral BCP-amines to dryness. Convert them to non-volatile salts immediately.

• Step 1: Extract the crude reaction mixture into an organic solvent (e.g., Et₂O or MTBE).

• Step 2: Cool the solution to 0°C.

• Step 3: Add anhydrous HCl (in dioxane or ether) dropwise.

• Step 4: The BCP-amine hydrochloride will precipitate. Do not rotovap.

• Step 5: Collect via filtration or centrifugation. This "locks" the volatile amine into a stable, solid lattice.

2. Solvent Switch (For Neutrals/Esters) If you cannot form a salt (e.g., BCP-esters or hydrocarbons):

• Avoid High Vacuum: Use a diaphragm pump set to >100 mbar, not an oil pump.

• Keeper Solvents: Do not evaporate to dryness.[1] Concentrate to a defined volume (e.g., 5 mL) and assay by NMR.

• Telescoping: If possible, carry the crude solution directly into the next step without isolation.

Workflow Visualization: Volatile BCP Isolation

Caption: Decision matrix for isolating volatile BCP derivatives, prioritizing salt formation for amines and solution storage for neutrals.

Module 2: The Invisible Analyte (Detection Strategies)

User Issue: "My LC-MS shows the mass, but I see no peaks on the UV trace (254 nm). Purification is blind."

Root Cause Analysis

The BCP cage is aliphatic and lacks conjugated

-systems. Unless the derivative has an aryl or heteroaryl appendage, it will be transparent at standard UV wavelengths (254 nm).

Troubleshooting Protocol

1. Alternative Detection Modes

Detector Type	Suitability	Notes
ELSD / CAD	High	Evaporative Light Scattering (ELSD) or Charged Aerosol Detection (CAD) detects any non-volatile analyte. Ideal for BCPs.
RI (Refractive Index)	Medium	Good for isocratic prep runs. Sensitive to temperature and gradient changes.

| Low-UV (200-210 nm) | Low/Medium | The C-C bonds absorb weakly here. Use non-absorbing solvents (Acetonitrile/Water, no Acetone/MeOH). |

2. Derivatization for Quantification If you need to determine yield of a non-UV active BCP (e.g., [1.1.1]propellane titer):

• Method: React a known aliquot with a chromophore-bearing "trap."

• Protocol: Add excess Thiophenol (PhSH) to the propellane solution. The radical addition is quantitative and rapid.

• Analysis: The resulting phenyl-BCP sulfide is UV-active and easily quantified by HPLC or ¹H NMR (using an internal standard like trimethoxybenzene).

Module 3: The Propellane Problem (Precursor Stability)

User Issue: "My [1.1.1]propellane stock solution degraded, or the concentration is inconsistent."

Root Cause Analysis

[1.1.1]Propellane is highly strained (~65 kcal/mol) and kinetically unstable. It undergoes polymerization or rearrangement to 3-methylenecyclobutene if heated or concentrated too far.

Handling Guidelines

• Storage: Store only as a dilute solution (e.g., in Et₂O or Pentane) at -20°C or lower .

• Concentration Limit: Never concentrate [1.1.1]propellane to neat liquid unless absolutely necessary and used immediately. The neat liquid can polymerize spontaneously.

• Titer Check: Always titrate the solution before use (see Module 2, Derivatization).

• In-Situ Generation: Whenever possible, use "propellane-free" methods where the BCP core is generated and trapped in the same pot (e.g., from 1,1-dibromo-2,2-bis(chloromethyl)cyclopropane precursors).

Stability Pathway Diagram

Caption: Stability profile of [1.1.1]propellane, highlighting the risks of concentration vs. the safety of dilute storage.

Module 4: Separation Struggles (Isomers & Polarity)

User Issue: "I cannot separate the 1,3-disubstituted BCP from the mono-substituted byproduct."

Technical Insight

BCP derivatives are rigid "rods." The dipole moments of 1,3-disubstituted isomers often differ significantly from mono-substituted impurities, but their lipophilicity (logP) might be similar on C18 columns.

Optimization Table

Separation Challenge	Recommended Stationary Phase	Mobile Phase Tip
Polar BCPs (Amines/Acids)	HILIC (Hydrophilic Interaction LC)	Acetonitrile/Water + 10mM Ammonium Formate. Excellent for retaining small polar BCPs.
Structural Isomers	C18 PFP (Pentafluorophenyl)	PFP phases offer unique selectivity for rigid, shape-constrained molecules like BCPs via dipole-dipole interactions.
Non-Polar BCPs	Silica (Normal Phase)	Use Hexane/EtOAc. BCPs often elute earlier than phenyl analogs due to lower interaction with silica silanols.

References

• Burton, K. I., & MacMillan, D. W. C. (2025).[2] Rapid access to 3-substituted bicyclo[1.1.1]pentanes. Chem. Link[2]

• Measom, N. D., et al. (2021).[3] Bridge Functionalisation of Bicyclo[1.1.1]pentane Derivatives. Angew. Chem. Int. Ed. Link[3][4]

• Wiberg, K. B., & Walker, F. H. (1982).[5] [1.1.1]Propellane. J. Am. Chem. Soc. (Seminal synthesis reference). Link

• Lynch, J., et al. (2023).[5] Automated solubility and crystallization analysis of non-UV active compounds. Reaction Chemistry & Engineering. Link

• Organic Syntheses. [1.1.1]Propellane. Org. Synth. 1998, 75, 98. Link

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. acs.org [acs.org]

BCP-Support: Technical Guide to Bicyclo[1.1.1]pentane Carboxamide Stability

Version: 2.4 | Last Updated: February 2026 Subject: Chemical Stability & Troubleshooting for BCP-1-Carboxamides Audience: Medicinal Chemists, Process Chemists, and Structural Biologists

Executive Summary: The BCP Stability Paradox

The Bicyclo[1.1.1]pentane (BCP) core is a high-value bioisostere for phenyl and tert-butyl groups, offering improved solubility and metabolic stability. A common misconception among researchers is that the high ring strain of the BCP core (~65-68 kcal/mol) makes it chemically fragile.

The Reality: The BCP-1-carboxamide motif is kinetically robust. While thermodynamically strained, the bridgehead carbons possess significant

-character (hybridization ), rendering the C-H bonds strong and the cage resistant to opening under standard acidic and basic workup conditions. Instability is typically observed only under specific radical conditions or transition-metal catalysis, not during standard amide hydrolysis or deprotection sequences.

Module A: Stability Under Acidic Conditions

Core Insight: The Deprotection Safety Zone

Researchers frequently ask if BCP amides survive harsh acidic deprotection (e.g., Boc-removal with TFA or HCl). The answer is YES . The amide bond at the bridgehead is electronically distinct from a benzamide but remains stable to cleavage under standard deprotection protocols.

Mechanism: The bridgehead carbon's high

-character renders it less electron-donating than a tert-butyl group. Consequently, the carbonyl oxygen is slightly less basic, potentially slowing the rate of acid-catalyzed hydrolysis compared to aliphatic amides, but the cage itself remains intact because the bridgehead carbocation (which would form upon cage opening) is high-energy and disfavored.

Troubleshooting Guide: Acidic Workups

Scenario	Condition	Outcome	Risk Level
Boc-Deprotection	20-50% TFA in DCM, RT, 1-4 h	Stable. No cage opening or amide cleavage.	🟢 Low
HCl Salt Formation	4M HCl in Dioxane, RT	Stable. Forms stable salts if basic amines are present.	🟢 Low
Acidic Hydrolysis	6M HCl, Reflux, >12 h	Hydrolysis to Acid. Amide cleaves to COOH; Cage intact.	🟡 Medium
Fischer Esterification	H2SO4 (cat), MeOH, Reflux	Poor/Slow. Basic methods preferred for ester manipulation.	🟠 Moderate

Protocol 1: Acid Stability Validation (Stress Test)

Use this protocol to verify BCP integrity before scaling up acidic steps.

• Dissolve: 10 mg of BCP-carboxamide in 0.5 mL solvent (DCM or MeOH).

• Acidify: Add 0.5 mL of TFA (for DCM) or 4M HCl (for MeOH).

• Incubate: Stir at Room Temperature (RT) for 4 hours.

• Monitor: Analyze via LC-MS at t=0, 1h, and 4h.

  • Success Criteria: >98% parent mass retention; no formation of ring-opened byproducts (often seen as M+18 or M+36 broad peaks if hydration occurs).

Module B: Stability Under Basic Conditions

Core Insight: Saponification & Coupling

BCP esters and amides are compatible with standard basic hydrolysis (LiOH, NaOH). However, the reaction kinetics often differ from phenyl bioisosteres. Due to the linear "propeller" geometry, steric hindrance at the bridgehead is distinct—it is less hindered than a tert-butyl group but lacks the planar resonance activation of a benzamide.

Key Observation: Basic hydrolysis of BCP-esters to acids is the preferred synthetic route over acidic hydrolysis.

Troubleshooting Guide: Basic Workups

Scenario	Condition	Outcome	Risk Level
Saponification	LiOH (2-5 eq), THF/H2O, 60°C	Efficient. Clean conversion to carboxylic acid.	🟢 Low
Amide Coupling	HATU/DIPEA, DMF	Stable. No epimerization (BCP is achiral at bridgehead).	🟢 Low
Strong Bases	NaH, KHMDS, -78°C to RT	Stable. Compatible with alkylation elsewhere.	🟢 Low
Nucleophilic Attack	Grignard reagents	Reactive. Amide converts to ketone (standard reactivity).	🟡 Medium

Protocol 2: Optimized Saponification of BCP-Esters

If standard phenyl-ester hydrolysis conditions (RT, 1h) fail, use this optimized BCP protocol.

• Stoichiometry: Dissolve BCP-ester (1.0 eq) in THF (0.5 M).

• Reagent: Add LiOH·H2O (2.0 eq) dissolved in minimum water.

• Heat: Crucial Step. Heat to 60°C . BCP esters often require thermal activation unlike activated benzoyl esters.

• Duration: Stir for 4–12 hours.

• Workup: Acidify carefully with 1M HCl to pH 3–4 (BCP acids are stronger acids than aliphatic analogs; pKa ~3.8–4.0). Extract immediately to avoid water solubility issues.

Visualizing the Stability Logic

Diagram 1: BCP Stability Decision Matrix

This flowchart guides the user through selecting conditions based on the desired transformation vs. stability risks.

Caption: Decision matrix for processing BCP-carboxamides. Note that basic hydrolysis is preferred for converting to acids, while acidic conditions are safe for deprotection.

Frequently Asked Questions (FAQ)

Q1: Will the BCP cage "pop" open if I use strong acids like Triflic Acid? A: Generally, no. The BCP core is remarkably resistant to acid-induced ring opening because the resulting bridgehead carbocation is high energy. However, radical conditions (e.g., oxidative conditions with TEMPO or specific metal-catalyzed C-H activations) are the primary risk factors for cage fragmentation, not Brønsted acids.

Q2: My BCP-amide hydrolysis is stalling at 50% conversion with LiOH at RT. Why? A: This is a common kinetic issue. Unlike benzamides, which have resonance activation, or aliphatic amides which might be sterically accessible, BCP amides sit in a "Goldilocks" zone of steric bulk and lack of activation. Solution: Increase temperature to 60°C. The BCP core is thermally stable up to ~300°C, so 60°C is perfectly safe and necessary to overcome the activation energy.

Q3: How does the solubility of BCP amides compare to phenyl amides? A: BCP amides usually exhibit higher aqueous solubility (10-50x higher) and lower LogD. This often makes extraction more difficult. Tip: When working up BCP reactions, do not rely solely on standard EtOAc/Water partitions. Ensure the aqueous phase is saturated with NaCl (brine) or use DCM/IPA (3:1) for extraction to recover the polar BCP product.

References

• Mykhailiuk, P. K. (2015). Saturated Bioisosteres of Benzene: Where to Go Next? Organic & Biomolecular Chemistry.[1][2][3][4][5]

• Stepan, A. F., et al. (2012).[5] Application of the Bicyclo[1.1.1]pentane Motif as a Non-Aromatic Phenyl Isostere. Journal of Medicinal Chemistry.

• Levell, J. R., et al. (2019). The Physicochemical Properties of Bicyclo[1.1.1]pentane-1-carboxylic Acids. ChemMedChem.

• Measom, N. D., et al. (2017). Bicyclo[1.1.1]pentanes: Synthesis and Application in Medicinal Chemistry. Nature Reviews Chemistry.

Sources

• 1. 15.17 Chemical Properties of Amides: Hydrolysis | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 2. mdpi.com [mdpi.com]
• 3. communities.springernature.com [communities.springernature.com]
• 4. pnas.org [pnas.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Solubility Challenges in Brush Copolymer (BCP) Synthesis

Welcome to the technical support center for brush copolymer (BCP) synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common solubility issues encountered during their experiments. Here, we provide in-depth, field-proven insights and practical troubleshooting strategies to ensure the successful synthesis of your BCPs.

Introduction to Brush Copolymer Synthesis and Solubility

Brush copolymers, also known as bottlebrush copolymers, are a unique class of macromolecules characterized by densely grafted side chains attached to a linear backbone.[1][2] This architecture gives rise to their distinct cylindrical shape and properties, making them valuable in a wide range of applications, from drug delivery to surface modification.[1] However, the synthesis of well-defined BCPs can be challenging, with solubility issues being a common hurdle. These challenges often arise from the complex interplay between the polymer architecture, the chemical nature of the constituent blocks, and the reaction conditions.

This guide will delve into the common solubility problems encountered during BCP synthesis and provide a structured approach to troubleshooting them. We will explore the fundamental principles governing polymer solubility and how to manipulate experimental parameters to achieve the desired outcome.

Frequently Asked Questions (FAQs)

Here are some of the most common questions we receive regarding BCP solubility:

Q1: What are the main factors that influence the solubility of a brush copolymer during its synthesis?

A1: The solubility of a BCP during synthesis is primarily influenced by:

• Solvent Quality: The interaction between the solvent and the different polymer blocks (backbone and side chains) is critical. A "good" solvent will solvate the polymer chains, keeping them in solution, while a "poor" solvent will cause them to collapse and potentially precipitate.[3]

• Polymer Architecture: The high grafting density of BCPs can lead to significant steric hindrance, affecting how the solvent interacts with the polymer backbone and inner portions of the side chains.[1]

• Chemical Composition: The polarity and functional groups of the monomers used for the backbone and side chains will determine their affinity for different solvents.

• Molecular Weight: As the molecular weight of the BCP increases during polymerization, its solubility may decrease.

• Temperature: Temperature can affect polymer-solvent interactions, and for some thermoresponsive polymers, it can induce a phase transition from soluble to insoluble (or vice versa).[4][5]

• Concentration: Higher concentrations of monomers and the growing polymer can lead to increased viscosity and a higher likelihood of aggregation and precipitation.[6]

Q2: How can I predict the solubility of my BCP in a particular solvent?

A2: While empirical testing is often necessary, you can make an educated prediction by considering:

• "Like Dissolves Like": Match the polarity of your solvent to the polarity of your BCP's constituent monomers.

• Hansen Solubility Parameters (HSP): These parameters provide a more quantitative way to predict solubility by considering dispersion, polar, and hydrogen bonding interactions. A close match between the HSP of the polymer and the solvent suggests good solubility.

• Published Literature: Reviewing studies on similar BCP systems can provide valuable insights into suitable solvents.

Q3: What is a "selective solvent," and how does it affect BCP synthesis?

A3: A selective solvent is one that is a good solvent for one block of the copolymer but a poor solvent for another.[3][6] This differential solubility can be exploited to induce self-assembly into micelles or other nanostructures.[3][6] However, during synthesis, if the growing BCP becomes insoluble in the reaction medium due to the selective nature of the solvent, it can lead to precipitation and termination of the polymerization.

Troubleshooting Guides

This section provides detailed troubleshooting for specific solubility-related problems you may encounter during your BCP synthesis.

Problem 1: My brush copolymer precipitates during polymerization.

Potential Causes:

• Poor Solvent Choice: The reaction solvent is a poor solvent for the growing BCP.

• Increasing Molecular Weight: As the polymer chains grow, they may exceed their solubility limit in the chosen solvent.

• High Monomer/Polymer Concentration: The concentration of the reactants and the resulting polymer may be too high, leading to insolubility.[6]

Troubleshooting Steps:

• Re-evaluate Your Solvent System:

  • Action: If you suspect the solvent is the issue, consider switching to a better solvent for all blocks of your copolymer.

  • Rationale: A good solvent will effectively solvate the growing polymer chains, preventing them from aggregating and precipitating.

  • Protocol:

    • Conduct small-scale solubility tests of your monomers and, if available, a low molecular weight version of your target BCP in a range of solvents.

    • Consult solvent property tables (see Table 1) to select a solvent with a similar polarity or Hansen Solubility Parameter to your polymer.

    • If a single good solvent is not available, consider using a solvent mixture.

• Introduce a Co-solvent:

  • Action: Add a co-solvent that is a good solvent for the block that is causing the precipitation.

  • Rationale: A co-solvent can improve the overall solvent quality of the reaction medium, keeping the BCP in solution. For amphiphilic BCPs, a mixture of polar and non-polar solvents can be effective.[7][8]

  • Protocol:

    • Start by adding a small percentage (e.g., 10-20% by volume) of the co-solvent to your reaction mixture.

    • Gradually increase the co-solvent percentage in subsequent experiments until the precipitation is resolved.

    • Be aware that changing the solvent composition can affect the polymerization kinetics.

• Adjust the Reaction Temperature:

  • Action: Modify the polymerization temperature.

  • Rationale: For some polymers, solubility increases with temperature. However, for polymers with a Lower Critical Solution Temperature (LCST), increasing the temperature can cause them to precipitate.[1][4]

  • Protocol:

    • If you are not working with a thermoresponsive polymer, try increasing the reaction temperature in small increments (e.g., 5-10 °C).

    • If you are using a thermoresponsive polymer, ensure your reaction temperature is below its LCST in the chosen solvent.

• Lower the Reactant Concentration:

  • Action: Reduce the initial concentration of your monomers and initiator.

  • Rationale: Lowering the concentration can prevent the growing polymer from reaching its solubility limit and can also reduce the viscosity of the reaction medium.[6]

  • Protocol:

    • Dilute your reaction mixture with more solvent.

    • Be mindful that lowering the concentration may decrease the rate of polymerization.[9]

Problem 2: My BCP forms aggregates or a gel during synthesis.

Potential Causes:

• Use of a Selective Solvent: The solvent is good for one block but poor for another, leading to micelle formation and potentially aggregation.[3][6]

• Intermolecular Interactions: Strong attractive forces between the polymer chains (e.g., hydrogen bonding) can lead to aggregation.

• Cross-linking Side Reactions: Unwanted side reactions can cause the polymer chains to cross-link, forming a gel.

Troubleshooting Steps:

• Optimize the Solvent Mixture:

  • Action: If using a selective solvent is intentional for self-assembly, carefully control the solvent ratio to avoid macroscopic aggregation.

  • Rationale: The morphology of self-assembled structures is highly dependent on the solvent composition.[6][10] Fine-tuning the ratio of good to poor solvent can help maintain a stable dispersion of micelles.

  • Protocol:

    • Use dynamic light scattering (DLS) to monitor the size of the aggregates in different solvent mixtures.

    • Gradually add the poor solvent to a solution of the BCP in a good solvent to determine the critical aggregation concentration.

• Modify the Reaction Temperature:

  • Action: Adjust the temperature to disrupt intermolecular interactions.

  • Rationale: Increasing the temperature can often provide enough thermal energy to break up weak intermolecular associations that lead to aggregation.[11][12]

• Add a Solubilizing Agent:

  • Action: Introduce a small amount of a surfactant or a linear polymer that can help stabilize the growing BCP particles.

  • Rationale: A stabilizing agent can adsorb to the surface of the BCP aggregates, preventing them from coalescing.

• Investigate and Mitigate Side Reactions:

  • Action: Carefully review your reaction chemistry for potential cross-linking pathways.

  • Rationale: Some functional groups on your monomers may be susceptible to side reactions under the polymerization conditions.

  • Protocol:

    • Use techniques like NMR and FTIR to analyze the structure of the insoluble material to identify any unexpected chemical bonds.

    • If side reactions are identified, consider protecting the reactive functional groups or modifying the reaction conditions (e.g., lowering the temperature, using a different initiator).

Data Presentation

Table 1: Properties of Common Solvents for BCP Synthesis

Solvent	Polarity Index	Boiling Point (°C)	Hansen Solubility Parameters (MPa1/2)
δD (Dispersion)
Toluene	2.4	111	18.0
Tetrahydrofuran (THF)	4.0	66	16.8
Dichloromethane (DCM)	3.1	40	17.0
N,N-Dimethylformamide (DMF)	6.4	153	17.4
Dimethyl Sulfoxide (DMSO)	7.2	189	18.4
Methanol	5.1	65	15.1
Water	10.2	100	15.5

Data compiled from various sources for illustrative purposes.

Experimental Protocols & Visualizations

BCP Synthesis Strategies

The three main strategies for synthesizing BCPs are "grafting-from," "grafting-to," and "grafting-through."[6] Understanding these methods is crucial for troubleshooting as the synthetic route can influence the likelihood of encountering solubility issues.

Caption: Overview of the three main BCP synthesis strategies.

Influence of Solvent Quality on BCP Conformation

The conformation of a BCP in solution is highly dependent on the quality of the solvent.

Caption: BCP conformation in good, poor, and selective solvents.

References

• Amphiphilic polymer brush in a mixture of incomp
• Brush-like amphiphilic copolymers based on polylactide and poly(ethylene glycol)
• Synthesis of Block Copolymer Brush by RAFT and Click Chemistry and Its Self-Assembly as a Thin Film. MDPI.
• Brush Macromolecules. Matyjaszewski Polymer Group - Carnegie Mellon University.
• Solvent Selectivity Governs the Emergence of Temperature Responsiveness in Block Copolymer Self-Assembly. PMC.
• Amphiphilic Polymer Brush in a Mixture of Incompatible Liquids. Numerical Self-Consistent-Field Calculations.
• Morphology characterization of brush-linear diblock copolymers with variable brush density and chain length. American Chemical Society.
• Thermoresponsive polymers in non-aqueous solutions. RSC Publishing.
• Solvent Selectivity Governs the Emergence of Temperature Responsiveness in Block Copolymer Self-Assembly.
• Temperature-Responsive Polymer Brush Coatings for Advanced Biomedical Applic
• How to select good solvent and precipit
• Precision Anisotropic Brush Polymers by Sequence Controlled Chemistry.
• Synthetic strategies to enhance the long-term stability of polymer brush co
• Self-Assembly of Bottlebrush Block Copolymers in Selective Solvent: Micellar Structures.Source Not Available.
• Brush-like amphiphilic copolymers based on polylactide and poly(ethylene glycol): Synthesis, self-assembly and evaluation as drug carrier.
• Large modulation of the bottlebrush diblock copolymer morphology and structural color through solvent selectivity. RSC Publishing.
• Synthesis and self-assembly of amphiphilic semi-brush and dual brush block copolymers in solution and on surfaces. Polymer Chemistry (RSC Publishing).
• Enabling Reversible Addition-Fragmentation Chain-Transfer Polymerization for Brush Copolymers with a Poly(2-oxazoline) Backbone.
• Synthesis of Block Copolymer Brush by RAFT and Click Chemistry and Its Self-Assembly as a Thin Film. PubMed.
• Aggregation behavior of proto-type amphiphilic copolymer brushes in aqueous solution.Source Not Available.
• Polymer brushes: surface-immobilized macromolecules.
• Synthesis of Amphiphilic Block Copolymer and Its Applic
• Controlled Radical Polymeriz
• Polymer Brush in a Nanopore: Effects of Solvent Strength and Macromolecular Architecture Studied by Self-Consistent Field and Scaling Theory. MDPI.
• Synthesis of Bottlebrush Copolymers Using a Polypseudorotaxane Intermediate.
• Investigation of the Effect of Molecular Weight, Density, and Initiator Structure Size on the Repulsive Force between a PNIPAM Polymer Brush and Protein.
• Controlled Synthesis of Polymer Brushes by “Living” Free Radical Polymeriz
• Solvent Controls Nanoparticle Size during Nanoprecipitation by Limiting Block Copolymer Assembly.
• Supramolecular Polymer Brushes.
• Combinatorial Study with Block Copolymer Brush Gradients. National Institute of Standards and Technology.
• The effect of initiator concentration on polymerization.
• Controlled Radical Polymeriz
• Effect of Monomer Solubility on the Evolution of Copolymer Morphology during Polymerization-Induced Self-Assembly in Aqueous Solution. PubMed.
• Surface-Initiated Controlled Radical Polymerization: State-of-the-Art, Opportunities, and Challenges in Surface and Interface Engineering with Polymer Brushes.

Sources

• 1. Brush Macromolecules - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 2. Synthesis and self-assembly of amphiphilic semi-brush and dual brush block copolymers in solution and on surfaces - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. Thermoresponsive polymers in non-aqueous solutions - Polymer Chemistry (RSC Publishing) DOI:10.1039/D2PY01147F [pubs.rsc.org]
• 5. Temperature-Responsive Polymer Brush Coatings for Advanced Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. (PDF) Brush-like amphiphilic copolymers based on polylactide and poly(ethylene glycol): Synthesis, self-assembly and evaluation as drug carrier [academia.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 10. Large modulation of the bottlebrush diblock copolymer morphology and structural color through solvent selectivity - Soft Matter (RSC Publishing) DOI:10.1039/D4SM01495B [pubs.rsc.org]
• 11. Solvent Selectivity Governs the Emergence of Temperature Responsiveness in Block Copolymer Self-Assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: Resolution of Enantiomeric BCP Derivatives

This guide serves as a specialized technical support center for the resolution of enantiomeric Bicyclo[1.1.1]pentane (BCP) derivatives. It is designed for medicinal chemists and process scientists encountering the unique stereochemical challenges of this strained bioisostere.

Current Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Applications Specialist Last Updated: February 2026

Executive Summary & Triage

Why is this difficult? Unlike phenyl rings, BCPs are aliphatic, rigid, and highly strained (

).

• Chirality Confusion: 1,3-disubstituted BCPs are achiral (possessing a

  or axis of symmetry) unless the substituents themselves are chiral. True "BCP chirality" arises in 2-substituted BCPs or 1,2,3-trisubstituted variants.

• Detection Issues: BCP scaffolds lack conjugated

  -systems, rendering standard UV detection (254 nm) ineffective unless an aryl substituent is present.

• Volatility: Low molecular weight BCP intermediates sublime easily, leading to mass loss during solvent removal.

Decision Matrix: Select Your Resolution Pathway

Before proceeding, identify your substrate class to select the correct workflow.

Figure 1: Triage workflow for selecting the optimal resolution strategy based on BCP substitution pattern and physicochemical properties.

Module A: Chiral SFC (The Gold Standard)

Supercritical Fluid Chromatography (SFC) is the preferred method for BCPs due to their high lipophilicity and solubility in supercritical CO₂.

Protocol: Method Development Screening

• Standard Gradient: 5% to 55% Co-solvent in CO₂ over 5 minutes.

• Flow Rate: 3.0 - 5.0 mL/min (Analytical).

• Back Pressure: 120 - 150 bar.

• Temperature: 35°C - 40°C.

Recommended Column & Solvent Matrix

Priority	Stationary Phase (CSP)	Chemistry	Co-Solvent System	Additive (0.1%)
1	Chiralpak IG	Amylose tris(3-chloro-5-methylphenylcarbamate)	MeOH or EtOH	None (Neutral)
2	Chiralpak IA	Amylose tris(3,5-dimethylphenylcarbamate)	IPA	0.1% DEA (for Amines)
3	Chiralcel OJ-H	Cellulose tris(4-methylbenzoate)	MeOH	0.1% TFA (for Acids)
4	Whelk-O 1	Synthetic (Pirkle-type)	Hexane/IPA (Normal Phase fallback)	-

Troubleshooting Guide: SFC Issues

Q: My BCP derivative shows no peaks on the chromatogram.

• Diagnosis: Lack of UV chromophore. BCPs are transparent at 254 nm.

• Fix 1 (Hardware): Switch to ELSD (Evaporative Light Scattering Detector) or CAD (Charged Aerosol Detection).

• Fix 2 (Chemical): Derivatize the BCP. If it is an amine, react with benzyl chloroformate (Cbz-Cl) or 3,5-dinitrobenzoyl chloride to introduce a "UV handle" before separation. The protecting group can be removed post-resolution.

Q: I see a single broad peak even on chiral columns.

• Diagnosis: The compound might be "oiling out" on the column due to high lipophilicity, or it is not actually chiral (check 1,3-substitution symmetry).

• Fix: Increase the co-solvent percentage. BCPs are highly soluble in non-polar CO₂, but sometimes require higher alcohol content (up to 40%) to interact effectively with the polar CSP selector.

Q: My 2-substituted BCP is racemizing during separation.

• Diagnosis: 2-substituted BCP anions can be unstable. High column temperatures or basic additives (DEA/TEA) might trigger epimerization or ring-opening.

• Fix: Switch to Chiralpak IC (immobilized) and use neutral conditions (pure EtOH as co-solvent). Lower column temperature to 20°C.

Module B: Chemical Resolution (Crystallization)

Used when scale exceeds SFC capacity (>100g) or for specific amine intermediates.

Protocol: Diastereomeric Salt Formation

Target: BCP-Amines (e.g., 2-amino-BCP or alpha-amino BCPs).

• Screening: Mix racemic BCP-amine (1 equiv) with chiral acids (0.5 - 1.0 equiv) in MeOH, EtOH, and iPrOH.

• Key Acids:

  • (L)-Tartaric Acid (Standard start).

  • (S)-Mandelic Acid (Good for lipophilic amines).

  • Dibenzoyl-L-tartaric acid (Adds π-stacking capability).

• Evaluation: If a precipitate forms, filter and check ee% of the mother liquor and solid (after freeing the base).

Q: The salt forms an oil, not a crystal.

• Cause: The BCP core is "greasy" and disrupts crystal lattice packing.

• Fix: Use a less polar solvent (e.g., MTBE or EtOAc) mixed with the alcohol. Alternatively, switch to a "stiff" counter-ion like 1,1'-Binaphthyl-2,2'-diyl hydrogenphosphate (BNDHP) which creates a rigid lattice.

Module C: Enzymatic Kinetic Resolution (Biocatalysis)

Best for BCP-esters or alcohols where "intrinsic" chirality is difficult to resolve chemically.

Workflow: Hydrolytic Resolution

Substrate: BCP-ester (racemic). Enzyme: Lipase B from Candida antarctica (CAL-B / Novozym 435).[1]

Figure 2: Kinetic resolution workflow for BCP esters. Note: Absolute configuration (R/S) depends on enzyme specificity and must be determined via X-ray.

Q: The reaction is too slow (>48 hours).

• Fix: BCPs are sterically bulky.[2] Add co-solvent (10% DMSO or MTBE) to the buffer to improve substrate solubility. Switch from CAL-B to CAL-A (Lipase A), which often tolerates sterically hindered tertiary centers better [1].

Critical Safety & Stability Notes

• Sublimation Risk: BCP derivatives with molecular weights < 150 Da (e.g., 1-amino-BCP) are volatile. Do not use high-vacuum for extended periods. Remove solvents at >100 mbar and 30°C.

• Strain Energy: The BCP core has ~65 kcal/mol strain energy.[3] Avoid strong Lewis acids (e.g.,

  ) or temperatures >150°C, which can trigger rearrangement to cyclopentene derivatives.

References

• Enzymatic Kinetic Resolution of Tertiary Benzyl Bicyclic Alcohols. SciELO. (2025). 4

• Enantioselective synthesis of 2-substituted bicyclo[1.1.1]pentanes. Nature Chemistry. (2025).[5] 2[3][6][7]

• Synthesis of Enantioenriched α-Chiral Bicyclo[1.1.1]pentanes. Organic Letters. (2019/2024). 8[3][6][7]

• Easy Access to Rapid Chiral SFC Method Development. Agilent Application Notes. (2019). 9

• Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid. Journal of Organic Chemistry. (2021). 10[3]

Sources

• 1. repository.tudelft.nl [repository.tudelft.nl]
• 2. Enantioselective synthesis of 2-substituted bicyclo[1.1.1]pentanes via sequential asymmetric imine addition of bicyclo[1.1.0]butanes and skeletal editing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scielo.br [scielo.br]
• 5. semanticscholar.org [semanticscholar.org]
• 6. pnas.org [pnas.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. agilent.com [agilent.com]
• 10. Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: BCP-1-Carboxamide Stability Profile

Topic: Preventing Hydrolysis of BCP-1-Carboxamide in Aqueous Media Content Type: Technical Support Center Guide

Status: Operational Subject: Troubleshooting Hydrolytic Instability in Aqueous Formulations Audience: Medicinal Chemists, Formulation Scientists, Structural Biologists

Executive Summary: The BCP Paradox

Bicyclo[1.1.1]pentane (BCP) is widely utilized as a bioisostere for phenyl rings and tert-butyl groups to improve metabolic stability and solubility. However, users frequently encounter a paradox: while BCP-1-carboxamides are designed to resist oxidative metabolism (P450), they can exhibit unexpected chemical lability in specific aqueous environments compared to their benzamide counterparts.

This guide addresses the accelerated base-catalyzed hydrolysis of BCP-1-carboxamides. Unlike benzamides, where the aromatic ring provides resonance stabilization to the amide bond, the BCP cage acts as an electron-withdrawing group (EWG) via induction, activating the carbonyl carbon toward nucleophilic attack.

Diagnostic & Troubleshooting (Q&A)

Q1: My BCP-amide is degrading in my assay buffer (pH 7.4). Is this normal?

Answer: Yes, it is a known vulnerability. While pH 7.4 is physiological, it can be sufficient to initiate hydrolysis if the BCP core is unsubstituted or if the amide nitrogen lacks steric bulk.

• The Cause: The bridgehead carbon (C1) of the BCP cage exerts a strong inductive electron-withdrawing effect (

  effect). This reduces the electron density on the carbonyl carbon, making it significantly more electrophilic than a benzamide carbonyl.

• The Result: The energy barrier for nucleophilic attack by hydroxide ions (

  ) or water is lowered.

• Immediate Fix: If your assay allows, lower the pH to 6.5 – 7.0 . Even a slight shift toward acidity can exponentially increase half-life (

  ).

Q2: How do I distinguish between Amide Hydrolysis and Cage Fragmentation?

Answer: You must analyze the degradation products via LC-MS. BCP derivatives can undergo two primary degradation pathways. Identifying the product is crucial for the cure.

Observation (LC-MS)	Diagnosis	Cause	Solution
Mass - NR₂ + OH (Carboxylic Acid formation)	Amide Hydrolysis	High pH, Nucleophilic attack	Lower pH, lower Temp, Steric shielding.
Mass + 18 (Water adduct) or Rearrangement	Cage Opening	Radical mechanism or extreme strain release	Add radical scavenger, avoid light/heat.

Note: Amide hydrolysis is the dominant pathway in standard aqueous buffers. Cage opening is rarer for carboxamides but common for BCP-amines.

Q3: I cannot change the pH. How else can I stabilize the compound?

Answer: You must modulate the formulation environment.[1]

• Temperature Control: Hydrolysis rates are temperature-dependent. Store stock solutions at -20°C or -80°C . Keep assay plates on ice until the last possible moment.

• Co-solvents: Reduce the water activity (

  ). Introducing DMSO (up to 10%) or PEG-400 can structurally stabilize the water structure around the hydrophobic BCP cage, potentially retarding nucleophilic attack.

• Buffer Choice: Avoid nucleophilic buffers. Tris and Glycine can act as nucleophiles. Switch to HEPES or MOPS , which are sterically hindered and less reactive.

The Mechanistic Pathway (Visualized)

The following diagram illustrates the electronic activation of the BCP-amide and the competing degradation pathways.

Figure 1: Mechanistic pathway showing the inductive activation of the carbonyl group leading to base-catalyzed hydrolysis, the primary instability mode in aqueous media.

Experimental Protocol: Stability Validation Assay

To confirm the stability of your BCP-1-carboxamide before running expensive biological screens, perform this standardized stress test.

Materials

• Compound: 10 mM stock in DMSO.

• Buffers:

  • Buffer A: 50 mM Phosphate, pH 6.0

  • Buffer B: 50 mM Phosphate, pH 7.4

  • Buffer C: 50 mM Carbonate, pH 9.0 (Accelerated Stress Condition)

• Internal Standard: Caffeine or Benzamide (non-interfering).

Methodology

• Preparation: Dilute compound to 50 µM in each buffer (0.5% DMSO final).

• Incubation: Incubate at 37°C in a thermostatic shaker.

• Sampling: Aliquot 50 µL at time points:

  .

• Quenching: Immediately add 50 µL cold Acetonitrile (ACN) containing 0.1% Formic Acid to stop the reaction and precipitate salts.

• Analysis: Centrifuge (4000 rpm, 10 min) and inject supernatant onto HPLC/UPLC.

Data Interpretation

Calculate the % remaining relative to

.

Condition	Expected Stability (Benzamide)	Expected Stability (BCP-Amide)	Action
pH 6.0	> 99%	> 98%	Safe Zone for storage/assay.
pH 7.4	> 99%	90 - 95%	Caution: Use fresh preps only.
pH 9.0	> 95%	< 50%	Critical Failure: Do not formulate here.

Formulation Guidelines (Cheat Sheet)

When designing experiments involving BCP-1-carboxamides, adhere to these "Golden Rules" to prevent data artifacts caused by hydrolysis.

Parameter	Recommendation	Rationale
pH Range	5.5 – 7.0	Minimizes hydroxide ion concentration ( ), the primary nucleophile.
Buffer Type	PBS, Citrate, HEPES	Avoids primary amine buffers (Tris) which can form adducts or catalyze hydrolysis.
Storage	Solid state or DMSO stock	Hydrolysis requires water. Store dry or in aprotic solvents.
Freeze-Thaw	Single Use Aliquots	Repeated temperature cycling promotes condensation and localized pH shifts.
Additives	EDTA (0.1 mM)	Chelate trace metals (Fe, Cu) which can act as Lewis acids to catalyze amide cleavage.

References

• Stepan, A. F., et al. (2012).[2][3] "Application of the Bicyclo[1.1.1]pentane Motif as a Non-Aromatic Phenyl Isostere." Journal of Medicinal Chemistry.

  • Context: Establishes BCP as a bioisostere but highlights the physicochemical differences (acidity/basicity changes) compared to phenyl rings.

• Mykhailiuk, P. K. (2021). "Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid." The Journal of Organic Chemistry.

  • Context: detailed analysis of BCP derivative stability and synthesis, noting the robustness of the cage but the reactivity of substituents.

• Measom, N. D., et al. (2024). "Organometallic Bridge Diversification of Bicyclo[1.1.1]pentanes." Chemistry – A European Journal.

  • Context: Discusses the functionalization and stability of BCP derivatives, providing insight into the electronic environment of the bridgehead position.

• BenchChem Technical Support. (2025). "Preventing hydrolysis of the amide bond."

  • Context: General troubleshooting for amide hydrolysis, reinforcing the need for pH control and buffer selection.

Sources

• 1. carbodiimide.com [carbodiimide.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP) - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Aqueous Solubility of Bicyclo[1.1.1]pentane (BCP) Carboxamide and its Phenyl Analogs in Drug Discovery

A Senior Application Scientist's Guide to Understanding and Measuring a Critical Physicochemical Property

In the landscape of modern drug discovery, the quest for novel chemical entities with optimized pharmacokinetic profiles is paramount. Among the myriad of physicochemical properties that govern a drug candidate's success, aqueous solubility stands as a critical gatekeeper, profoundly influencing bioavailability and formulation strategies.[1] This guide provides an in-depth comparative analysis of the solubility of Bicyclo[1.1.1]pentane (BCP) carboxamide and its traditional phenyl analogs, offering insights into the underlying structural determinants and providing robust experimental protocols for their evaluation.

The strategic replacement of aromatic rings with saturated bioisosteres has emerged as a powerful approach to modulate the properties of drug candidates.[2] Phenyl rings, while being a common motif in many pharmaceuticals, can sometimes contribute to poor solubility and undesirable metabolic profiles.[3][4] Bicyclo[1.1.1]pentane (BCP) has gained significant traction as a bioisosteric replacement for the para-substituted phenyl ring, offering a rigid, three-dimensional scaffold that can improve physicochemical properties such as solubility.[5][6][7]

This guide will delve into the theoretical underpinnings of why BCP carboxamides are anticipated to exhibit enhanced solubility compared to their phenyl counterparts. We will then provide detailed, step-by-step experimental methodologies for determining both kinetic and thermodynamic solubility, equipping researchers with the practical knowledge to conduct these crucial assays.

Theoretical Framework: The Structural Basis for Solubility Differences

The solubility of a compound is governed by a delicate interplay of intermolecular forces between the solute and the solvent. For a drug to dissolve in an aqueous medium, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of solute-solvent interactions.

The key structural differences between a BCP core and a phenyl ring are the foundation for their differing solubility profiles:

• Increased sp³ Character and Reduced Aromaticity: The BCP scaffold is composed entirely of sp³-hybridized carbon atoms, lending it a three-dimensional, non-planar structure.[6] In contrast, the phenyl ring is a flat, aromatic system rich in sp²-hybridized carbons. This increased "three-dimensionality" of the BCP moiety can disrupt the crystal lattice packing of the solid-state compound, making it easier for water molecules to solvate individual molecules. Phenyl rings, due to their planar nature, can engage in π-π stacking interactions, which can lead to a more stable and less soluble crystal lattice.[3]

• Lipophilicity and Polarity: While both BCP and phenyl groups are generally hydrophobic, the BCP core is typically less lipophilic than a phenyl ring.[5] The carboxamide group (-CONH₂) is a polar functional group capable of forming hydrogen bonds with water.[8] The overall solubility of the molecule is a balance between the hydrophobic core and the hydrophilic functional groups. The reduced lipophilicity of the BCP core, in conjunction with the polar carboxamide, is expected to shift the balance towards improved aqueous solubility.

Experimental Determination of Solubility: A Methodological Guide

Accurate and reproducible solubility data is the cornerstone of informed decision-making in drug development.[9] Two primary types of solubility are typically measured: kinetic and thermodynamic solubility.[10]

• Kinetic Solubility is a measure of how quickly a compound dissolves and is often used in high-throughput screening during early discovery to rank-order compounds.[1][11] It reflects the solubility of a metastable form of the compound.

• Thermodynamic Solubility represents the true equilibrium solubility of the most stable crystalline form of the compound and is a critical parameter for later-stage development and formulation.[1][12]

Workflow for Comparative Solubility Assessment

The following diagram illustrates a typical workflow for comparing the solubility of BCP carboxamide and its phenyl analog.

Caption: Experimental workflow for comparative solubility analysis.

Detailed Experimental Protocols

This method is rapid and well-suited for early-stage compound screening.[11]

Materials:

• BCP carboxamide and phenyl analog

• Dimethyl sulfoxide (DMSO), analytical grade

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well microplates

• Automated liquid handler (optional, for high-throughput)

• Plate reader with turbidimetric or nephelometric detection capabilities

Procedure:

• Stock Solution Preparation: Prepare 10 mM stock solutions of each compound in DMSO.

• Serial Dilutions: In a 96-well plate, perform serial dilutions of the stock solutions with DMSO to create a range of concentrations (e.g., from 10 mM down to 0.01 mM).

• Addition to Buffer: Transfer a small volume (e.g., 2 µL) of each DMSO solution to a corresponding well of a new 96-well plate containing a larger volume (e.g., 198 µL) of PBS (pH 7.4). This results in a final DMSO concentration of 1%.

• Incubation: Shake the plate at a constant temperature (e.g., 25°C) for a defined period (e.g., 2 hours).[13]

• Measurement: Measure the turbidity or light scattering of each well using a plate reader. The concentration at which a significant increase in turbidity is observed is considered the kinetic solubility.

This is the gold-standard method for determining equilibrium solubility.[13][14]

Materials:

• BCP carboxamide and phenyl analog (as solid powder)

• Phosphate-buffered saline (PBS), pH 7.4

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF)

• High-performance liquid chromatography (HPLC) system with UV detector or a liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Sample Preparation: Add an excess amount of the solid compound to a glass vial containing a known volume of PBS (pH 7.4). The presence of undissolved solid is crucial.

• Equilibration: Tightly cap the vials and place them on an orbital shaker at a constant temperature (e.g., 25°C) for an extended period (e.g., 24 to 48 hours) to ensure equilibrium is reached.[13]

• Phase Separation: After incubation, allow the vials to stand undisturbed to let the excess solid settle. Alternatively, centrifuge the samples to pellet the undissolved material.[13]

• Sample Collection: Carefully withdraw an aliquot of the supernatant. To remove any remaining solid particles, filter the aliquot through a syringe filter.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated HPLC-UV or LC-MS method against a standard curve of known concentrations.

Data Presentation and Interpretation

The results of the solubility assays should be presented in a clear and concise manner to facilitate comparison.

Table 1: Comparative Solubility Data for BCP Carboxamide and Phenyl Analog

Compound	Kinetic Solubility (µM) in PBS, pH 7.4	Thermodynamic Solubility (µM) in PBS, pH 7.4
BCP Carboxamide	[Insert Experimental Value]	[Insert Experimental Value]
Phenyl Analog	[Insert Experimental Value]	[Insert Experimental Value]

Interpretation of Expected Results:

It is hypothesized that the BCP carboxamide will exhibit significantly higher kinetic and thermodynamic solubility compared to its phenyl analog. This anticipated outcome is based on the structural arguments presented earlier: the three-dimensional, less lipophilic nature of the BCP core is expected to reduce the crystal lattice energy and improve solvation by water molecules.

Conclusion and Implications for Drug Development

The choice between a BCP and a phenyl scaffold can have profound consequences for the developability of a drug candidate. An improvement in aqueous solubility, as is anticipated with the BCP carboxamide, can lead to several downstream advantages:

• Enhanced Bioavailability: Higher solubility can lead to better absorption from the gastrointestinal tract, a key factor for orally administered drugs.[15]

• Improved Formulation Options: Compounds with good solubility are easier and less costly to formulate into various dosage forms.

• More Reliable in vitro Data: Poor solubility can lead to compound precipitation in in vitro assays, resulting in inaccurate and misleading biological data.[12]

References

• Sygnature Discovery. Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic. Available from: [Link]

• Pudlo, M., et al. (2024). Kinetic solubility: Experimental and machine-learning modeling perspectives. PubMed. Available from: [Link]

• solubility experimental methods.pptx. (n.d.). Available from: [Link]

• Bienta. Aqueous Solubility Assay. Available from: [Link]

• Lund University Publications. Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Available from: [Link]

• (PDF) Experimental and Computational Methods Pertaining to Drug Solubility. (n.d.). Available from: [Link]

• Raytor. Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. (2026). Available from: [Link]

• Parenti, A., et al. (2021). Phenyl bioisosteres in medicinal chemistry: discovery of novel γ-secretase modulators as a potential treatment for Alzheimer's disease. PMC. Available from: [Link]

• Li, H., et al. (2022). Advances in Nonclassical Phenyl Bioisosteres for Drug Structural Optimization. ACS Publications. Available from: [Link]

• Research Journal of Pharmaceutical Dosage Forms and Technology. Analog Design as useful Strategy for Molecular Modification and Drug Design. Available from: [Link]

• Al-Ghananeem, A. M., et al. (2023). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. PMC. Available from: [Link]

• Ascendia Pharmaceutical Solutions. 4 Factors Affecting Solubility of Drugs. (2021). Available from: [Link]

• Patsnap Eureka. Overcoming Challenges in Carboxylic Acid Drug Formulations. (2025). Available from: [Link]

• Wessinger, S. K., et al. (2022). Phenols in Pharmaceuticals: Analysis of a Recurring Motif. NSF Public Access Repository. Available from: [Link]

• Kingston, D. G. I. (2012). Analogue-based drug discovery: Contributions to medicinal chemistry principles and drug design strategies. ScienceDirect. Available from: [Link]

• FACTORS INFLUENCING (AFFECTING) ON SOLUBILITY OF DRUGS IN SOLVENT | PPTX. (n.d.). Available from: [Link]

• ChemBK. Biphenyl-4-carboxylic acid. (2024). Available from: [Link]

• Drug Delivery Leader. 4 Factors Affecting Solubility Of Drugs. (2022). Available from: [Link]

• Probe Reports from the NIH Molecular Libraries Program. Table 1, SAR Analysis and Properties of Substituted Phenyl Analogs. (2018). Available from: [Link]

• ResearchGate. Strategies to access monosubstituted BCP carboxamides. Available from: [Link]

• Chem-Impex. 4-Biphenylcarboxylic acid. Available from: [Link]

• Cheméo. Biphenyl-4-carboxylic acid (CAS 92-92-2) - Chemical & Physical Properties. Available from: [Link]

• PubMed. Modeling of the Aqueous Solubility of N-butyl-N-methyl-1-phenylpyrrolo[1,2-a] pyrazine-3-carboxamide: From Micronization to Creation of Amorphous-Crystalline Composites with a Polymer. (2023). Available from: [Link]

• JOCPR. Catalytic Approaches for the Preparation of Carboxamides from Carboxylic Acids. (2023). Available from: [Link]

• Zhang, W., et al. (2022). One step synthesis of unsymmetrical 1,3-disubstituted BCP ketones via nickel/photoredox-catalyzed [1.1.1]propellane multicomponent dicarbofunctionalization. PMC. Available from: [Link]

• Stepan, A. F., et al. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). ACS Publications. Available from: [Link]

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A Head-to-Head Battle for Stability and Solubility: The Bicyclo[1.1.1]pentane Carboxamide as a Bioisosteric Replacement for the Tert-Butyl Group

A Senior Application Scientist's Guide to a Modern Medicinal Chemistry Strategy

In the intricate dance of drug design, where molecular structure dictates function and fate, the tert-butyl group has long been a familiar partner. Prized for its ability to fill hydrophobic pockets and act as a steric shield, its presence is widespread. However, this bulky aliphatic group often brings undesirable baggage: high lipophilicity leading to poor solubility and a susceptibility to metabolic breakdown, creating significant hurdles in drug development.[1][2] This guide provides an in-depth, data-driven comparison of the classic tert-butyl group with one of its most promising bioisosteres: the bicyclo[1.1.1]pentane (BCP) carboxamide. For researchers aiming to "escape from flatland" and imbue their molecules with superior drug-like properties, understanding this strategic swap is paramount.[3]

The Challenge: The Double-Edged Sword of the tert-Butyl Group

The tert-butyl group is a common motif in medicinal chemistry, often incorporated to probe for hydrophobic interactions within a target protein's binding site.[1] Its tetrahedral geometry and sp³-hybridized carbons provide a three-dimensional bulk that can be crucial for potency. However, this very nature presents significant challenges:

• Metabolic Liability: The nine C-H bonds of the tert-butyl group are prime targets for oxidation by cytochrome P450 (CYP) enzymes, particularly CYP3A4 and CYP2C9.[2] This oxidative metabolism, typically hydroxylation to form an alcohol, is a common clearance pathway that can lead to a short in vivo half-life.[2][4][5]

• High Lipophilicity: The greasy, non-polar nature of the tert-butyl group significantly increases a molecule's lipophilicity (measured as logP or logD). This often results in poor aqueous solubility, which can hamper formulation and lead to low oral bioavailability.[1][6] Furthermore, high lipophilicity is often correlated with non-specific binding and potential toxicity.[7]

The Solution: Bicyclo[1.1.1]pentane (BCP) - A Rigid, Stable, and Soluble Mimic

The bicyclo[1.1.1]pentane (BCP) scaffold has emerged as a powerful bioisostere for both para-substituted phenyl rings and tert-butyl groups.[6][8][9][10] As a tert-butyl replacement, the BCP core, particularly when functionalized as a carboxamide, offers a compelling solution to the aforementioned problems. It acts as a three-dimensional, sp³-rich scaffold that can effectively mimic the shape and size of the tert-butyl group while conferring superior physicochemical properties.[11][12]

Structural Rationale for Bioisosterism

The rationale for this replacement lies in the BCP's unique geometry. The bridgehead carbons provide exit vectors at a 180° angle, similar to a para-substituted arene, but the overall cage-like structure serves as an excellent mimic for the steric bulk of a tert-butyl group.[8]

Caption: Structural similarity between a tert-butyl group and a BCP core.

Data-Driven Comparison: BCP Carboxamide vs. tert-Butyl

The theoretical advantages of the BCP moiety are consistently validated by experimental data across numerous case studies. The replacement of a tert-butyl group or a phenyl ring with a BCP scaffold can significantly improve a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.[13]

Physicochemical Properties: Enhancing Solubility and Reducing Lipophilicity

One of the most significant advantages of the BCP core is its impact on solubility. The rigid, saturated structure disrupts the π-stacking that can occur with aromatic compounds and generally leads to lower lipophilicity compared to a tert-butyl group.[8][9]

A pioneering case study by Stepan et al. on a γ-secretase inhibitor demonstrated that replacing a fluorophenyl group with a BCP moiety led to a dramatic improvement in aqueous solubility and passive permeability, resulting in higher oral absorption.[8][9] While this was a phenyl-to-BCP swap, the underlying principle of improving physicochemical properties holds true for tert-butyl replacements as well.

Property	tert-Butyl Analog	BCP Analog	Rationale for Improvement
Lipophilicity (cLogP)	Typically Higher	Typically Lower	BCP is less "greasy" and has a higher sp³ character, reducing non-polar surface area.[6]
Aqueous Solubility	Often Poor	Significantly Improved	The more polar, 3D nature of BCP disrupts crystal packing and improves hydration.[11][14]
Metabolic Stability	Susceptible to Oxidation	Highly Resistant	The C-H bonds on the BCP cage are less accessible and less reactive to CYP enzymes.[7][11]
Permeability	Variable	Generally Improved	Reduced planarity and improved solubility often lead to better membrane permeability.[6][8][9]

Table 1: Comparative physicochemical and pharmacokinetic properties.

Metabolic Stability: Shutting Down a Common Metabolic Hotspot

The BCP scaffold is exceptionally stable towards metabolic degradation.[7][11] The bridgehead C-H bonds are sterically shielded and possess high bond dissociation energies, making them resistant to abstraction by CYP enzymes. This contrasts sharply with the tert-butyl group, which is a known metabolic "soft spot".[2][5]

In a study on leflunomide analogs, replacing an aromatic ring with a BCP core resulted in a markedly improved metabolic stability, with the BCP variant showing a significantly longer half-life in both rat and human liver microsomes.[14]

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Beyond the Benzene Ring: A Comparative Guide to the Pharmacokinetic Profiles of Bicyclo[1.1.1]pentane (BCP) and Cubane Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the quest for novel therapeutics with optimized pharmacological and pharmacokinetic properties, medicinal chemists are increasingly looking beyond traditional aromatic scaffolds. The substitution of planar, aromatic moieties like the phenyl ring with three-dimensional, saturated bioisosteres has emerged as a powerful strategy to enhance key drug-like attributes. Among the most promising of these non-classical bioisosteres are bicyclo[1.1.1]pentane (BCP) and cubane. This guide provides an in-depth, objective comparison of the pharmacokinetic profiles of BCP and cubane derivatives, supported by experimental data, to empower researchers in making informed decisions in drug design and development.

The Rationale for Escaping Flatland: Why BCP and Cubane?

The ubiquitous phenyl group, while a versatile scaffold, often introduces metabolic liabilities. Its susceptibility to oxidative metabolism by cytochrome P450 (CYP) enzymes can lead to rapid clearance, potential formation of toxic metabolites, and undesirable pharmacokinetic profiles.[1] Bioisosteric replacement with rigid, saturated cages like BCP and cubane offers a compelling solution to these challenges.

Both BCP and cubane are valued for their ability to mimic the geometry of a para-substituted phenyl ring, holding substituents in a similar spatial orientation.[2][3] However, their sp³-hybridized carbon frameworks confer a higher degree of metabolic stability by shielding C-H bonds from enzymatic attack.[1][4] This fundamental difference forms the basis for their advantageous pharmacokinetic properties.

Bicyclo[1.1.1]pentane is noted for being less lipophilic than cubane due to its smaller carbon count (5 vs. 8), which can contribute to improved solubility.[2] Cubane, on the other hand, is considered an almost perfect geometric mimic of the benzene ring in terms of the distance between diagonally opposite substituents.[3] It is also recognized for its inherent biological stability and lack of the toxicity associated with benzene.[3]

The choice between BCP and cubane is not always straightforward and depends on the specific molecular context and desired therapeutic profile. This guide will delve into the experimental evidence that illuminates the nuanced differences in their pharmacokinetic behavior.

Comparative Analysis of Pharmacokinetic Profiles

The following sections provide a comparative overview of the key ADME (Absorption, Distribution, Metabolism, and Excretion) properties of BCP and cubane derivatives, drawing upon published experimental data.

Metabolic Stability

A primary driver for employing BCP and cubane bioisosteres is the enhancement of metabolic stability. The rigid, strained nature of these scaffolds imparts high s-character to the C-H bonds, making them less susceptible to enzymatic oxidation.[4]

Compound/Bioisostere	Parent Compound (Intrinsic Clearance, CLint)	BCP Derivative (CLint)	Cubane Derivative (CLint)	Key Findings	Reference
Lumacaftor Analogue	11.96 µL/min/10⁶ cells	Not Reported	6.98 µL/min/10⁶ cells	The cubane bioisostere demonstrated a significant increase in metabolic stability compared to the parent benzene-containing drug.	[4][5]
Antimalarial Agent	Parent Phenyl Compound	Significantly improved metabolic properties	Reduced metabolic stability; enzyme-mediated oxidation on the cubane core	In this specific context, the BCP analogue offered a clear advantage in metabolic stability over both the parent compound and the cubane derivative.	[6][7]

Solubility and Permeability

Aqueous solubility and membrane permeability are critical determinants of oral bioavailability. The introduction of three-dimensional, less planar scaffolds like BCP and cubane can disrupt crystal packing and reduce intermolecular interactions, often leading to improved solubility.[8][9]

Property	BCP Derivatives	Cubane Derivatives	Key Findings	Reference
Aqueous Solubility	Generally show improved aqueous solubility. In one study, replacement of a phenyl ring with BCP improved solubility by at least 50-fold.	Also demonstrate improved solubility. A study showed a ten-fold increase in solubility for two cubane derivatives.	Both scaffolds offer a viable strategy for enhancing the solubility of poorly soluble parent compounds.	[8][9]
Permeability	BCP isosteres have been shown to provide superior permeability.	The impact on permeability can be context-dependent and is influenced by factors like lipophilicity.	The less lipophilic nature of BCP may contribute to its generally favorable permeability profile.	[2]
Nonspecific Binding	Markedly decreases nonspecific binding as measured by the chromatographic hydrophobicity index on immobilized artificial membranes (CHI(IAM)).	Also showed improvements in decreasing nonspecific binding.	Both bioisosteres can reduce the risk of off-target interactions.	[8]

Experimental Workflows for ADME Profiling

To empirically determine the pharmacokinetic profiles of novel BCP and cubane derivatives, a suite of standardized in vitro ADME assays are employed. The following sections detail the methodologies for these critical experiments.

Metabolic Stability Assessment: The Microsomal Stability Assay

The microsomal stability assay is a cornerstone of early drug discovery, providing a measure of a compound's susceptibility to metabolism by CYP enzymes.

Experimental Protocol:

• Preparation of Reagents:

  • Test compound stock solution (typically 10 mM in DMSO).

  • Liver microsomes (human, rat, or other species of interest) are thawed and diluted in a phosphate buffer (pH 7.4).

  • NADPH regenerating system (cofactor for CYP enzymes).

• Incubation:

  • The test compound is incubated with the liver microsomes at 37°C.

  • The metabolic reaction is initiated by the addition of the NADPH regenerating system.

• Time-Point Sampling:

  • Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).

  • The reaction is quenched at each time point by the addition of a cold organic solvent (e.g., acetonitrile).

• Analysis:

  • The samples are centrifuged to precipitate proteins.

  • The supernatant, containing the remaining parent compound, is analyzed by LC-MS/MS.

• Data Interpretation:

  • The disappearance of the parent compound over time is plotted.

  • From this data, the in vitro half-life (t½) and intrinsic clearance (CLint) are calculated.[10][11]

Caption: Workflow for the in vitro microsomal stability assay.

Permeability Assessment: The Caco-2 Permeability Assay

The Caco-2 cell permeability assay is the industry standard for predicting intestinal drug absorption. It utilizes a monolayer of human colon adenocarcinoma cells that differentiate to form tight junctions, mimicking the intestinal barrier.

Experimental Protocol:

• Cell Culture:

  • Caco-2 cells are seeded on a semi-permeable membrane in a transwell plate and cultured for 21 days to form a confluent monolayer.

• Monolayer Integrity Check:

  • The integrity of the cell monolayer is confirmed by measuring the transepithelial electrical resistance (TEER).

• Transport Experiment:

  • The test compound is added to either the apical (A) or basolateral (B) side of the monolayer.

  • The appearance of the compound on the opposite side is measured over time.

• Analysis:

  • Samples from the receiver compartment are analyzed by LC-MS/MS.

• Data Interpretation:

  • The apparent permeability coefficient (Papp) is calculated for both A-to-B and B-to-A transport.

  • The efflux ratio (Papp B-A / Papp A-B) is determined to assess the potential for active efflux.

Caption: Caco-2 permeability assay workflow.

Aqueous Solubility Determination

Aqueous solubility is a fundamental physicochemical property that can be assessed using several methods.

Experimental Protocols:

• Kinetic Solubility: This high-throughput method involves adding a concentrated DMSO stock solution of the test compound to an aqueous buffer and measuring the concentration at which precipitation occurs, often detected by turbidimetry.

• Thermodynamic Solubility: Considered the "gold standard," this method involves equilibrating an excess of the solid compound in an aqueous buffer for an extended period (24-48 hours) and then measuring the concentration of the dissolved compound in the supernatant.

Plasma Protein Binding Assessment

The extent to which a drug binds to plasma proteins influences its distribution and availability to reach its target.

Experimental Protocol (Equilibrium Dialysis):

• Apparatus Setup: A semi-permeable membrane separates a chamber containing plasma spiked with the test compound from a chamber containing a protein-free buffer.

• Equilibration: The apparatus is incubated at 37°C until the concentration of the free drug reaches equilibrium across the membrane.

• Sampling and Analysis: Aliquots are taken from both chambers and the concentration of the test compound is determined by LC-MS/MS.

• Data Interpretation: The percentage of the drug bound to plasma proteins is calculated.

Conclusion and Future Perspectives

The strategic replacement of phenyl rings with BCP and cubane bioisosteres represents a significant advancement in medicinal chemistry, offering a powerful toolkit to overcome common pharmacokinetic challenges. While both scaffolds have demonstrated the ability to enhance metabolic stability and improve physicochemical properties, the optimal choice is highly context-dependent.

BCP derivatives often exhibit superior solubility and permeability profiles, potentially due to their lower lipophilicity. Cubane derivatives, while being excellent geometric mimics of the phenyl ring, can in some instances introduce new metabolic liabilities. However, there are also clear examples where cubane bioisosteres have led to substantial improvements in metabolic stability.

The continued exploration of these and other novel three-dimensional scaffolds, coupled with robust in vitro ADME profiling, will undoubtedly pave the way for the discovery and development of the next generation of safer and more effective medicines.

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Bicyclo[1.1.1]pentane (BCP) Scaffolds: A Comparative Guide to Enhanced In Vitro Permeability

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the pursuit of drug candidates with optimal absorption, distribution, metabolism, and excretion (ADME) properties is paramount. The bicyclo[1.1.1]pentane (BCP) motif has emerged as a powerful tool in this endeavor, frequently employed as a bioisostere for para-substituted phenyl rings, internal alkynes, and tert-butyl groups.[1][2][3] This guide provides a comprehensive analysis of the in vitro permeability advantages conferred by the BCP scaffold, supported by experimental data from the literature and detailed protocols for key permeability assays.

The BCP Motif: A Gateway to Improved Physicochemical Properties

The replacement of traditional chemical moieties with BCP has consistently demonstrated the potential to enhance a molecule's drug-like properties. The rigid, three-dimensional structure of the BCP core contributes to a disruption of planarity and π-stacking, which can lead to significant improvements in aqueous solubility and passive permeability.[4][5] These characteristics are critical for oral bioavailability and overall drug efficacy.

Numerous studies have substantiated the benefits of incorporating BCP into drug candidates. For instance, the substitution of a para-substituted fluorophenyl ring with a BCP moiety in a γ-secretase inhibitor led to notable enhancements in both passive permeability and aqueous solubility.[4] This modification translated to superior oral absorption in animal models.[4]

Comparative In Vitro Permeability Data

The following table summarizes experimental data from the literature, showcasing the enhanced permeability of BCP-containing compounds compared to their phenyl-containing counterparts.

Compound/Analog Pair	Permeability Assay	Permeability (nm/s)	Fold Improvement	Reference
Darapladib	Artificial Membrane Permeability (AMP)	203	-	[6]
BCP-analogue of Darapladib	Artificial Membrane Permeability (AMP)	705	3.5	[6]

This data clearly illustrates the significant positive impact of the BCP scaffold on passive permeability. The BCP-analogue of darapladib exhibited a 3.5-fold increase in permeability, a substantial improvement that underscores the potential of this motif in drug design.[6]

Key In Vitro Permeability Assays: Protocols and Rationale

To assess the permeability of novel compounds, several well-established in vitro assays are routinely employed. These assays provide crucial data for predicting the intestinal absorption and blood-brain barrier penetration of drug candidates.

Parallel Artificial Membrane Permeability Assay (PAMPA)

The PAMPA assay is a high-throughput, non-cell-based method that models passive, transcellular permeation.[7][8] It is a cost-effective tool for early-stage drug discovery, allowing for the rapid screening of compounds based on their ability to diffuse across a lipid-infused artificial membrane.[7]

Experimental Workflow for PAMPA

Caption: Workflow for the Parallel Artificial Membrane Permeability Assay.

Step-by-Step Protocol:

• Plate Preparation: A 96-well filter plate (donor plate) and a corresponding 96-well acceptor plate are used.

• Lipid Application: A solution of a lipid (e.g., lecithin in dodecane) is applied to the filter membrane of each well in the donor plate to form the artificial membrane.

• Compound Preparation: Test compounds are dissolved in a suitable buffer at a known concentration.

• Assay Assembly: The compound solutions are added to the wells of the donor plate. The acceptor plate is filled with buffer. The donor plate is then placed on top of the acceptor plate, ensuring contact between the artificial membrane and the acceptor buffer.

• Incubation: The assembled plates are incubated for a defined period (typically several hours) to allow for compound diffusion.

• Quantification: After incubation, the concentration of the compound in both the donor and acceptor wells is determined using a suitable analytical method, such as LC-MS/MS.

• Calculation: The effective permeability coefficient (Pe) is calculated using the measured concentrations and known assay parameters.

Causality: The choice of lipid in the PAMPA assay is crucial as it is intended to mimic the composition of biological membranes. Different lipid compositions can be used to model various barriers, such as the gastrointestinal tract or the blood-brain barrier.[8]

Caco-2 Permeability Assay

The Caco-2 permeability assay is a cell-based model that is widely considered the industry standard for predicting human intestinal absorption.[9][10][11] Caco-2 cells, a human colon adenocarcinoma cell line, differentiate into a monolayer of polarized epithelial cells that exhibit many of the characteristics of the intestinal barrier, including tight junctions and the expression of various transporters.[10][11]

Experimental Workflow for Caco-2 Permeability Assay

Caption: Workflow for the Caco-2 Permeability Assay.

Step-by-Step Protocol:

• Cell Culture: Caco-2 cells are seeded onto permeable supports (e.g., Transwell® inserts) and cultured for approximately 21 days to allow them to differentiate and form a confluent monolayer with tight junctions.

• Monolayer Integrity Check: The integrity of the cell monolayer is confirmed by measuring the transepithelial electrical resistance (TEER).

• Transport Experiment: The transport experiment is typically performed in two directions: apical-to-basolateral (A-to-B) to model absorption, and basolateral-to-apical (B-to-A) to assess active efflux.

  • For A-to-B transport, the test compound is added to the apical side, and samples are taken from the basolateral side at various time points.

  • For B-to-A transport, the test compound is added to the basolateral side, and samples are taken from the apical side.

• Sample Analysis: The concentration of the test compound in the collected samples is quantified by LC-MS/MS.

• Data Analysis: The apparent permeability coefficient (Papp) is calculated for both directions. The efflux ratio (ER), which is the ratio of Papp (B-to-A) to Papp (A-to-B), is also determined to identify if the compound is a substrate of efflux transporters.

Causality: The Caco-2 model provides a more comprehensive assessment of permeability than PAMPA because it accounts for both passive diffusion and active transport mechanisms.[7][10] The presence of efflux transporters, such as P-glycoprotein (P-gp), in Caco-2 cells can significantly impact the net flux of a compound across the monolayer.[9]

Madin-Darby Canine Kidney (MDCK) Permeability Assay

The MDCK cell line is another valuable tool for assessing permeability, particularly for predicting blood-brain barrier penetration.[12][13] MDCK cells form tight junctions and can be transfected to overexpress specific transporters, such as P-gp (MDCK-MDR1) or BCRP, providing a model to study the impact of these efflux pumps on drug transport.[12][13][14][15]

The protocol for the MDCK permeability assay is similar to that of the Caco-2 assay, involving cell culture on permeable supports, a transport experiment in both apical-to-basolateral and basolateral-to-apical directions, and subsequent analysis to determine Papp and the efflux ratio.[13][14][15]

Causality: The shorter culturing time of MDCK cells compared to Caco-2 cells makes them a more time-efficient model.[12][14] The ability to use transfected MDCK cell lines allows for the specific investigation of the role of individual efflux transporters in limiting the permeability of a compound.[13][15]

Conclusion

The incorporation of the bicyclo[1.1.1]pentane scaffold represents a promising strategy for enhancing the in vitro permeability of drug candidates. The experimental data available in the literature consistently demonstrates the ability of the BCP motif to improve passive diffusion. By utilizing a combination of in vitro permeability assays such as PAMPA, Caco-2, and MDCK, researchers can effectively characterize the permeability of BCP-containing compounds and make informed decisions in the drug discovery and development process. The detailed protocols provided in this guide serve as a valuable resource for scientists seeking to evaluate the permeability of their novel chemical entities.

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A Comparative Guide to the Structural Validation of Bicyclo[1.1.1]pentane (BCP) Carboxamides via X-ray Crystallography

Abstract

Bicyclo[1.1.1]pentanes (BCPs) have emerged as crucial three-dimensional bioisosteres in modern drug discovery, offering an escape from the "flatland" of traditional aromatic scaffolds.[1][2][3] Their unique rigid, rod-like structure allows them to mimic the geometry of para-substituted benzene rings, alkynes, and tert-butyl groups while often improving key physicochemical properties such as solubility and metabolic stability.[1][2][4] As with any novel scaffold, precise structural characterization is paramount. This guide provides an in-depth comparison of the experimentally determined geometry of BCP carboxamides using single-crystal X-ray diffraction (SCXRD) against theoretical models, offering researchers a validated framework for their own structural investigations.

Introduction: The Imperative for Precise Geometry

The efficacy of BCPs as bioisosteres is fundamentally tied to their defined three-dimensional structure. Unlike flexible aliphatic chains, the strained cage of a BCP dictates specific exit vectors for its substituents, a feature that must be precisely understood to rationally design molecules with optimal target engagement.[1] X-ray crystallography stands as the definitive method for determining the atomic and molecular structure of a crystal, providing unparalleled insight into bond lengths, angles, and torsional arrangements with precisions down to one-hundredth of an angstrom.[5][6][7]

This guide will focus on BCP carboxamides, a common functional group in medicinal chemistry. The geometry of the amide bond itself—specifically its planarity and orientation relative to the BCP core—is critical for establishing key intermolecular interactions, such as hydrogen bonds in a protein binding pocket.[8][9] We will detail the experimental workflow for obtaining high-quality crystal structures of BCP carboxamides and compare these empirical findings with geometries predicted by Density Functional Theory (DFT) calculations.

Experimental Workflow: From Powder to Structure

The journey from a synthesized compound to a fully refined crystal structure is a multi-step process that demands patience and precision.[7][10] The overall workflow is a critical, self-validating system where the quality of each step directly impacts the reliability of the final geometric data.

Figure 1: High-level experimental workflow for X-ray crystallography.

Protocol for Crystal Growth of BCP Carboxamides

The most challenging step is often growing a single, high-quality crystal suitable for diffraction.[7] For small organic molecules like BCP carboxamides, slow evaporation is a robust and accessible method.[11]

Objective: To grow single crystals of a BCP carboxamide approximately 0.1-0.5 mm in each dimension.[7]

Materials:

• BCP carboxamide (highly purified, >99%)

• Screen of crystallization solvents (e.g., acetone, acetonitrile, ethyl acetate, methanol, dichloromethane, toluene, hexane)

• Small, clean glass vials (e.g., 2 mL)

• Filtration apparatus (e.g., syringe filter with PTFE membrane)

Methodology:

• Solvent Screening: In a series of small test vials, determine a suitable solvent or solvent system where the BCP carboxamide is moderately soluble. Avoid solvents where the compound is either insoluble or extremely soluble.[10]

• Prepare a Saturated Solution: Prepare a nearly saturated solution of the BCP carboxamide in the chosen solvent at room temperature. A good starting point is a concentration similar to what would be used for an NMR experiment.[11]

• Filtration: Filter the solution through a syringe filter directly into a clean crystallization vial. This crucial step removes dust and other particulate matter that could act as unwanted nucleation sites, leading to the growth of many small, unusable crystals.[10]

• Slow Evaporation: Cover the vial with a cap, but do not seal it tightly. Puncture the cap with a needle to allow for very slow evaporation of the solvent.

• Incubation: Place the vial in a location free from vibrations and temperature fluctuations. Patience is key; crystals may form in hours, days, or even weeks.[10][11]

• Harvesting: Once suitable crystals have formed, carefully remove them from the mother liquor using a loop and mount them on the goniometer for analysis.

Data Collection and Structure Refinement

Once a suitable crystal is mounted, it is placed in a stream of X-rays. The crystal diffracts the X-rays onto a detector, creating a unique pattern of reflections.[7] By rotating the crystal, a complete three-dimensional dataset of these reflections and their intensities is collected.[12] This raw data is then processed, and through a combination of computational methods (like Fourier transforms), an initial electron density map is generated.[7][12] This map is interpreted to build an atomic model, which is then computationally refined against the experimental data to achieve the best possible fit, yielding the final structure with precise atomic coordinates.

Comparative Analysis: Experimental vs. Theoretical Geometry

To validate the experimental structure, we compare its key geometric parameters against those derived from theoretical calculations. Density Functional Theory (DFT) at a suitable level of theory (e.g., B3LYP/6-31G(d)) provides a reliable benchmark for the gas-phase geometry of a molecule.[13]

The BCP Core: A Rigid Foundation

The bicyclo[1.1.1]pentane cage is known for its high strain energy (66.6 kcal mol⁻¹), which paradoxically contributes to its thermal stability and structural rigidity.[1][2] Our analysis focuses on the key distances defining the cage.

Parameter	Typical X-ray Value (Å)	Typical DFT (B3LYP) Value (Å)
Bridgehead-Bridgehead (C1-C3) Distance	1.84 - 1.87	1.85
Bridgehead-Methylene (C1-C2) Bond	1.53 - 1.55	1.54
Methylene-Methylene (C2-C4) Bond	1.53 - 1.55	1.54

Table 1: Comparison of key bond lengths within the BCP core. Experimental data is sourced from typical small-molecule crystal structures, while DFT values represent optimized gas-phase calculations.

The excellent agreement between the experimentally observed and theoretically calculated distances confirms the predictable and rigid nature of the BCP scaffold.

The Carboxamide Linker: Planarity and Torsion

The geometry of the amide bond is defined by resonance, which imparts a significant degree of double-bond character to the C-N bond, enforcing planarity.[9] Any significant deviation from this planarity can indicate steric strain or unusual electronic effects.

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A Comparative Guide to the Structure-Activity Relationship (SAR) of Bicyclic[2.2.1]heptane-2-carboxamide (BCP) Analogs Versus Their Parent Compounds

Introduction: The Strategic Role of SAR and 3D Scaffolds in Modern Drug Discovery

The principle of Structure-Activity Relationship (SAR) is the cornerstone of medicinal chemistry, establishing the critical link between a molecule's three-dimensional structure and its biological function.[1] This relationship dictates that even subtle modifications to a chemical scaffold can profoundly alter a compound's potency, selectivity, and pharmacokinetic profile.[2] Historically, drug discovery has been dominated by aromatic, planar molecules. However, the increasing need for compounds with improved physicochemical properties has shifted focus towards more complex, three-dimensional scaffolds.

The bicyclo[2.2.1]heptane core, also known as norbornane, represents a pivotal class of these 3D structures. Its rigid and conformationally constrained nature provides a unique spatial arrangement for substituents, allowing for novel interactions with biological targets. This guide provides an in-depth SAR comparison of bicyclo[2.2.1]heptane-2-carboxamide (BCP) analogs against their parent compounds, elucidating the strategic rationale and experimental outcomes of employing this scaffold as a bioisosteric replacement to overcome the limitations of traditional drug candidates.

The Rationale for BCP Analogs: Moving Beyond "Flatland"

The development of BCP analogs is often driven by the need to optimize a lead compound's "drug-like" properties. Parent molecules, frequently containing phenyl rings or other planar moieties, can suffer from several drawbacks:

• Poor Solubility: The strong π-π stacking interactions of flat aromatic rings can lead to high crystal lattice energy and, consequently, low aqueous solubility.[3]

• Metabolic Instability: Aromatic rings are susceptible to oxidative metabolism by cytochrome P450 enzymes, leading to rapid clearance and poor bioavailability.[4][5]

• Suboptimal Permeability: While lipophilicity is necessary for membrane traversal, excessive planarity and high molecular weight can hinder effective permeation.[6]

The bicyclo[1.1.1]pentane (BCP) motif, a related and highly popular scaffold, is frequently used as a bioisostere—a substituent that retains similar biological activity but possesses a different physical or chemical structure. BCPs can effectively replace para-substituted phenyl rings, internal alkynes, or tert-butyl groups.[3][7] The introduction of this saturated, rigid, and three-dimensional scaffold aims to disrupt planarity, thereby improving solubility, metabolic stability, and overall pharmacokinetic profiles, while ideally maintaining or even enhancing target engagement.[3][6]

Comparative SAR Analysis: Case Studies

The impact of replacing a parent scaffold with a BCP moiety is highly dependent on the specific biological target and the role of the replaced functional group. The following case studies illustrate the diverse outcomes of this strategy.

Case Study 1: KCNQ Potassium Channel Openers

The development of N-aryl-bicyclo[2.2.1]heptane-2-carboxamides as openers of KCNQ2 and KCNQ4 potassium channels provides a compelling example of the BCP scaffold's utility.[8][9] These channels are critical targets for treating neuronal hyperexcitability disorders like epilepsy.

• Lead Compound (ML213): The compound ML213, an N-(2,4,6-Trimethylphenyl)-bicyclo[2.2.1]heptane-2-carboxamide, emerged as a potent and selective opener for KCNQ2 and KCNQ4 channels.[8]

• SAR Insights:

  • The Bicyclic Core is Essential: The rigid bicyclo[2.2.1]heptane framework was found to be a key determinant of potency.

  • Aryl Substitution: Modifications to the N-aryl ring demonstrated that substitutions at the 2, 4, and 6 positions were well-tolerated and contributed to high potency. For instance, the 2,4-dimethyl derivative was equipotent with the 2,4,6-trimethyl parent compound, ML213.[9]

• Performance Comparison: ML213 exhibits high selectivity, with an EC50 of 230 nM for KCNQ2 and 510 nM for KCNQ4, while showing over 80-fold selectivity against other KCNQ subtypes (KCNQ1, KCNQ3, KCNQ5).[8][10] This highlights the BCP scaffold's ability to confer a unique and desirable selectivity profile that is often challenging to achieve with more flexible or planar scaffolds.

Case Study 2: BCP as a Phenyl Ring Bioisostere

The most common application of the BCP scaffold is as a replacement for a para-substituted phenyl ring. This substitution has yielded mixed but informative results across different drug development programs.

• Darapladib (LpPLA2 Inhibitor): The parent drug, darapladib, suffered from suboptimal physicochemical properties, including low solubility.[6] Replacing one of its phenyl rings with a bicyclo[1.1.1]pentane moiety resulted in an analog with significantly improved properties.[6][11][12] Although slightly less potent, the BCP analog demonstrated a more than 3-fold increase in permeability and a 9-fold increase in kinetic solubility.[6] X-ray crystallography confirmed that the BCP moiety occupied a similar space as the phenyl ring, validating its role as an effective bioisostere.[11]

• Imatinib (Bcr-Abl Kinase Inhibitor): Imatinib is a cornerstone of targeted cancer therapy.[13][14] In an effort to improve its properties, an analog was synthesized where a phenyl ring was replaced by a BCP group. This modification led to a dramatic 80-fold improvement in aqueous solubility .[15] However, this came at the cost of a significant loss in potency. Molecular modeling suggested that the shorter length of the BCP linker, compared to the original phenyl ring, disrupted critical hydrogen bonding interactions within the kinase's ATP-binding pocket.[15] This case serves as a crucial reminder that while physicochemical properties can be improved, maintaining precise geometric and electronic interactions for biological activity is paramount.

• Bosentan (Endothelin Receptor Antagonist): Bosentan is a dual antagonist of endothelin receptors used to treat pulmonary hypertension.[16] A BCP analog of bosentan was developed that exhibited similar solubility and permeability to the parent drug. Notably, this analog showed a significant increase in activity , with a much lower IC50 value for the human endothelin receptor subtype B. This demonstrates that in certain contexts, the BCP scaffold can enhance biological potency in addition to improving other properties.

Data Summary Table

Parent Compound	BCP Analog Target	Biological Target	Potency Change	Solubility	Permeability	Key Finding
N-aryl amides	ML213	KCNQ2/KCNQ4 Channels	High Potency (EC50 = 230 nM)	Favorable	Favorable	Bicyclic scaffold is crucial for high potency and selectivity.[8][9]
Darapladib	BCP-Darapladib	LpPLA2	Slightly Decreased	▲▲▲ (9-fold increase)	▲▲▲ (3.5-fold increase)	BCP improves physicochemical properties while maintaining a similar binding mode.[6][11]
Imatinib	BCP-Imatinib	Bcr-Abl Kinase	▼▼▼ (80-fold decrease)	▲▲▲ (80-fold increase)	Not Reported	Geometric constraints of BCP can disrupt key binding interactions, sacrificing potency for solubility.[15]
Bosentan	BCP-Bosentan	Endothelin Receptors	▲▲ (Significant increase)	Similar	Similar	BCP scaffold can enhance biological activity without altering solubility or permeability.

(▲: Increase; ▼: Decrease; Arrows denote relative magnitude of change)

Visualizing the SAR Strategy

Diagrams

Caption: The iterative cycle of Structure-Activity Relationship (SAR) analysis.

Caption: Bioisosteric replacement of a phenyl ring with a BCP scaffold.

Experimental Protocols

A robust SAR study relies on validated and reproducible experimental methods. The following protocols outline the key assays used to compare BCP analogs and their parent compounds.

In Vitro Potency Assay: KCNQ Channel Opening (Thallium Flux)

This high-throughput assay measures the activity of potassium channel openers by detecting the influx of thallium (Tl+), a surrogate for K+, into cells.[17][18]

• Principle: Cells expressing the target KCNQ channel are loaded with a Tl+-sensitive fluorescent dye. When the channels are opened by an active compound, Tl+ flows into the cell, causing an increase in fluorescence that is proportional to channel activity.[17][19]

• Step-by-Step Methodology:

  • Cell Plating: Seed CHO or HEK293 cells stably expressing the human KCNQ2 or KCNQ4 channel into 384-well black, clear-bottom microplates and culture for 24 hours.

  • Dye Loading: Remove culture medium and add a loading buffer containing a Tl+-sensitive dye (e.g., from the FLIPR Potassium Assay Kit). Incubate for 30-60 minutes at 37°C to allow dye uptake.

  • Compound Addition: Add the BCP analog or parent compound at various concentrations to the wells. A vehicle control (e.g., DMSO) and a known activator (e.g., retigabine) should be included.

  • Thallium Stimulation: Place the plate in a fluorescence plate reader (e.g., FLIPR, PHERAstar). Add a stimulus buffer containing Tl+ to all wells.

  • Data Acquisition: Measure the fluorescence intensity kinetically over a period of 2-5 minutes.

  • Analysis: Calculate the rate of fluorescence increase. Plot the rate against the compound concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.

In Vitro Pharmacokinetics: Metabolic Stability Assay

This assay assesses a compound's susceptibility to metabolism by Phase I enzymes, primarily Cytochrome P450s.[20]

• Principle: The compound is incubated with liver microsomes, which are subcellular fractions containing high concentrations of drug-metabolizing enzymes. The rate of disappearance of the parent compound over time is measured to determine its intrinsic clearance.[4][21][22]

• Step-by-Step Methodology:

  • Preparation: Thaw pooled human liver microsomes on ice. Prepare a reaction mixture in a phosphate buffer (pH 7.4) containing the microsomes (final concentration ~0.5 mg/mL).

  • Incubation: Add the test compound (BCP analog or parent) to the reaction mixture at a final concentration of 1 µM. Pre-incubate at 37°C for 5 minutes.

  • Initiation: Initiate the metabolic reaction by adding the cofactor NADPH (final concentration ~1 mM).[4]

  • Time Points: At specific time points (e.g., 0, 5, 15, 30, 45 minutes), take an aliquot of the reaction mixture and quench the reaction by adding ice-cold acetonitrile containing an internal standard.[21][22]

  • Sample Processing: Centrifuge the samples to precipitate proteins.

  • LC-MS/MS Analysis: Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining concentration of the parent compound relative to the internal standard.

  • Data Analysis: Plot the natural logarithm of the percentage of compound remaining versus time. The slope of the line gives the elimination rate constant (k). Calculate the in vitro half-life (t½ = 0.693/k) and intrinsic clearance (CLint).

In Vitro Pharmacokinetics: Parallel Artificial Membrane Permeability Assay (PAMPA)

PAMPA is a non-cell-based, high-throughput assay used to predict passive membrane permeability.[23][24]

• Principle: A 96-well filter plate (donor plate) is coated with a lipid solution (e.g., lecithin in dodecane) to form an artificial membrane. The test compound diffuses from the donor well, across the lipid membrane, into an acceptor well containing buffer.[23][25]

• Step-by-Step Methodology:

  • Membrane Coating: Gently add ~5 µL of a lipid solution (e.g., 2% w/v lecithin in dodecane) onto the filter membrane of each well of the donor plate.

  • Prepare Acceptor Plate: Fill the wells of a 96-well acceptor plate with buffer (e.g., PBS, pH 7.4).

  • Prepare Donor Plate: Add the test compounds (dissolved in a buffer, often containing a small percentage of DMSO) to the donor plate wells.

  • Incubation: Carefully place the donor plate onto the acceptor plate, creating a "sandwich." Incubate the assembly at room temperature for 4-18 hours with gentle shaking.[26]

  • Quantification: After incubation, carefully separate the plates. Determine the concentration of the compound in both the donor and acceptor wells using LC-MS/MS or UV-Vis spectroscopy.

  • Data Analysis: Calculate the permeability coefficient (Pe) using the concentrations in the donor and acceptor wells and the incubation parameters. Compounds are typically categorized as having low, medium, or high permeability.

Conclusion and Future Outlook

The strategic incorporation of bicyclo[2.2.1]heptane-2-carboxamide and related BCP scaffolds represents a powerful tool in modern medicinal chemistry. SAR comparisons consistently demonstrate that these three-dimensional, rigid structures can effectively address common liabilities of planar, aromatic parent compounds, particularly poor solubility and metabolic instability.

However, the effect on biological potency is not always predictable and is highly target-dependent. As illustrated by the imatinib case, the precise geometric constraints of the BCP scaffold can sometimes be detrimental if they disrupt essential binding interactions. Conversely, as seen with ML213 and the bosentan analog, the unique 3D vectoral presentation of substituents can lead to enhanced potency and selectivity.

The future of drug design will likely see an expanded use of such scaffolds. Advances in synthetic chemistry are making a wider array of functionalized BCP building blocks accessible, allowing for more nuanced exploration of chemical space. The integration of computational modeling with empirical SAR studies will be crucial for predicting which parent scaffolds are most likely to benefit from BCP bioisosteric replacement, ultimately accelerating the development of safer and more effective therapeutics.

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A Comparative Guide to the Plasma Stability of Bicyclo[1.1.1]pentane-1-carboxamide

In modern medicinal chemistry, the quest for drug candidates with optimal pharmacokinetic profiles is paramount. A critical parameter in this endeavor is plasma stability, which can dictate a compound's half-life and overall exposure. This guide provides an in-depth evaluation of the Bicyclo[1.1.1]pentane-1-carboxamide (BCP-carboxamide) motif, a rising star in drug design, and benchmarks its performance against traditional bioisosteres.

The Strategic Imperative for Metabolic Stability

The journey of a drug from administration to its target is fraught with metabolic challenges. One of the first hurdles is survival in the bloodstream, where plasma enzymes, such as esterases and amidases, can prematurely degrade drug candidates.[1][2][3] Instability in plasma leads to rapid clearance, short half-lives, and poor in vivo efficacy.[1][3] Therefore, designing molecules that resist enzymatic degradation in plasma is a foundational strategy in drug discovery. This has led chemists to explore novel scaffolds that are inherently robust.

Bicyclo[1.1.1]pentane: A Three-Dimensional Solution to a "Flatland" Problem

For decades, aromatic rings, particularly the phenyl group, have been ubiquitous in drug design. However, their planarity and susceptibility to oxidative metabolism often create liabilities. The concept of "escaping from flatland" encourages the use of three-dimensional, saturated scaffolds to improve physicochemical and pharmacokinetic properties.[4][5]

The Bicyclo[1.1.1]pentane (BCP) scaffold has emerged as a highly effective non-classical bioisostere for para-substituted phenyl rings and tert-butyl groups.[6][7][8][9] Its rigid, propeller-like structure provides a similar exit vector to a 1,4-disubstituted benzene ring but with a rich sp³-hybridized carbon framework.[9] This structural distinction is the key to its advantages. Incorporating the BCP motif has been shown to enhance metabolic stability, increase aqueous solubility, and improve cell permeability, often while maintaining or even improving biological activity.[4][6][8][10]

Comparative Analysis: BCP-Carboxamide vs. Traditional Amides

The stability of a molecule is often dictated by its weakest link. For carboxamides, the amide bond itself can be a point of enzymatic attack by plasma amidases. The nature of the groups flanking the amide bond significantly influences its stability. The BCP core, due to its strained geometry and the nature of its bridgehead C–H bonds, is exceptionally resistant to metabolic degradation.[11][12]

To illustrate the superior stability of the BCP-carboxamide moiety, we can compare its expected performance in a plasma stability assay against its benzamide (phenyl bioisostere) and pivalamide (tert-butyl bioisostere) analogues.

Table 1: Comparative In Vitro Plasma Stability

Compound Structure	Bioisostere for	Key Structural Feature	Expected Plasma Half-Life (t½)	Rationale for Stability
BCP-Carboxamide	Phenyl, tert-Butyl	Rigid, strained sp³ cage	> 120 min	The BCP cage is sterically hindering and electronically deactivated, offering profound protection against enzymatic hydrolysis of the amide bond. The scaffold itself is highly resistant to metabolism.[11][13]
Benzamide	BCP	Aromatic Ring	Variable (Often < 120 min)	The phenyl ring is susceptible to oxidative metabolism (e.g., hydroxylation), which can create metabolites or alter properties, potentially increasing susceptibility of the amide to hydrolysis.
Pivalamide	BCP	tert-Butyl Group	> 120 min	The bulky tert-butyl group provides significant steric hindrance, protecting the amide bond from enzymatic attack. It is generally considered metabolically stable.

Note: Data is representative and intended for comparative purposes. Actual half-life is compound-specific.

As the table indicates, both the BCP-carboxamide and the pivalamide are expected to exhibit high plasma stability due to steric hindrance around the amide bond. However, the BCP group offers additional advantages over the tert-butyl group, such as reduced lipophilicity and a more favorable vector for exiting a binding pocket, making it a more versatile bioisostere.[6]

Experimental Protocol for Evaluating Plasma Stability

Trustworthy and reproducible data are the cornerstones of drug development. The following is a self-validating protocol for determining the in vitro plasma stability of a test compound like BCP-carboxamide using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Objective: To determine the rate of degradation of a test compound in plasma over a 2-hour period.

Materials:

• Test Compound (e.g., BCP-carboxamide)

• Control Compound (known to be unstable in plasma, e.g., a labile ester)

• Pooled plasma (human, rat, or mouse, with appropriate anticoagulant like Heparin or EDTA)

• Phosphate Buffered Saline (PBS), pH 7.4

• Dimethyl Sulfoxide (DMSO)

• Acetonitrile (ACN) with an internal standard (IS)

• 96-well plates

• Incubator set to 37°C

• Centrifuge

• LC-MS/MS system

Methodology:

• Preparation of Solutions:

  • Causality: High-quality stock solutions are critical for accurate concentration determination.

  • Prepare a 10 mM stock solution of the test compound and control compound in DMSO. Serially dilute to create a 1 µM working solution in PBS.

• Incubation Procedure:

  • Causality: Incubating at 37°C mimics physiological temperature, ensuring the enzymatic activity is relevant.[1][14][15]

  • Dispense 99 µL of pre-warmed plasma into wells of a 96-well plate.

  • To initiate the reaction, add 1 µL of the 1 µM working solution to each well.

  • Incubate the plate at 37°C. Take samples at multiple time points (e.g., 0, 5, 15, 30, 60, and 120 minutes).[2][14]

• Sample Quenching and Protein Precipitation:

  • Causality: The reaction must be stopped instantly to accurately measure the compound concentration at a specific time point. Cold acetonitrile both terminates enzymatic activity and precipitates plasma proteins that would otherwise interfere with analysis.[1][14]

  • At each designated time point, add 300 µL of ice-cold acetonitrile containing the internal standard to the appropriate wells.

  • The T=0 sample is prepared by adding the quenching solution before adding the test compound.

• Sample Processing and Analysis:

  • Causality: Centrifugation pellets the precipitated proteins, leaving the analyte and internal standard in the supernatant for clean injection into the mass spectrometer.

  • Seal the plate and centrifuge at 4000 rpm for 10 minutes.[14]

  • Transfer the supernatant to a new plate for analysis by LC-MS/MS.

  • The LC-MS/MS method should be optimized for the specific mass of the test compound and the internal standard, using Multiple Reaction Monitoring (MRM) for sensitive and selective quantification.[1]

• Data Analysis:

  • Causality: Plotting the natural log of the peak area ratio (Compound/Internal Standard) versus time allows for the calculation of the elimination rate constant and, subsequently, the half-life.

  • Calculate the percentage of the compound remaining at each time point relative to the T=0 sample.

  • Determine the half-life (t½) using the formula: t½ = 0.693 / k, where 'k' is the negative of the slope from the linear regression of the ln-transformed concentration-time plot.

Visualizing the Workflow

A clear understanding of the experimental sequence is vital for reproducibility.

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A Tale of Two Scaffolds: BCP Carboxamides vs. Spirocyclic Bioisosteres in Modern Drug Discovery

A Senior Application Scientist's Guide to Navigating 3D Space for Enhanced Drug Properties

In the relentless pursuit of novel therapeutics with improved efficacy, safety, and pharmacokinetic profiles, medicinal chemists are increasingly venturing beyond the "flatland" of traditional aromatic and aliphatic ring systems.[1] This guide provides an in-depth, comparative analysis of two prominent classes of three-dimensional (3D) bioisosteres that have emerged as powerful tools in this endeavor: bicyclo[1.1.1]pentane (BCP) carboxamides and spirocyclic scaffolds. By leveraging their unique conformational constraints and physicochemical properties, these scaffolds offer innovative solutions to common drug development challenges, including poor metabolic stability, low solubility, and inadequate permeability.

The Rationale for Embracing the Third Dimension

The concept of bioisosterism, the replacement of a functional group with another that retains similar biological activity while favorably modulating other properties, is a cornerstone of modern drug design.[2] Both BCP carboxamides and spirocyclic systems serve as non-classical bioisosteres, often replacing planar aromatic rings or bulky aliphatic groups to introduce sp³-rich character.[3][4] This increase in three-dimensionality can lead to a host of benefits, including improved target engagement through better defined exit vectors, enhanced solubility by disrupting crystal packing, and increased metabolic stability by masking sites susceptible to enzymatic degradation.[1][5]

This guide will dissect the performance of BCP carboxamides and spirocyclic bioisosteres through the lens of key drug-like properties, supported by experimental data from published case studies. We will also provide detailed protocols for the fundamental assays used to evaluate these properties, empowering researchers to make informed decisions in their own drug discovery campaigns.

Head-to-Head Comparison: Performance Metrics

The choice between a BCP carboxamide and a spirocyclic bioisostere is highly context-dependent, relying on the specific challenges of a given lead compound and the desired property modulations.[2] The following sections provide a comparative overview of their performance in critical areas of drug development.

Metabolic Stability

One of the primary drivers for incorporating 3D scaffolds is to enhance metabolic stability.[6] Planar aromatic rings, for instance, are often susceptible to oxidative metabolism by cytochrome P450 enzymes.[3]

BCP Carboxamides: The rigid, strained cage-like structure of the BCP core is inherently resistant to metabolism.[3] The high dissociation energy of the C-H bonds within the BCP scaffold makes it a "metabolically silent" bioisostere in many cases.[7]

Spirocyclic Bioisosteres: Spirocycles also demonstrate significant improvements in metabolic stability by replacing metabolically labile groups and introducing conformational rigidity that can hinder enzyme binding.[1][8] For example, the replacement of a piperazine ring in the PARP inhibitor Olaparib with a 2,6-diazaspiro[3.3]heptane surrogate not only improved target selectivity but also reduced off-mechanism cytotoxicity, which can be linked to metabolic profiles.[1]

Table 1: Comparative Metabolic Stability Data

Parent Compound/Fragment	Bioisosteric Replacement	System	Result	Reference
Benzene	Spiro[3.3]heptane	Human Liver Microsomes	Decreased intrinsic clearance, indicating increased metabolic stability.	[9]
Resveratrol (contains phenyl rings)	BCP-Resveratrol	in vivo PK studies	BCP-resveratrol showed an improved pharmacokinetic profile, suggesting enhanced metabolic stability.	[7]

Solubility

Poor aqueous solubility is a major hurdle in drug development, impacting bioavailability and formulation. Both BCP and spirocyclic scaffolds can positively influence this property.

BCP Carboxamides: By replacing flat, hydrophobic aromatic rings, the 3D nature of the BCP core can disrupt the crystal lattice packing of a molecule, leading to improved aqueous solubility.[3][5]

Spirocyclic Bioisosteres: The introduction of spirocyclic moieties can also enhance solubility. For instance, 2-azaspiro[3.3]heptane has been introduced as a more water-soluble bioisostere for the piperidine core.[1]

Table 2: Comparative Solubility Data

Parent Compound/Fragment	Bioisosteric Replacement	Assay	Result	Reference
Phenyl linker	Bridged Piperidine (BP), BCP, BCO	Lysa assay	BP derivative showed the strongest positive impact on solubility (104 µg mL⁻¹ vs. <0.1 µg mL⁻¹ for phenyl). BCP also significantly improved solubility.	[10]
Telmisartan (contains benzene rings)	1,2-BCP	Aqueous Solubility	BCP analogs showed much higher aqueous solubility than telmisartan.	[9]
Benzene	Spiro[3.3]heptane	Water Solubility	Saturated analogs with the spiro[3.3]heptane core exhibited increased water solubility.	[11]

Cell Permeability

The ability of a drug to cross cell membranes is crucial for reaching its intracellular target. This property is often a delicate balance between solubility and lipophilicity.

BCP Carboxamides: The replacement of a para-phenyl group with a BCP moiety in the Lp-PLA₂ inhibitor darapladib resulted in a significant improvement in artificial membrane permeability.[12]

Spirocyclic Bioisosteres: The impact of spirocycles on permeability can be more complex and is highly dependent on the overall molecular structure. While increased rigidity and polarity can sometimes hinder passive diffusion, the precise positioning of functional groups can also facilitate interactions with transporters.[13]

Table 3: Comparative Permeability and Lipophilicity Data

Parent Compound/Fragment	Bioisosteric Replacement	Parameter	Result	Reference
Phenyl linker	Bridged Piperidine (BP), BCP, BCO	logD	BP derivative had the most significant impact on reducing lipophilicity (logD = 3.6 vs. >4 for phenyl).	[10]
Darapladib (p-phenyl)	BCP-analogue	Artificial Membrane Permeability	Permeability increased from 203 nm/s to 705 nm/s.	[12]

Experimental Protocols for Scaffold Evaluation

To empower researchers in their selection and evaluation of these bioisosteres, this section provides detailed, step-by-step methodologies for key in vitro assays.

Metabolic Stability Assay (Liver Microsomal Stability)

This assay assesses the susceptibility of a compound to phase I metabolism, primarily by cytochrome P450 enzymes.[14]

Protocol:

• Preparation of Reagents:

  • Thaw cryopreserved liver microsomes (human, rat, or mouse) on ice.

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Prepare a NADPH regenerating system solution.

  • Phosphate buffer (pH 7.4).

• Incubation:

  • In a 96-well plate, add the phosphate buffer, liver microsomes, and the test compound (final concentration typically 1 µM).

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the reaction by adding the NADPH regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Analysis:

  • Centrifuge the plate to pellet the precipitated protein.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining compound versus time.

  • The slope of the linear regression represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) = (k / microsomal protein concentration).

Caption: Workflow for a liver microsomal stability assay.

Kinetic Solubility Assay

This high-throughput assay provides a rapid assessment of a compound's solubility.

Protocol:

• Preparation of Solutions:

  • Prepare a high-concentration stock solution of the test compound in DMSO (e.g., 10 mM).

  • Prepare the aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

• Assay Procedure:

  • In a 96-well plate, add the aqueous buffer.

  • Add a small volume of the DMSO stock solution to the buffer to achieve the desired final concentration.

  • Seal the plate and shake at room temperature for a specified period (e.g., 2 hours).

  • After incubation, measure the turbidity of each well using a nephelometer. Alternatively, filter the samples and quantify the concentration of the dissolved compound in the filtrate using LC-MS/MS or UV-Vis spectroscopy.

• Data Analysis:

  • For nephelometry, the turbidity is an indicator of precipitation.

  • For LC-MS/MS or UV-Vis, the concentration of the compound in the filtrate is determined and reported as the kinetic solubility.

Caption: Workflow for a kinetic solubility assay.

Caco-2 Permeability Assay

This cell-based assay is the gold standard for predicting in vivo drug absorption and identifying potential for active transport.

Protocol:

• Cell Culture:

  • Culture Caco-2 cells on permeable supports in a transwell plate for 21-25 days to allow for differentiation and formation of a confluent monolayer.

  • Verify monolayer integrity by measuring transepithelial electrical resistance (TEER).

• Permeability Assay:

  • Wash the cell monolayers with transport buffer (e.g., Hanks' Balanced Salt Solution, pH 7.4).

  • Add the test compound to the apical (A) or basolateral (B) side of the monolayer.

  • At specified time points, collect samples from the receiver compartment (B or A, respectively).

• Sample Analysis:

  • Quantify the concentration of the test compound in the collected samples using LC-MS/MS.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) for both A-to-B and B-to-A directions.

  • Calculate the efflux ratio (Papp(B-A) / Papp(A-B)). An efflux ratio greater than 2 suggests the compound is a substrate for active efflux transporters.

Caption: Workflow for a Caco-2 permeability assay.

Conclusion: A Strategic Choice for Rational Drug Design

Both BCP carboxamides and spirocyclic bioisosteres represent valuable assets in the medicinal chemist's toolbox for escaping flatland and optimizing drug candidates. The choice between them is not a matter of inherent superiority but rather a strategic decision based on the specific liabilities of a lead compound and the desired property improvements.

BCP carboxamides offer a robust and often predictable solution for enhancing metabolic stability and solubility due to their rigid and compact structure. Spirocyclic scaffolds, with their diverse geometries and potential for introducing heteroatoms, provide a highly versatile platform for fine-tuning a broader range of properties, including potency, selectivity, and transporter interactions.

By understanding the fundamental properties of each scaffold class and employing the rigorous experimental evaluations outlined in this guide, researchers can confidently navigate the complexities of 3D chemical space to design the next generation of innovative and effective medicines.

References

• Natho, P., Colella, M., & Luisi, R. (2025). Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes. Chemical Communications. [Link]

• Chemspace. (2021, August 27). Spirocycles as Bioisosteres for Aromatic Fragments. [Link]

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• Natho, P., Colella, M., & Luisi, R. (2025). Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes. PubMed. [Link]

• Baran, P. (2020, November 14). Bioisosteres v2 - Recent Trends and Tactics. Baran Lab. [Link]

• IBP Group Meeting. (2019). Spirocyclic Azetidines as Bioisosteres of Nitrogen Heterocycles. [Link]

• Hiesinger, K., Dar'in, D., Proschak, E., & Krasavin, M. (2021). Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry, 64(1), 150–183. [Link]

• Mykhailiuk, P. K. (2024). (Bio)isosteres of ortho- and meta-substituted benzenes. Beilstein Journal of Organic Chemistry, 20, 488–501. [Link]

• PubChem. Bicyclo[1.1.1]pentane-1-carboxamide. [Link]

• Mykhailiuk, P. K. (2024). Spiro[3.3]heptane as a Saturated Benzene Bioisostere. Angewandte Chemie International Edition, 63(5), e202315170. [Link]

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• Drug Discovery Pro. (2025, March 24). Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. [Link]

• Stepan, A. F., et al. (2020). Bicyclo[1.1.1]pentane Ketones via Friedel–Crafts Acylation. The Journal of Organic Chemistry, 85(15), 9898–9907. [Link]

• Broad Institute. Structural and conformational determinants of macrocycle cell permeability. [Link]

• Domainex. (2024, February 20). Synthesis in Review: New Benzophenone Bioisosteres and a Pyridine Regiodivergent Arylation. [Link]

• Reisman, S. E., et al. (2021). 1,2-Difunctionalized bicyclo[1.1.1]pentanes: Long–sought-after mimetics for ortho/meta-substituted arenes. Proceedings of the National Academy of Sciences, 118(28), e2105122118. [Link]

• Stepan, A. F., et al. (2020). Improving non-specific binding and solubility: bicycloalkyls and cubanes as p-phenyl bioisosteres. MedChemComm, 11(6), 1019–1025. [Link]

• Adsool, V. A., et al. (2017). Toward Resolving the Resveratrol Conundrum: Synthesis and in Vivo Pharmacokinetic Evaluation of BCP-Resveratrol. ACS Medicinal Chemistry Letters, 8(5), 516–520. [Link]

• Rezai, T., et al. (2019). Permeability of Cyclic Peptide Macrocycles and Cyclotides and Their Potential as Therapeutics. Molecules, 24(18), 3249. [Link]

• Denmark Group. (2025, July 29). Bioisosteres for Benzene. [Link]

• Hypha Discovery. Bioisosteres that influence metabolism. [Link]

• Müller, C. E., et al. (2025). Discovery and characterization of quinoxaline and quinoline carboxamides as allosteric cannabinoid receptor modulators. Biochemical Pharmacology, 243(Pt 1), 117485. [Link]

• University of Kansas. (2012, May 7). Application of Bioisosteres in Drug Design. [Link]

• Ballatore, C., et al. (2022). Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. Journal of Medicinal Chemistry, 65(10), 6995–7030. [Link]

• ZU Scholars. (2017, November 8). Routes to drug design via bioisosterism of carboxyl and sulfonamide groups. [Link]

• Cambridge MedChem Consulting. (2021, January 30). Bioisosteric Replacements. [Link]

• LaVoie, E. J., et al. (2022). Quantum and Classical Evaluations of Carboxylic Acid Bioisosteres: From Capped Moieties to a Drug Molecule. ACS Omega, 7(51), 48123–48133. [Link]

• D'Souza, D. M., & Müller, C. E. (2022). Recent in vivo advances of spirocyclic scaffolds for drug discovery. Expert Opinion on Drug Discovery, 17(6), 603–618. [Link]

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Toxicity Profile Assessment of Bicyclo[1.1.1]pentane Scaffolds

The following guide provides an in-depth technical assessment of the toxicity profile of Bicyclo[1.1.1]pentane (BCP) scaffolds, designed for medicinal chemists and toxicologists.

Content Type: Technical Comparison Guide

Subject: Bioisosteric Safety & Metabolic Stability

Executive Summary: The "Escape from Flatland" Safety Advantage

Bicyclo[1.1.1]pentane (BCP) has emerged as a high-value bioisostere for phenyl rings, tert-butyl groups, and internal alkynes.[1] While its primary adoption is driven by physicochemical improvements—specifically increased solubility and reduced lipophilicity (LogP)—its toxicity profile is a critical differentiator.

Unlike phenyl rings, which are prone to oxidative metabolism leading to reactive quinone species, BCP scaffolds offer a "metabolic shield." This guide provides an objective comparison of BCP versus traditional aromatic scaffolds, supported by experimental data and validated assessment protocols.

Key Takeaways

• Metabolic Safety: BCPs resist aromatization and quinone formation, significantly reducing the risk of idiosyncratic toxicity associated with phenyl rings.

• Physicochemical Safety: The increase in fraction of sp³ carbons (

  ) improves solubility, reducing non-specific binding and off-target toxicity.

• Structural Integrity: Despite high ring strain (~65 kcal/mol), BCPs exhibit remarkable chemical and metabolic stability, resisting spontaneous ring-opening under physiological conditions.

Comparative Analysis: BCP vs. Phenyl Scaffolds

The following table contrasts the toxicity drivers of a standard para-substituted phenyl ring against its 1,3-disubstituted BCP bioisostere.

Toxicity Driver	Phenyl / Benzene Scaffold	Bicyclo[1.1.1]pentane (BCP)	Safety Implication
Metabolic Activation	High risk of oxidation to epoxides and quinones (Michael acceptors).	Inert bridgehead C-H bonds. Resistant to oxidative ring opening.	BCP reduces risk of covalent protein binding (haptenization).
Solubility (LogS)	Low (Planar/Lipophilic). Often requires solubilizing groups.	High (3D/Compact).	Improved solubility reduces the risk of crystalluria and phospholipidosis.
CYP Inhibition	Common (due to lipophilicity and - stacking).	Reduced.	Lower potential for Drug-Drug Interactions (DDI).
Genotoxicity	Potential for DNA intercalation (if fused/planar).	Non-intercalating (Spherical/3D).	Reduced genotoxic liability.
Ring Strain	Low (Aromatic stability).	High (~65 kcal/mol).	Theoretical Risk: Potential for acid-catalyzed ring opening (rare in vivo).

Mechanism of Action: The "Quinone Avoidance" Hypothesis

A primary mechanism of drug-induced liver injury (DILI) is the bioactivation of electron-rich aromatic rings into reactive metabolites. BCP scaffolds effectively eliminate this pathway.

Metabolic Pathway Comparison

Figure 1: Comparative metabolic fates. The phenyl ring (red) undergoes bioactivation to toxic quinones. The BCP scaffold (green) undergoes slow bridgehead hydroxylation to stable, excretable metabolites.

Case Study: BMS-708163 (Avagacestat) Analog

Reference: Stepan et al., J. Med. Chem. 2012[2][3][4]

This case study illustrates the direct impact of BCP substitution on the safety and pharmacokinetic (PK) profile of a clinical candidate.

• Parent Compound: BMS-708163 (

  -secretase inhibitor).[2][4][5][6] Contains a central para-fluorophenyl ring.[2]

• Challenge: The parent compound exhibited solubility-limited absorption and potential for metabolic activation.

• Solution: Replacement of the fluorophenyl ring with a BCP moiety ("Compound 3").[2]

Experimental Outcome

Parameter	BMS-708163 (Phenyl)	BCP Analog (Cmpd 3)	Impact
Solubility (pH 6.5)	< 1 g/mL	140 g/mL	>140-fold increase. Reduces risk of GI toxicity.
Permeability ( )	27 nm/s	237 nm/s	~9-fold increase. Improved oral bioavailability.
Metabolic Stability	Moderate	High	BCP bridgehead was resistant to rapid CYP degradation.
Potency ( -secretase)	0.2 nM	0.6 nM	Equipotent (within error).

Experimental Protocols for Toxicity Assessment

To validate the safety of a BCP-containing lead, researchers must assess two specific risks: Metabolic Stability (verifying the "shield") and Ring Strain Reactivity (verifying lack of ring opening).

Protocol A: Comparative Microsomal Stability

Purpose: To quantify the resistance of the BCP scaffold to oxidative metabolism compared to its phenyl analog.

• Preparation:

  • Prepare 10 mM stock solutions of the BCP analog and Phenyl control in DMSO.

  • Thaw pooled human liver microsomes (HLM) and NADPH regenerating system.

• Incubation:

  • Dilute compounds to 1

    M in phosphate buffer (pH 7.4) containing 0.5 mg/mL microsomal protein.

  • Pre-incubate at 37°C for 5 minutes.

  • Initiate reaction with NADPH (1 mM final).

• Sampling:

  • Aliquot samples at

    min.

  • Quench immediately with ice-cold acetonitrile containing internal standard (e.g., Warfarin).

• Analysis:

  • Centrifuge (4000 rpm, 20 min) to pellet proteins.

  • Analyze supernatant via LC-MS/MS (MRM mode).

  • Success Criteria: BCP analog should show

    (intrinsic clearance) Phenyl analog.

  • Metabolite ID: Scan for +16 Da (Hydroxylation) peaks. Absence of +14 Da (typical of aromatic oxidation/rearrangement) confirms scaffold stability.

Protocol B: Glutathione (GSH) Trapping Assay

Purpose: To detect reactive electrophiles formed via ring opening or bioactivation.

• System: Incubate compound (10

  M) with HLM (1 mg/mL) and excess Glutathione (5 mM) + NADPH (1 mM).

• Controls:

  • Positive: Acetaminophen (forms NAPQI, trapped by GSH).

  • Negative: BCP scaffold without metabolic activation.

• Analysis:

  • Incubate for 60 min at 37°C.

  • Analyze via LC-MS/MS scanning for Neutral Loss of 129 Da (pyroglutamic acid moiety of GSH adducts).

• Interpretation:

  • No Adducts: BCP ring is stable; no reactive ring-opening occurred.

  • Adducts Observed: Indicates bioactivation. Perform MS/MS fragmentation to localize the binding site (ensure it is not on a peripheral functional group).

Assessment Workflow (Decision Tree)

Follow this logic flow to determine the developability of a BCP-containing lead.

Figure 2: Toxicity Assessment Decision Tree. A "Fail" at Step 2 (Chemical Stability) indicates the BCP ring is too strained for the specific substitution pattern.

References

• Stepan, A. F., et al. (2012).[2] "Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor." Journal of Medicinal Chemistry. Link[3]

• Mykhailiuk, P. K. (2015). "Saturated Bioisosteres of Benzene: Where to Go Next?" Organic & Biomolecular Chemistry. Link

• Denisenko, A., et al. (2021). "Bicyclo[1.1.1]pentanes: Synthesis and Application." Chemical Reviews. Link

• Meanwell, N. A. (2011). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. Link

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Safety & Regulatory Compliance

A Guide to the Proper Disposal of Bicyclo[1.1.1]pentane-1-carboxamide

As a Senior Application Scientist, it is understood that pioneering research, particularly in drug development, involves novel molecules like Bicyclo[1.1.1]pentane (BCP) derivatives. BCPs are increasingly used as bioisosteres for phenyl rings, offering improved physicochemical properties such as enhanced solubility and metabolic stability.[1] However, with novel structures comes the critical responsibility of ensuring their safe handling and disposal. This guide provides a comprehensive, principles-based approach to managing waste streams containing Bicyclo[1.1.1]pentane-1-carboxamide, ensuring the safety of laboratory personnel and environmental compliance.

Hazard Profile and Initial Risk Assessment

Scientist's Note: The high strain energy of the BCP cage does not necessarily translate to kinetic instability under standard laboratory conditions; these molecules are generally stable.[5] The primary hazards arise from the functional groups attached. The amide functional group, in particular, dictates incompatibility with certain chemical classes.

Table 1: Presumptive Hazard Assessment for Bicyclo[1.1.1]pentane-1-carboxamide

Hazard Classification	Description	Recommended Precaution
Skin Corrosion/Irritation	Based on data for analogous BCP compounds, may cause skin irritation upon contact.[4]	Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat.[6]
Serious Eye Damage/Irritation	May cause serious eye irritation.[4]	Use safety glasses or goggles.[7]
Acute Toxicity (Oral, Dermal, Inhalation)	Not fully characterized. Assume harmful if swallowed, in contact with skin, or if inhaled.[8]	Handle in a well-ventilated area or a chemical fume hood.[9] Avoid generating dust.
Chemical Incompatibility	Amides are known to be incompatible with acids (both oxidizing and non-oxidizing) and may generate heat upon mixing.[10]	Segregate waste from acidic and strongly oxidizing materials.[11]

Foundational Principles of Waste Management

Proper disposal is not merely a final step but an integral part of the experimental workflow. The following principles are mandated by regulations from bodies such as the U.S. Environmental Protection Agency (EPA) and must be strictly adhered to.[12][13]

The Satellite Accumulation Area (SAA)

All hazardous waste must be stored in a designated SAA, which is located at or near the point of generation.[11][14] This area must be under the control of laboratory personnel.

• Action: Designate a specific location within your lab (e.g., a secondary containment tray in a fume hood or a designated cabinet) as the SAA for Bicyclo[1.1.1]pentane-1-carboxamide waste.

• Rationale: The SAA model ensures that hazardous waste is managed safely in the immediate vicinity where it is produced, minimizing the risks associated with transporting open or unsealed waste containers through the laboratory.[14]

Waste Segregation: The Key to Safety

Chemical wastes must be segregated by general waste type to prevent dangerous reactions.[11][15]

• Action: Maintain a dedicated waste container for Bicyclo[1.1.1]pentane-1-carboxamide waste. Do not mix this waste with acids, bases, or strong oxidizing agents.[11]

• Rationale: Mixing amides with acids can lead to exothermic reactions.[10] Segregation prevents accidental mixing, which could result in heat generation, gas evolution, or container pressurization.

Step-by-Step Disposal Protocols

The proper disposal procedure depends on the form of the waste. Below are detailed protocols for the most common waste streams generated during research involving Bicyclo[1.1.1]pentane-1-carboxamide.

Protocol 3.1: Unused or Expired Solid Bicyclo[1.1.1]pentane-1-carboxamide

• Container Selection: Obtain a chemically compatible, leak-proof container with a secure, tight-fitting lid. A wide-mouth polyethylene or glass jar is ideal. The original container may be used if it is in good condition.[16]

• Transfer: Carefully transfer the solid waste into the designated container. Perform this transfer in a chemical fume hood to minimize inhalation exposure and contain any dust.

• Labeling: Immediately label the container with a "Hazardous Waste" tag. The label must include:

  • The full chemical name: "Bicyclo[1.1.1]pentane-1-carboxamide". Avoid abbreviations or formulas.[11]

  • The associated hazards: "Irritant," "Toxic".[11]

  • The date the container was first used for waste accumulation.[14]

• Storage: Securely close the container and place it in your designated SAA. The container must remain closed except when adding waste.[13]

• Disposal Request: Once the container is full or has been in the SAA for up to one year, contact your institution's Environmental Health & Safety (EH&S) department to schedule a waste pickup.[11][14]

Protocol 3.2: Contaminated Labware and Personal Protective Equipment (PPE)

This category includes items like gloves, weighing paper, pipette tips, and chromatography columns grossly contaminated with the solid compound.

• Container Selection: Use a designated solid waste container, such as a plastic-lined cardboard box or a dedicated plastic pail, for this waste stream.

• Collection: Place all contaminated solid disposables directly into this container. Do not dispose of these items in the regular trash.

• Labeling: Clearly label the container as "Hazardous Waste - Solid Debris Contaminated with Bicyclo[1.1.1]pentane-1-carboxamide".

• Storage & Disposal: Keep the container closed and stored in the SAA. Arrange for pickup through your EH&S department when full.

Protocol 3.3: Solutions Containing Bicyclo[1.1.1]pentane-1-carboxamide

This includes waste from reaction workups, mother liquors, and chromatography fractions.

• Container Selection: Use a chemically compatible, shatter-resistant container with a screw cap, typically a high-density polyethylene (HDPE) or glass bottle. Ensure the container material is compatible with all components of the solution.[15]

• Segregation: Dedicate a container specifically for Bicyclo[1.1.1]pentane-1-carboxamide solutions. Do not mix halogenated and non-halogenated solvent wastes unless your institution's guidelines permit it.[15]

• Labeling: Affix a "Hazardous Waste" label and list all chemical components of the solution by their full name, including solvents, with an estimated percentage or volume composition.[11]

• Storage: Keep the container tightly capped and within secondary containment in the SAA. Do not fill the container beyond 90% capacity to allow for vapor expansion.[15]

• Disposal Request: When the container is full, arrange for pickup through EH&S. Do not dispose of solutions containing Bicyclo[1.1.1]pentane-1-carboxamide down the sanitary sewer.[13]

Emergency Spill Procedures

In the event of a spill, prompt and correct action is crucial to mitigate exposure and contamination.

• Alert Personnel: Immediately notify others in the vicinity of the spill.

• Isolate the Area: Restrict access to the spill area.

• Assess the Spill: For a small spill of solid material (a few grams), laboratory personnel with appropriate training and PPE may proceed with cleanup. For large spills, evacuate the area and contact your institution's emergency response team.

• Don PPE: At a minimum, wear a lab coat, safety goggles, and two pairs of nitrile gloves.

• Cleanup:

  • Gently cover the spill with an absorbent material or a spill pad to prevent the powder from becoming airborne.[9]

  • Carefully sweep the material into a dustpan or onto a stiff piece of cardboard.[2] Avoid creating dust.

  • Place the collected material and all cleanup supplies (gloves, pads, etc.) into a sealable bag or container.

• Label and Dispose: Label the container as "Hazardous Waste - Spill Debris of Bicyclo[1.1.1]pentane-1-carboxamide" and place it in the SAA for pickup.

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., isopropanol or ethanol), followed by soap and water. Dispose of the cleaning materials as hazardous waste.

Disposal Decision Workflow

The following diagram outlines the logical steps for managing waste generated from work with Bicyclo[1.1.1]pentane-1-carboxamide.

Caption: Decision workflow for proper segregation and disposal of Bicyclo[1.1.1]pentane-1-carboxamide waste streams.

References

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A Comprehensive Guide to Personal Protective Equipment for Handling Bicyclo[1.1.1]pentane-1-carboxamide

Researchers and scientists in the field of drug development are increasingly utilizing novel molecular scaffolds to explore new chemical space. One such scaffold, Bicyclo[1.1.1]pentane (BCP), offers a unique three-dimensional structure as a bioisostere for traditional groups like phenyl rings.[1][2] As the synthesis and application of BCP derivatives expand, a thorough understanding of the safe handling of these compounds is paramount. This guide provides essential safety and logistical information for the handling of Bicyclo[1.1.1]pentane-1-carboxamide, with a focus on personal protective equipment (PPE) to ensure the well-being of laboratory personnel.

Understanding the Hazards: A Data-Driven Approach

Potential Hazards Associated with Bicyclo[1.1.1]pentane Derivatives:

Hazard Class	Potential Effects	Source
Skin Corrosion/Irritation	Causes skin irritation.	[3][4]
Serious Eye Damage/Irritation	Causes serious eye irritation.	[3][4]
Acute Toxicity (Oral, Dermal, Inhalation)	May be harmful if swallowed, in contact with skin, or if inhaled.	[5]
Respiratory Irritation	May cause respiratory irritation.	[6]

Given these potential hazards, a comprehensive PPE strategy is not merely a recommendation but a critical component of the experimental protocol.

Core Directive: Essential Personal Protective Equipment

The selection of appropriate PPE is the first line of defense against chemical exposure.[7][8] The following PPE is mandatory when handling Bicyclo[1.1.1]pentane-1-carboxamide in a laboratory setting.

Eye and Face Protection: Your First Line of Defense

Rationale: The eyes are particularly vulnerable to chemical splashes. Bicyclo[1.1.1]pentane derivatives are known to cause serious eye irritation.[3][4]

• Minimum Requirement: Chemical splash goggles that meet the ANSI Z.87.1 standard are essential.[9]

• Enhanced Protection: A face shield worn over chemical splash goggles is required when there is a significant risk of splashing, such as during transfers of large quantities or when reacting the compound under pressure.[9][10]

Skin and Body Protection: A Barrier Against Contact

Rationale: Direct skin contact can lead to irritation.[3][4] Contaminated clothing should be removed immediately and washed before reuse.[11]

• Gloves: Chemical-resistant gloves are mandatory. Nitrile or neoprene gloves are generally suitable for handling a wide range of chemicals and should be inspected for any signs of degradation before use.[7][9] For prolonged operations or when handling larger quantities, consider double-gloving.

• Laboratory Coat: A flame-resistant lab coat should be worn and fully buttoned.[9] This provides a removable barrier in the event of a spill.

• Appropriate Attire: Long pants and closed-toe shoes are required to minimize exposed skin.[9]

Respiratory Protection: Safeguarding Against Inhalation

Rationale: While the volatility of Bicyclo[1.1.1]pentane-1-carboxamide may be low, fine powders or aerosols can be generated during handling, posing an inhalation risk.[6]

• Engineering Controls: All work with this compound should be conducted in a certified chemical fume hood to minimize the inhalation of any dust or vapors.[3]

• Respiratory Masks: If there is a potential for generating dust or aerosols that cannot be controlled within a fume hood, a NIOSH-approved respirator may be necessary.[12] The specific type of respirator should be determined by a formal risk assessment.

Operational and Disposal Plans: A Step-by-Step Guide

A safe laboratory environment is maintained not only by wearing the correct PPE but also by adhering to strict operational and disposal protocols.

Workflow for Handling Bicyclo[1.1.1]pentane-1-carboxamide

Caption: Workflow for the safe handling of Bicyclo[1.1.1]pentane-1-carboxamide.

Step-by-Step Handling Procedures:

• Preparation:

  • Before entering the laboratory, ensure you are wearing a lab coat, long pants, and closed-toe shoes.

  • Don chemical splash goggles and appropriate chemical-resistant gloves.

  • Conduct all manipulations of the solid compound within a certified chemical fume hood.

• Handling:

  • When weighing and transferring the compound, use a spatula and handle it gently to avoid creating dust.

  • If dissolving the compound, add the solvent slowly to prevent splashing.

  • Keep the container tightly closed when not in use.[3]

• Disposal:

  • All waste materials, including contaminated gloves, weigh boats, and any residual compound, must be disposed of in a designated hazardous waste container.[3][13]

  • Follow all local and institutional regulations for chemical waste disposal.[3]

• Emergency Procedures:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[11]

  • Skin Contact: Immediately wash the affected area with soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.[11]

  • Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[11]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[11]

By adhering to these stringent safety protocols, researchers can confidently work with Bicyclo[1.1.1]pentane-1-carboxamide and other novel compounds, advancing scientific discovery while prioritizing personal safety.

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• SAFETY DATA SHEET - 3-[(tert-Butoxycarbonyl)amino]bicyclo[1.1.1]pentane-1-carboxylic Acid. (2025, November 27). TCI Chemicals.
• Bicyclo[1.1.1]pentane-1-carboxylic Acid. Tokyo Chemical Industry.
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